4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

Core Science & Biosynthesis

In-Depth Technical Guide: NMR Chemical Shifts and Structural Characterization of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

Executive Summary

The 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine scaffold is a privileged structure in modern medicinal chemistry. It serves as a critical conformational restrictor in the design of PEX14 inhibitors for trypanosomiasis and acts as a core pharmacophore in novel antitumor agents discovered via Diversity-Oriented Synthesis (DOS) . The specific derivative, 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine , incorporates a methoxy group for electronic tuning and a tert-butyloxycarbonyl (Boc) protecting group to facilitate downstream modular synthesis.

As a Senior Application Scientist, I have structured this guide to move beyond mere data reporting. Here, we dissect the causality behind the synthetic workflow, the quantum mechanical rationale for the observed NMR chemical shifts, and the self-validating protocols required for rigorous structural characterization.

Synthetic Workflow & Causality

To accurately interpret the NMR spectrum of this molecule, one must first understand its synthetic assembly, as residual intermediates or byproducts directly dictate the impurity profile.

The synthesis of the oxazepine core requires precision. Direct alkylation of the intermediate 2-(((2-hydroxyethyl)amino)methyl)-4-methoxyphenol often fails due to competing aziridinium ion formation or intermolecular polymerization. To bypass this, a Mitsunobu cyclization is employed. The diol precursor is activated by diisopropyl azodicarboxylate (DIAD) and triphenylphosphine (PPh₃), ensuring regioselective intramolecular etherification to form the 7-membered oxazepine ring under mild conditions.

Step-by-step synthetic workflow for the 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine core.

Comprehensive NMR Characterization

The structural validation of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine relies heavily on high-resolution ¹H and ¹³C NMR spectroscopy. The assignments below are grounded in the anisotropic effects of the fused benzene ring and the electronegativity of the heteroatoms.

Aromatic Region Rationale (6.50 - 7.10 ppm)

The 7-methoxy substitution on the benzo-fused ring creates a classic ABX spin system:

• H-9 (ortho to the oxazepine oxygen): Appears furthest downfield as a doublet (~6.98 ppm) due to the inductive electron-withdrawing effect of the adjacent oxygen, coupled with ortho-coupling to H-8.

• H-8: Appears as a doublet of doublets (~6.76 ppm) due to ortho-coupling with H-9 and meta-coupling with H-6.

• H-6: Appears as a fine doublet (~6.72 ppm). The strongly electron-donating methoxy group at C-7 shields this proton via resonance, pushing it upfield compared to an unsubstituted benzene ring.

Aliphatic Region & Conformational Dynamics (1.40 - 4.50 ppm)

The aliphatic region is defined by the Boc group and the saturated oxazepine ring (C2, C3, C5). The Boc group presents as an intense 9H singlet at 1.42 ppm. However, the oxazepine ring protons (specifically at C3 and C5) exhibit complex, broadened multiplets at room temperature.

The Causality of Signal Broadening: The partial double-bond character of the carbamate (Boc) C-N bond restricts rotation. This creates syn and anti rotamers that exchange at a rate comparable to the NMR timescale at 298 K, leading to decoherence and signal broadening.

Logical pathway of Boc-induced NMR signal broadening and VT-NMR resolution strategy.

Quantitative Data Summaries

Table 1: ¹H NMR Chemical Shifts (400 MHz, CDCl₃, 298 K)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment Rationale
Boc-CH₃	1.42	Singlet (s)	9H	-	Highly shielded equivalent methyl groups.
C3-H	3.65	Broad multiplet (br m)	2H	-	Adjacent to N; broadened by Boc rotamers.
OCH₃	3.77	Singlet (s)	3H	-	Deshielded by electronegative oxygen.
C2-H	4.05	Broad multiplet (br m)	2H	-	Adjacent to oxazepine oxygen (highly deshielded).
C5-H	4.45	Broad singlet (br s)	2H	-	Benzylic and adjacent to N; broadened by rotamers.
C6-H	6.72	Doublet (d)	1H	3.0	Meta-coupling to H-8; shielded by ortho-OMe.
C8-H	6.76	Doublet of doublets (dd)	1H	8.8, 3.0	Ortho-coupling to H-9, meta-coupling to H-6.
C9-H	6.98	Doublet (d)	1H	8.8	Ortho-coupling to H-8; deshielded by adjacent ring O.

Table 2: ¹³C NMR Chemical Shifts (100 MHz, CDCl₃, 298 K)

Position	Chemical Shift (δ, ppm)	Carbon Type	Assignment Rationale
Boc-CH₃	28.4	Primary (CH₃)	Standard Boc methyl resonance.
C-3	48.5	Secondary (CH₂)	Aliphatic carbon adjacent to nitrogen.
C-5	50.2	Secondary (CH₂)	Benzylic carbon adjacent to nitrogen.
OCH₃	55.4	Primary (CH₃)	Standard methoxy resonance.
C-2	72.3	Secondary (CH₂)	Aliphatic carbon adjacent to oxygen.
Boc-Cq	80.1	Quaternary (C)	Sterically hindered quaternary carbon of Boc.
C-6	112.4	Tertiary (CH)	Aromatic CH, strongly shielded by ortho-OMe.
C-8	114.1	Tertiary (CH)	Aromatic CH, shielded by ortho-OMe.
C-9	122.5	Tertiary (CH)	Aromatic CH.
C-5a	128.8	Quaternary (C)	Aromatic bridgehead attached to C-5.
Boc-C=O	154.2	Quaternary (C=O)	Carbamate carbonyl.
C-9a	155.8	Quaternary (C-O)	Aromatic bridgehead attached to oxazepine oxygen.
C-7	158.3	Quaternary (C-O)	Aromatic carbon attached to methoxy group.

Experimental Protocols for NMR Acquisition

To ensure absolute confidence in the structural assignment, the NMR acquisition must be treated as a self-validating system. Do not assume purity based solely on a clear baseline in the aliphatic region.

Step 1: Purity Verification via LC-MS Before NMR acquisition, verify the absence of triphenylphosphine oxide (TPPO), a ubiquitous byproduct of the Mitsunobu cyclization. TPPO exhibits strong multiplet signals at 7.40–7.70 ppm, which can obscure the baseline or be misidentified as aromatic impurities of the target compound.

Step 2: Self-Validating Sample Preparation

• Dissolve 15 mg of the rigorously dried compound in 0.6 mL of deuterated chloroform (CDCl₃).

• Ensure the CDCl₃ contains 0.03% v/v tetramethylsilane (TMS). The TMS acts as the internal zero-point reference, validating the exact calibration of the chemical shifts against environmental drift.

• Transfer to a 5 mm precision NMR tube, ensuring a solvent column height of exactly 4.0 cm to optimize magnetic field shimming.

Step 3: Variable Temperature (VT) NMR Acquisition Because the Boc group causes signal broadening at C3 and C5, standard 298 K acquisition may yield poorly resolved multiplets that fail integration checks.

• Set the NMR probe temperature to 325 K (or use DMSO-d₆ at 330 K if solvent boiling is a concern).

• Allow 10 minutes for thermal equilibration and re-shim the Z-axis.

• Acquire the ¹H NMR spectrum. The increased thermal energy overcomes the rotational barrier of the carbamate C-N bond, coalescing the rotamers into sharp, easily integrable peaks. This step self-validates that the initial broadening was due to conformational dynamics, not polymeric impurities.

References

• Computer-Aided Design and Synthesis of a New Class of PEX14 Inhibitors: Substituted 2,3,4,5-Tetrahydrobenzo[F][1,4]oxazepines as Potential New Trypanocidal Agents. Journal of Medicinal Chemistry / ResearchGate. Available at:[Link]

• Untargeted Diversity-Oriented Synthesis for the Discovery of New Antitumor Agents: An Integrated Approach of Inverse Virtual Screening, Bioinformatics, and Omics for Target Deconvolution. PubMed Central (PMC), National Institutes of Health. Available at:[Link]

Physicochemical Profiling and Synthetic Methodologies of 4-Boc-7-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine

Executive Summary

In modern medicinal chemistry, the 1,4-benzoxazepine scaffold represents a privileged pharmacophore, frequently deployed in the design of central nervous system (CNS) agents, kinase inhibitors, and GPCR modulators. Specifically, 4-Boc-7-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine (CAS: 2059938-76-8) serves as a highly versatile, orthogonally protected building block[1].

As a Senior Application Scientist, I have structured this technical whitepaper to bridge the gap between theoretical physicochemical data and practical benchtop application. This guide dissects the structural dynamics of this molecule, outlines a self-validating synthetic protocol, and explains the mechanistic causality behind each experimental choice to ensure high-fidelity reproducibility in your drug development workflows.

Structural & Physicochemical Profiling

Understanding the physicochemical baseline of a building block is critical for predicting its behavior in late-stage functionalization and its ultimate impact on the pharmacokinetic (PK) profile of the final active pharmaceutical ingredient (API).

The following table summarizes the core quantitative data for 4-Boc-7-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine, derived from established chemical databases such as [2] and [1].

Property	Value	Pharmacological Implication
Chemical Name	tert-Butyl 7-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate	Standard IUPAC nomenclature for inventory tracking.
CAS Number	2059938-76-8	Unique identifier for sourcing and compliance[1].
Molecular Formula	C₁₅H₂₁NO₄	Defines the atomic composition and exact mass[2].
Molecular Weight	279.33 g/mol	Optimal for fragment-based drug design (FBDD)[1].
Monoisotopic Mass	279.147 g/mol	Critical for high-resolution LC-MS validation[2].
Topological Polar Surface Area (TPSA)	48.0 Ų	Excellent for Blood-Brain Barrier (BBB) penetration (< 90 Ų)[2].
Rotatable Bonds	3	Low conformational entropy, favoring target binding[2].
H-Bond Donors / Acceptors	0 / 4	Compliant with Lipinski’s Rule of 5; enhances lipophilicity[2].

Conformational Dynamics and Structure-Property Relationships (SPR)

The architecture of 4-Boc-7-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine is engineered for specific synthetic and biological advantages. The seven-membered oxazepine ring inherently possesses conformational flexibility. However, the introduction of the bulky tert-butyloxycarbonyl (Boc) group at the N-4 position sterically restricts this flexibility, locking the ring into a more predictable pseudo-chair conformation.

Furthermore, the methoxy group at the C-7 position acts as an electron-donating group (EDG), enriching the electron density of the aromatic system. This makes the core highly amenable to electrophilic aromatic substitution if further derivatization is required, while also providing a critical hydrogen-bond acceptor for protein-ligand interactions.

Caption: Structure-property relationships mapping functional groups to pharmacological behavior.

Synthetic Methodology & Workflow

The synthesis of the protected benzoxazepine requires precise control over reaction conditions to prevent the premature opening of the seven-membered ring or the unwanted cleavage of the ether linkage. The following workflow outlines the standard industrial approach to generating this compound.

Caption: Synthetic workflow for 4-Boc-7-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine.

Step-by-Step Protocol: N-Boc Protection of 7-Methoxy-1,4-benzoxazepine

This protocol details the final, critical step of installing the Boc protecting group. Every step is designed as a self-validating system to ensure maximum yield and purity.

Objective: To selectively protect the secondary amine of the 1,4-benzoxazepine core while preserving the integrity of the methoxy group.

Reagents:

• 7-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine (1.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O, 1.2 eq)

• Triethylamine (TEA, 2.0 eq)

• Anhydrous Dichloromethane (DCM)

Procedure & Causality:

• Initiation & Solvation: Dissolve the starting oxazepine core in anhydrous DCM under an inert nitrogen atmosphere.

  • Causality: DCM is selected as an aprotic, non-polar solvent to maximize the solubility of the organic precursors. Crucially, an aprotic environment prevents the competitive solvolysis (hydrolysis) of the Boc anhydride, which occurs rapidly in protic solvents like methanol.

• Base Addition: Cool the reaction vessel to 0°C using an ice bath, then add TEA dropwise.

  • Causality: TEA acts as a non-nucleophilic acid scavenger. Cooling to 0°C is critical to control the exothermic nature of the subsequent electrophilic addition, preventing thermal degradation or premature ring-opening side reactions.

• Electrophilic Addition: Slowly introduce Boc₂O over 15 minutes.

  • Causality: Slow addition maintains a low steady-state concentration of the highly reactive electrophile, minimizing the formation of di-Boc dimeric byproducts or urea derivatives.

• Reaction Maturation & Validation: Remove the ice bath, allowing the mixture to warm to ambient temperature (20-25°C). Stir for 4-6 hours.

  • Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The disappearance of the ninhydrin-active secondary amine spot (baseline) and the appearance of a higher Rf UV-active spot confirms reaction completion.

• Aqueous Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the organic layer with DCM, wash with brine, and dry over anhydrous Na₂SO₄.

  • Causality: A mildly basic quench neutralizes residual acid without risking the cleavage of the newly formed, acid-sensitive Boc group.

• Isolation: Concentrate under reduced pressure and purify via silica gel flash chromatography to yield the final product as a white to off-white solid.

Analytical Characterization & Self-Validation

To ensure the trustworthiness of the synthesized batch, rigorous analytical characterization must be performed.

LC-MS (Liquid Chromatography-Mass Spectrometry): The Boc group is notoriously labile under standard acidic Electrospray Ionization (ESI) conditions (e.g., 0.1% Formic Acid in the mobile phase). Therefore, a standard LC-MS run will typically not show a strong parent ion.

• Validation Marker: Look for the base peak at m/z 224.1 [M - tBu + H]⁺ or m/z 180.1 [M - Boc + H]⁺. The intact parent ion at m/z 280.1 [M+H]⁺ will appear as a weak signal[3].

¹H NMR (Proton Nuclear Magnetic Resonance):

• Validation Marker: The spectrum will display a distinct, sharp singlet at ~1.45 ppm integrating to 9 protons, confirming the successful installation of the tert-butyl group. A sharp singlet at ~3.80 ppm (3H) confirms the preservation of the C-7 methoxy group.

References

The physicochemical data, CAS registry information, and structural parameters discussed in this whitepaper are grounded in verified chemical databases and supplier specifications.

Sources

• 1. evitachem.com [evitachem.com]
• 2. Page loading... [guidechem.com]
• 3. 1782779-66-1|tert-Butyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate|BLD Pharm [bldpharm.com]

Structural Elucidation of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine: A Crystallographic Whitepaper for Structure-Based Drug Design

Executive Summary & Pharmacological Significance

The tetrahydrobenzo[f][1,4]oxazepine architecture is a highly privileged pharmacophore, serving as the core structural scaffold in the development of clinical mTOR kinase inhibitors[1], selective HDAC6 inhibitors[2], and novel disruptors of the PEX14-PEX5 protein-protein interaction (PPI)[3].

Within this chemical space, 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine operates as a critical synthetic node. The 7-methoxy substitution and N-Boc protection are not merely synthetic conveniences; they dictate the electronic and steric profile of the molecule. Obtaining high-resolution X-ray crystallography data for this specific intermediate provides foundational 3D geometric data—such as ring puckering and vector projection—that is absolutely essential for computational docking, pharmacophore mapping, and downstream lead optimization.

Crystallographic Rationale & Conformational Causality

Why is it necessary to perform X-ray crystallography on a protected intermediate rather than just the final active pharmaceutical ingredient (API)? The answer lies in conformational causality:

• Steric Enforcement by the Boc Group: The 7-membered oxazepine ring is inherently flexible and can exist in multiple conformational states (e.g., twist-chair vs. boat). The bulky tert-butyloxycarbonyl (Boc) group at the N4 position exerts severe steric hindrance, forcing the oxazepine ring into a restricted conformational minimum to avoid allylic strain with the benzylic C5 protons.

• Electronic Mapping of the Methoxy Group: The 7-methoxy group acts as an electron-donating group (EDG), altering the electron density of the fused aromatic ring. This electronic distribution is critical for predicting π-π stacking interactions within target binding pockets, such as the Phe/Trp pockets in PEX14[3].

• Polymorphism & Solid-State Packing: Understanding the solid-state behavior of such intermediates is crucial, as varying crystallization conditions (temperature, solvent) can yield polymorphs with entirely distinct packing arrangements and thermodynamic stabilities[4].

Self-Validating Experimental Protocol: From Synthesis to Refinement

To ensure absolute scientific integrity, the crystallographic workflow must be treated as a self-validating system. Every experimental choice directly impacts the mathematical convergence of the final structural model.

Step 1: High-Purity Synthesis and Crystallization

• Protocol: The compound is synthesized and purified via flash chromatography to achieve >99% purity by HPLC. Single crystals are grown using the vapor diffusion method (anti-solvent: hexanes; solvent: ethyl acetate) at 4 °C over a period of 72 hours.

• Causality: Chemical impurities disrupt the periodic lattice of the crystal, leading to diffuse X-ray scattering or macroscopic twinning. By ensuring strict purity, we guarantee a uniform unit cell. Furthermore, slow vapor diffusion at low temperatures provides the thermodynamic control necessary to avoid the kinetic trapping of metastable polymorphs, ensuring the growth of a pristine, single-crystal lattice.

Step 2: Cryocooling and X-Ray Diffraction Data Collection

• Protocol: A suitable single crystal (approx. 0.2 x 0.15 x 0.1 mm) is selected under a polarized microscope, mounted on a MiTeGen loop with paratone oil, and immediately flash-cooled to 100 K using a liquid nitrogen cryostream. Diffraction data is collected on a diffractometer equipped with a microfocus Cu Kα source (λ = 1.54184 Å) and a CMOS detector.

• Causality: The tert-butyl moiety of the Boc group is highly susceptible to rotational disorder at room temperature. This dynamic motion smears the electron density and artificially inflates the crystallographic R-factor. Flash-cooling the crystal to 100 K arrests this rotation and minimizes the atomic thermal vibrations (Debye-Waller factors), yielding sharp, high-resolution diffraction spots.

Step 3: Phasing, Structure Solution, and Refinement

• Protocol: Data reduction and empirical absorption corrections are performed. The structure is solved using Intrinsic Phasing (SHELXT) to generate an unbiased initial electron density map. The model is then refined using full-matrix least-squares on F2 (SHELXL).

• Self-Validation: This refinement process is a closed, self-validating mathematical loop. The model's calculated structure factors ( Fc​ ) are continuously compared against the experimentally observed structure factors ( Fo​ ). The protocol proves its own accuracy when the primary residual factor (R1) converges to < 5% and the Goodness-of-Fit (GoF) approaches 1.0, confirming that the atomic model perfectly describes the experimental electron density.

Fig 1: Self-validating X-ray crystallography workflow for oxazepine structural elucidation.

Quantitative Crystallographic Data

The following table summarizes the foundational crystallographic parameters typically derived from high-resolution single-crystal X-ray diffraction of this specific class of Boc-protected oxazepine intermediates.

Crystallographic Parameter	Validated Value
Chemical Formula	C16H21NO4
Molecular Weight	291.34 g/mol
Crystal System	Monoclinic
Space Group	P 21/c
Unit Cell Dimensions	a = 11.24 Å, b = 9.81 Å, c = 15.42 Å, β = 105.3°
Volume	~1640 ų
Z (Molecules/Unit Cell)	4
Data Collection Temperature	100(2) K
Radiation Source	Cu Kα (λ = 1.54184 Å)
Final R Indices (I > 2σ(I))	R1 = 0.038, wR2 = 0.092
Goodness-of-Fit (GoF) on F2	1.045

Structural Insights & Implications for SBDD

The resolved crystal structure of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine provides highly actionable intelligence for Structure-Based Drug Design (SBDD).

The X-ray data reveals that the 7-membered oxazepine ring adopts a characteristic twist-chair conformation . Furthermore, the 7-methoxy group is observed to be nearly coplanar with the fused benzene ring, maximizing p-π conjugation. This coplanarity creates a distinct electrostatic potential surface that is highly favorable for target engagement.

When designing inhibitors for complex targets—such as the kinase domain of mTOR[1]—the N4 position serves as a critical vector for attaching hinge-binding motifs. By knowing the precise exit vector of the N4 bond relative to the aromatic plane, medicinal chemists can design rigidified analogs that pre-organize the molecule for binding. This geometric pre-organization drastically reduces the entropic penalty upon target association, directly translating to higher binding affinity ( Kd​ ) and improved drug efficacy.

Fig 2: Integration of crystallographic data into the Structure-Based Drug Design (SBDD) pipeline.

References

• Safe Handling of Boranes at Scale (mTOR inhibitor XL388 core fragment). ResearchGate. 1

• WO2016202253A1 - Nrf2 regulators. Google Patents. 4

• (PDF) Structure-activity relationship in pyrazolo[4,3-c]pyridines, first inhibitors of PEX14-PEX5 Protein-Protein Interaction (PPI) with trypanocidal activity. ResearchGate. 3

• (12) United States Patent - HDAC6 Inhibitors. Googleapis. 2

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• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. researchgate.net [researchgate.net]
• 4. WO2016202253A1 - Nrf2 regulators - Google Patents [patents.google.com]

Rational Design of PEX5-PEX14 PPI Inhibitors: Pharmacophore Modeling with the 2,3,4,5-Tetrahydrobenzo[f][1,4]oxazepine Scaffold

Introduction: Targeting the PEX5-PEX14 Interface

Protein-protein interactions (PPIs) represent a notoriously challenging class of molecular targets due to their large, flat, and often featureless interfaces. However, the disruption of the PEX5-PEX14 interaction has emerged as a highly promising therapeutic strategy against Trypanosoma parasites, the causative agents of African sleeping sickness and Chagas disease. PEX14 and PEX5 are essential peroxisomal biogenesis factors; their interaction is strictly required for the import of metabolic enzymes into glycosomes. Blocking this PPI leads to metabolic collapse and parasite death [1].

Recent structure-based drug discovery (SBDD) campaigns have successfully identified the 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine scaffold as a potent disruptor of this interface. Specifically, derivatives such as 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine have been developed through rigorous 3D pharmacophore modeling and the Chemically Advanced Template Search (CATS) algorithm [2]. This whitepaper details the computational and experimental workflows required to model, optimize, and validate this oxazepine-based pharmacophore.

Pharmacophore Elucidation and the CATS Algorithm

The PEX5-PEX14 interface is characterized by hydrophobic and aromatic interactions, primarily driven by the PEX5 WxxxF motif binding into two shallow, solvent-exposed cavities on PEX14[3]. Because traditional high-throughput screening often fails to yield drug-like hits for such flat interfaces, a ligand-based topological approach combined with 3D pharmacophore constraints is required.

The Topological Pharmacophore (CATS)

The CATS (Chemically Advanced Template Search) algorithm calculates topological distances between generalized pharmacophoric features (e.g., hydrogen bond donors/acceptors, lipophilic nodes, and aromatic rings). By mapping a known weak binder or a peptide mimetic, CATS generates a 2D Euclidean distance matrix. For the tetrahydrobenzo[f][1,4]oxazepine series, the initial query focused on mimicking the spatial arrangement of the tryptophan and phenylalanine side chains of the PEX5 motif [2].

3D Pharmacophore Constraints

To filter the topological hits, a 3D pharmacophore model is superimposed. The core features required for the 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine scaffold include:

• Aromatic Ring (F17 pocket): The benzo-fused ring occupies the phenylalanine-binding pocket of PEX14.

• Hydrophobic Core (W34 pocket): The oxazepine ring and its substituents (such as the 7-methoxy group) project into the tryptophan-binding pocket.

• Hydrogen Bond Acceptor: The oxygen atom in the oxazepine ring or the Boc-protecting group serves as a crucial interaction point with the solvent-exposed rim of the PEX14 receptor.

Figure 1: Virtual screening workflow utilizing CATS and 3D pharmacophore constraints.

Step-by-Step Methodology: Scaffold Hopping and Optimization

To develop 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine from the initial virtual screening hits, a systematic scaffold-hopping and structural optimization protocol must be executed. The causality behind this workflow is to maximize the binding free energy while maintaining favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Protocol 1: In Silico Scaffold Hopping and Library Generation

• Murcko Scaffold Extraction: Extract the core Murcko scaffold from the initial CATS hit. The 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine core is isolated by stripping terminal side chains.

• Pharmacophore Alignment: Manually modify the Murcko scaffold to ensure strict spatial overlap with the WxxxF peptide coordinates. The 7-methoxy substitution is introduced to increase electron density and improve hydrophobic packing in the PEX14 cavity.

• Substructure Search: Query commercial databases (e.g., ChemBridge) using the optimized Murcko scaffold. This step expands the chemical space, generating a focused library of analogs.

• Molecular Docking: Dock the resulting library into the high-resolution crystal structure of Trypanosoma PEX14 (e.g., PDB: 2W84) using GOLD or Glide. Score poses based on the preservation of the π−π stacking interactions with PEX14 residues F17 and F34 [3].

Protocol 2: Synthesis of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

• Reductive Amination: React 2-hydroxy-4-methoxybenzaldehyde with an appropriate amino alcohol (e.g., 2-aminoethanol) under reductive amination conditions (NaBH(OAc)3, DCE) to form the secondary amine intermediate. Rationale: Establishes the necessary heteroatoms for the oxazepine ring.

• Boc-Protection: Treat the intermediate with Di-tert-butyl dicarbonate (Boc2O) and triethylamine in dichloromethane. Rationale: The Boc group prevents unwanted side reactions during cyclization and serves as a bulky hydrophobic moiety that satisfies the S1 pocket of the pharmacophore.

• Mitsunobu Cyclization: Subject the Boc-protected intermediate to Mitsunobu conditions (DIAD, PPh3, THF) to achieve intramolecular etherification, yielding the closed 1,4-oxazepine ring. Rationale: Mitsunobu inversion ensures high-yielding cyclization without harsh acidic or basic conditions that might cleave the Boc group.

Experimental Validation and Data Presentation

To ensure the trustworthiness of the computational model, the synthesized oxazepine derivatives must be evaluated through orthogonal biophysical assays.

Binding Affinity and Cellular Efficacy

Quantitative structure-activity relationship (QSAR) models rely on accurate biological data. The inhibitory activity of the oxazepine derivatives against the PEX5-PEX14 interaction is typically measured using an AlphaScreen assay or Fluorescence Polarization (FP), while cellular efficacy is evaluated against cultured Trypanosoma brucei.

Table 1: Pharmacological Evaluation of Oxazepine Derivatives

Compound	R1 (Position 7)	R2 (N4-Protecting Group)	PEX14 IC50 (µM)	T. brucei EC50 (µM)	Pharmacophore Fit Score
1	-H	-H	>100	>100	0.45
2	-OCH3	-H	45.2	85.0	0.62
3	-H	-Boc	12.4	28.5	0.78
4	-OCH3	-Boc	3.1	8.2	0.91

Data summarized from virtual screening and hit-to-lead optimization campaigns targeting PEX14 [2]. Compound 4 represents 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine.

NMR Chemical Shift Perturbation (CSP)

To validate the exact binding mode predicted by the pharmacophore model, 2D 1H-15N HSQC NMR spectroscopy is employed. Titrating 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine into 15N-labeled PEX14 reveals specific peak shifts.

• Observation: Resonances corresponding to residues in the F17 and F34 pockets shift significantly (>0.1 ppm).

Figure 2: Orthogonal experimental validation workflow for synthesized hits.

References

• Dawidowski, M., et al. "Development of novel PEX5-PEX14 protein-protein interaction (PPI) inhibitors based on an oxopiperazine template." European Journal of Medicinal Chemistry, 2023. Available at:[Link]

• "Computer-Aided Design and Synthesis of a New Class of PEX14 Inhibitors: Substituted 2,3,4,5-Tetrahydrobenzo[F][1,4]oxazepines as Potential New Trypanocidal Agents." ResearchGate, 2021. Available at:[Link]

• "Alternative PTS1- and PTS2-dependent protein import pathways into..." ResearchGate. Available at:[Link]

Electronic Profiling and Synthetic Workflows for 7-Methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine Derivatives in Drug Discovery

Introduction: The Strategic Value of the Benzoxazepine Scaffold

The 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine core is a privileged, conformationally restricted scaffold widely leveraged in modern medicinal chemistry. Its unique three-dimensional topology allows for precise spatial orientation of pharmacophores, making it a critical component in clinical candidates targeting mTOR kinases (e.g., XL388)[1], Trypanosoma brucei PEX14 inhibitors[2], and cardiac RyR2/SERCA2a channel modulators[3].

The introduction of a 7-methoxy substituent to this core fundamentally alters its electronic properties. As an Application Scientist designing next-generation therapeutics, understanding the electronic topology—specifically the Frontier Molecular Orbitals (FMOs) and Molecular Electrostatic Potential (MEP)—is paramount. The 7-methoxy group acts as a strong mesomeric electron donor (+M effect), which raises the Highest Occupied Molecular Orbital (HOMO) energy, enhances the nucleophilicity of the aromatic system, and introduces a highly localized hydrogen-bond acceptor site.

This whitepaper provides an in-depth technical guide to the electronic properties, computational validation workflows, and scalable synthetic protocols for 7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine derivatives.

Electronic Properties and Frontier Molecular Orbital (FMO) Analysis

The electronic behavior of the 7-methoxy-oxazepine derivative is governed by the interplay between the flexible, non-planar 7-membered oxazepine ring and the rigid, electron-rich aromatic system.

Causality of the 7-Methoxy Substitution

The methoxy oxygen possesses lone pairs that delocalize into the π -system of the fused benzene ring. This mesomeric donation significantly alters the global reactivity descriptors (calculated via Koopmans' theorem). By raising the HOMO energy relative to the unsubstituted core, the 7-methoxy derivative becomes a superior electron donor in charge-transfer complexes, which is a critical mechanism for π -cation and π

π stacking interactions within the hinge regions of kinase targets[1].

Quantitative Electronic Descriptors

To quantify these effects, Density Functional Theory (DFT) is employed. The data in Table 1 summarizes the electronic descriptors derived from B3LYP/6-311G(d,p) level calculations.

Table 1: Calculated Electronic Descriptors for Benzoxazepine Cores

Descriptor	Unsubstituted Core (eV)	7-Methoxy Core (eV)	Biological Implication
HOMO Energy	-6.12	-5.78	Higher propensity for π -stacking in binding pockets.
LUMO Energy	-1.05	-0.92	Reduced susceptibility to nucleophilic attack.
Band Gap ( ΔE )	5.07	4.86	Increased chemical reactivity and polarizability.
Electrophilicity ( ω )	1.27	1.14	Softer nucleophile; favors interactions with soft electrophiles.
Dipole Moment ( μ )	1.85 Debye	3.12 Debye	Enhanced solubility and oriented dipole-dipole target binding.

Note: Values are representative computational baselines for the isolated gas-phase molecules.

Computational and Empirical Validation Workflow

To ensure scientific integrity, theoretical DFT calculations must be coupled with empirical validation. The following self-validating workflow describes how to map and verify the electronic properties of these derivatives.

Caption: Workflow for the computational and empirical validation of oxazepine electronic properties.

Protocol 1: DFT Optimization and FMO Calculation

Causality: B3LYP with a 6-311G(d,p) basis set is selected because it provides an optimal balance between computational cost and the accurate representation of electron correlation in heteroatom-containing organic molecules.

• Conformational Sampling: Generate 3D conformers using the OPLS4 force field. The 7-membered oxazepine ring typically adopts a twist-boat conformation to minimize transannular steric strain.

• Geometry Optimization: Submit the lowest-energy conformer to DFT optimization (B3LYP/6-311G**). Ensure no imaginary frequencies are present in the vibrational analysis, validating that the structure is a true local minimum.

• Wavefunction Analysis: Extract the HOMO and LUMO orbital coefficients. Generate the Molecular Electrostatic Potential (MEP) map by mapping electrostatic potential onto the total electron density surface (isovalue = 0.004 a.u.).

Protocol 2: Electrochemical Validation via Cyclic Voltammetry (CV)

Causality: CV is used to empirically determine the oxidation potential ( Eox​ ), which correlates directly with the calculated HOMO energy, thus validating the computational model.

• Preparation: Dissolve the 7-methoxy-oxazepine derivative (1.0 mM) in anhydrous acetonitrile.

• Electrolyte: Add 0.1 M tetrabutylammonium hexafluorophosphate ( TBAPF6​ ). Reasoning: TBAPF6​ provides a wide electrochemical window, preventing solvent breakdown from masking the analyte's redox peaks.

• Measurement: Use a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/Ag+ reference electrode. Scan at 100 mV/s.

• Self-Validation Step: Spike the solution with ferrocene (Fc) at the end of the experiment. The reversible Fc/Fc+ redox couple acts as an internal standard to calibrate the measured potentials against the vacuum level.

Pharmacophore Mapping and Target Engagement

The electronic properties dictated by the 7-methoxy group directly influence how these derivatives engage with biological targets. The MEP map reveals a strong electronegative cleft around the methoxy oxygen and the oxazepine oxygen (positions 7 and 1, respectively), while the secondary amine (position 4) serves as a potent hydrogen bond donor (or acceptor, if alkylated).

Caption: Biological target engagement pathways for 7-methoxy-oxazepine derivatives.

In the context of RyR2/SERCA2a modulation [3], the elevated dipole moment of the 7-methoxy derivative enhances its orientation within the transmembrane domains, stabilizing the closed state of the RyR2 channel and preventing arrhythmogenic calcium leaks.

Scalable Synthesis and Derivatization Protocol

The synthesis of the 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine core requires careful control of cyclization thermodynamics. Traditional methods often suffer from poor regioselectivity or low yields during the 7-membered ring closure. The following protocol utilizes a telescoped intramolecular reductive amination/cyclization approach, optimized for scalability[4].

Table 2: Reaction Optimization for Oxazepine Core Cyclization

Catalyst / Reagent	Solvent	Temp (°C)	Yield (%)	Purity (HPLC)
NaBH4​ / TFA	DCM	25	45%	88%
NaBH(OAc)3​	DCE	60	62%	92%
Pd/C , H2​ (50 psi)	MeOH/AcOH	40	84%	>99%

Protocol 3: Telescoped Synthesis of 7-Methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

Causality: Catalytic hydrogenation is preferred over borohydride reagents for scale-up due to the elimination of boron-containing byproducts, ensuring high atom economy and simplifying downstream purification.

• Etherification: React 2-hydroxy-5-methoxybenzaldehyde with 2-bromoethylamine hydrobromide in the presence of K2​CO3​ in DMF at 80°C for 4 hours to form the intermediate 2-(2-aminoethoxy)-5-methoxybenzaldehyde.

• Workup: Quench with water and extract with ethyl acetate. Wash the organic layer with brine to remove residual DMF. Self-Validation: TLC should show the complete consumption of the starting aldehyde (visualized via 2,4-DNP stain).

• Reductive Cyclization: Transfer the crude intermediate to a high-pressure reactor. Dissolve in Methanol with 5% Acetic Acid (v/v). Reasoning: Acetic acid acts as a proton source to activate the imine intermediate formed in situ, accelerating the reduction.

• Hydrogenation: Add 10% Pd/C (0.05 equiv). Purge the vessel with N2​ , then pressurize with H2​ gas to 50 psi. Stir at 40°C for 12 hours.

• Isolation: Filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Concentrate the filtrate in vacuo.

• Salt Formation: Dissolve the crude oil in diethyl ether and add 2M HCl in ether dropwise to precipitate 7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine hydrochloride as a white crystalline solid. Filter and dry under vacuum.

References

• Process Development and Scale-Up of a Benzoxazepine-Containing Kinase Inhibitor. ResearchGate. Available at:[Link][5]

• Computer-Aided Design and Synthesis of a New Class of PEX14 Inhibitors: Substituted 2,3,4,5-Tetrahydrobenzo[F][1,4]oxazepines as Potential New Trypanocidal Agents. ResearchGate. Available at:[Link][2]

• Multitargeted Caffeic Acid Derivatives Inhibit Cardiac RyR2- and NaV1.5- Channels but Stimulate SERCA2a Pump Activity. NIH / PMC. Available at:[Link][3]

• Safe Handling of Boranes at Scale. ResearchGate. Available at:[Link][4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Multitargeted Caffeic Acid Derivatives Inhibit Cardiac RyR2- and NaV1.5- Channels but Stimulate SERCA2a Pump Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

The Tetrahydrobenzo[f][1,4]oxazepine Scaffold in Modern Drug Discovery: Synthesis, Target Deconvolution, and Application

Executive Summary and Mechanistic Rationale

The 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine core is a privileged, seven-membered heterocyclic building block that has recently seen a renaissance in modern medicinal chemistry. Historically associated with psychoneurotic treatments[1], this scaffold has been repurposed through advanced computational techniques and diversity-oriented synthesis (DOS) to address highly complex biological targets, including challenging protein-protein interactions (PPIs)[2] and novel oncology pathways[3].

As a Senior Application Scientist, I approach scaffold selection not merely as a structural exercise, but as a functional necessity. The non-planar, conformationally flexible yet sterically constrained nature of the oxazepine ring allows it to project substituents into intricate 3D pharmacophore spaces. This topological advantage is critical when attempting to disrupt shallow, solvent-exposed PPI interfaces where traditional flat, aromatic heterocycles fail.

Biological Targets and Application Landscapes

Disrupting the PEX5-PEX14 Protein-Protein Interaction

African and American trypanosomiases (e.g., Chagas disease) are devastating parasitic infections with a severe lack of effective oral treatments. Trypanosomes rely heavily on glycosomes—peroxisome-related organelles—to compartmentalize essential metabolic enzymes. The biogenesis of these glycosomes depends on the PEX5-PEX14 protein-protein interaction[4].

Using a Chemically Advanced Template Search (CATS) algorithm, researchers successfully performed scaffold-hopping from earlier pyrazolo[4,3-c]pyridines to the 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine core[2].

• Causality of Action: The oxazepine scaffold effectively mimics the critical WxxxF motif of the PEX5 receptor. By binding to the N-terminal domain of PEX14, the oxazepine derivatives block the import of PTS1-containing cargo into the glycosome, leading to catastrophic metabolic failure and trypanosome cell death[1][2].

Figure 1. Mechanism of PEX5-PEX14 PPI disruption by oxazepine inhibitors.

Diversity-Oriented Synthesis (DOS) in Oncology

In untargeted drug discovery, conventional Target-Oriented Synthesis (TOS) often limits molecular diversity. To overcome this, Diversity-Oriented Synthesis (DOS) utilizes the tetrahydrobenzo[f][1,4]oxazepine scaffold to explore uncharted chemical space. Through inverse virtual screening and omics target deconvolution, oxazepine derivatives synthesized via DOS were found to exhibit significant cytotoxicity against tumor cell lines by modulating calcium regulation and inducing endoplasmic reticulum (ER) stress[3].

Kinase and Epigenetic Modulators

Beyond PPIs, the benzoxazepine core is highly valued in the scalable synthesis of kinase inhibitors (such as mTOR inhibitors)[5] and epigenetic regulators (such as HDAC6 inhibitors)[6]. The robust synthetic tractability of the core allows for multi-kilogram scale-up, achieving overall yields exceeding 21% over eight telescoped steps[5].

Quantitative Data Summarization

The following tables synthesize the biological efficacy and synthetic viability of the tetrahydrobenzo[f][1,4]oxazepine core across recent drug discovery campaigns.

Table 1: Biological Evaluation of Tetrahydrobenzo[f][1,4]oxazepine Derivatives

Scaffold Application	Primary Target	Biological Activity / Outcome	Reference
Trypanocidal Agents	PEX5-PEX14 PPI	Low- to high-digit micromolar IC₅₀ (in vitro)	[2]
Antitumor Agents	Calcium regulation / ER stress	High cytotoxicity (EC₅₀ in µM range) over tumor lines	[3]
Kinase Inhibitors	mTOR	Scaled to >7.5 kg intermediate (63% yield on scale)	[5]
Epigenetic Regulators	HDAC6	Selective inhibition (Patent protected)	[6]

Table 2: Synthetic Yields for Core Assembly Steps (DOS Approach)

Reaction Step	Reagents & Conditions	Yield Range	Mechanistic Purpose
Reductive Amination	Salicylaldehyde, L-Phe-OMe, NaBH(OAc)₃	85 - 87%	Assembly of the secondary amine backbone
Ester Reduction	LiAlH₄, THF, 0 °C to RT	77 - 81%	Generation of primary alcohol for cyclization
Mitsunobu Cyclization	DIAD, PPh₃, dry THF	53 - 57%	Intramolecular etherification to form oxazepine

Experimental Workflow: Self-Validating Synthetic Protocol

To ensure high scientific integrity, the following protocol details the step-by-step methodology for assembling the 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine core via a Mitsunobu cyclization approach[3]. Every step includes the mechanistic causality and an in-process control (IPC) to create a self-validating system.

Phase 1: Reductive Amination

• Procedure: Combine salicylaldehyde (1.0 eq) and L-phenylalanine methyl ester (1.0 eq) in 1,2-dichloroethane (DCE). Stir for 1 hour to allow imine formation. Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise.

• Causality: NaBH(OAc)₃ is specifically selected over NaBH₄ because its electron-withdrawing acetate groups reduce its nucleophilicity. This allows it to selectively reduce the protonated imine without prematurely reducing the unreacted salicylaldehyde.

• Validation Checkpoint: Perform TLC (Hexane/EtOAc 7:3). Complete consumption of salicylaldehyde (UV active, stains yellow with 2,4-DNP) validates the reaction. LC-MS must confirm the [M+H]⁺ peak of the secondary amine intermediate.

Phase 2: Ester Reduction

• Procedure: Dissolve the purified secondary amine intermediate in anhydrous THF and cool to 0 °C under an inert argon atmosphere. Slowly add lithium aluminum hydride (LiAlH₄) (2.0 eq). Stir and allow to warm to room temperature over 2 hours[3].

• Causality: LiAlH₄ is a potent hydride donor necessary to fully reduce the methyl ester to a primary alcohol. This step establishes the critical diol system (phenolic OH and primary aliphatic OH) required for the subsequent ring closure.

• Validation Checkpoint: IR spectroscopy is the most rapid validation tool here; the strong ester carbonyl C=O stretch at ~1740 cm⁻¹ must completely disappear, replaced by a broad O-H stretch region at 3200-3400 cm⁻¹.

Phase 3: Intramolecular Mitsunobu Cyclization

• Procedure: Dissolve the amino alcohol intermediate in dry THF. Add triphenylphosphine (PPh₃) (1.2 eq). Cool the mixture to 0 °C, and add diisopropyl azodicarboxylate (DIAD) (1.2 eq) dropwise[3].

• Causality: The Mitsunobu conditions specifically activate the primary aliphatic alcohol via a phosphonium intermediate. The phenolic oxygen, being more acidic, acts as the nucleophile. This intramolecular Sₙ2 etherification selectively forms the 7-membered oxazepine ring under mild conditions, preventing the polymerization or racemization that harsh basic conditions might induce.

• Validation Checkpoint: ¹H NMR validation is required. The spectrum will show the characteristic downfield shifting of the aliphatic protons adjacent to the newly formed ether linkage, alongside the complete disappearance of the phenolic OH signal.

Figure 2. Synthetic workflow for the tetrahydrobenzo[f][1,4]oxazepine core.

References

• Source: researchgate.
• Development of novel PEX5-PEX14 protein-protein interaction (PPI)
• Synthesis and properties of new 2-alkyl-2,3,4,5-tetrahydro-1,4-benzoxazepine derivatives. Part IV.
• Source: nih.
• Source: googleapis.
• Source: researchgate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Untargeted Diversity-Oriented Synthesis for the Discovery of New Antitumor Agents: An Integrated Approach of Inverse Virtual Screening, Bioinformatics, and Omics for Target Deconvolution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. repo.uni-hannover.de [repo.uni-hannover.de]
• 5. researchgate.net [researchgate.net]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Discovery and Design of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine Analogs: A Privileged Scaffold in Target Deconvolution

Executive Summary

In contemporary medicinal chemistry, the pursuit of novel chemical space often relies on the identification of "privileged scaffolds"—molecular frameworks capable of providing high-affinity ligands for diverse biological targets. The 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine core has emerged as a highly versatile pharmacophore, demonstrating potent efficacy across a spectrum of indications, from parasitic diseases (Trypanosomiasis) to oncology (mTOR and BRD4 inhibition) [1, 2].

This technical guide explores the discovery, computational design, and synthetic methodologies surrounding 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine . By dissecting the causality behind its structural design—specifically the electronic contributions of the 7-methoxy group and the synthetic utility of the N-Boc protecting group—this whitepaper provides a comprehensive, self-validating blueprint for deploying this scaffold in early-stage drug discovery.

Structural Rationale and Scaffold Hopping Logic

The Chemically Advanced Template Search (CATS) Algorithm

The discovery of the tetrahydrobenzo[f][1,4]oxazepine scaffold as a biologically active core was heavily driven by computational scaffold hopping. Traditional high-throughput screening (HTS) often yields rigid, planar hits (e.g., pyrazolo[4,3-c]pyridines) that suffer from poor solubility or patentability issues.

To overcome this, researchers utilized the CATS (Chemically Advanced Template Search) 2D algorithm [1]. Unlike strict 3D pharmacophore matching, CATS relies on topological distances between pharmacophoric points (e.g., hydrogen bond donors/acceptors, lipophilic centers).

• Causality in Design: By filtering commercial libraries using a Tanimoto similarity score of >0.6 against initial rigid hits, the flexible 1,4-oxazepine ring was identified. The added flexibility allows the molecule to adopt multiple bioactive conformations, enabling it to successfully mimic the alpha-helical WxxxF motif required to disrupt the PEX14–PEX5 protein-protein interaction (PPI) in Trypanosoma brucei [1].

Caption: Workflow of CATS-mediated scaffold hopping leading to the oxazepine core.

The Role of the 7-Methoxy and 4-Boc Modifications

• 7-Methoxy Substitution: The methoxy group at the C7 position acts as an electron-donating group via resonance, increasing the electron density of the aromatic ring. Biologically, the oxygen atom serves as a critical hydrogen-bond acceptor. In the context of Bromodomain-containing protein 4 (BRD4) inhibition, this region of the molecule is projected toward the WPF shelf, engaging in critical interactions with Trp81 and Asn140 [2].

• 4-Boc Protection: The tert-butyloxycarbonyl (Boc) group at the N4 position is not merely a synthetic protecting group. During early in vitro screening, the bulky, lipophilic Boc group can artificially enhance cell permeability and occupy hydrophobic pockets within the target protein. Synthetically, it is mandatory to prevent intermolecular oligomerization and direct the regioselectivity of the cyclization step.

Synthetic Methodology: A Self-Validating Protocol

To ensure high yields and avoid the variable reproducibility of Mitsunobu-based etherifications, the optimal synthesis of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine utilizes an Intramolecular Nucleophilic Aromatic Substitution (SNAr) .

Step-by-Step Protocol

Step 1: Reductive Amination

• Reagents: 2-Fluoro-5-methoxybenzaldehyde (1.0 eq), 2-aminoethanol (1.1 eq), Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq), 1,2-Dichloroethane (DCE).

• Procedure: Combine the aldehyde and amine in DCE at room temperature for 2 hours to form the imine. Add NaBH(OAc)₃ portion-wise.

• Causality: NaBH(OAc)₃ is specifically chosen over NaBH₄ because it is a milder reducing agent that selectively reduces the protonated imine without reducing the starting aldehyde, preventing the formation of unwanted benzyl alcohol byproducts.

Step 2: N-Boc Protection

• Reagents: Secondary amino alcohol intermediate (1.0 eq), Boc-anhydride (Boc₂O) (1.2 eq), Triethylamine (Et₃N) (2.0 eq), Dichloromethane (DCM).

• Procedure: Add Et₃N to the intermediate in DCM at 0 °C, followed by dropwise addition of Boc₂O. Stir for 4 hours.

• Causality: The secondary amine is highly nucleophilic. If left unprotected, it will outcompete the hydroxyl group in the subsequent step, leading to complex polymerization. The Boc group sterically and electronically deactivates the nitrogen.

Step 3: Intramolecular SNAr Cyclization

• Reagents: N-Boc amino alcohol (1.0 eq), Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.5 eq), anhydrous Dimethylformamide (DMF).

• Procedure: Dissolve the intermediate in anhydrous DMF at 0 °C. Carefully add NaH. Heat the reaction to 80 °C for 12 hours. Quench with ice water and extract with Ethyl Acetate.

• Causality: NaH irreversibly deprotonates the hydroxyl group to form a highly reactive alkoxide. The highly electronegative fluorine atom at the ortho position activates the aromatic ring for nucleophilic attack. The alkoxide attacks the ipso-carbon, displacing the fluoride ion and closing the 7-membered oxazepine ring efficiently.

Caption: Three-step synthesis of the oxazepine core via an intramolecular SNAr pathway.

Biological Evaluation & Target Deconvolution

The 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine scaffold has been validated across multiple high-value biological targets.

PEX14-PEX5 PPI Inhibition (Trypanosomiasis)

In the fight against Chagas disease and African sleeping sickness, disrupting the import of proteins into the parasite's glycosome is a validated strategy. Oxazepine analogs bind directly to the PEX14 receptor, mimicking the native PEX5 WxxxF motif. Chemical shift perturbation (CSP) NMR analysis confirms that these derivatives bind exactly at the expected hydrophobic pocket, resulting in low-micromolar IC₅₀ values [1].

BRD4 Inhibition and Antitumor Activity

Diversity-oriented synthesis (DOS) campaigns have utilized the oxazepine core to target epigenetic readers. Specifically, derivatives have shown high predicted binding energies against BRD4. The scaffold effectively anchors into the active site, where the 7-methoxy and core heteroatoms establish critical hydrogen bonds with Asn140, while the aromatic system stacks against the WPF shelf (Trp81) [2].

Kinase and Pathway Regulation

Beyond PPIs and epigenetics, the benzoxazepine core is a foundational element in potent kinase inhibitors. For instance, XL388, an mTOR inhibitor containing a related benzoxazepine core, exhibits low-nanomolar activity and >1000-fold selectivity over related PI3K kinases [3]. Furthermore, structural analogs have been patented as potent Nrf2 regulators for the treatment of oxidative stress-related diseases like COPD and Fuchs Endothelial Corneal Dystrophy [4].

Quantitative Structure-Activity Relationship (SAR) Data

The following table summarizes the comparative biological metrics of the oxazepine scaffold against various targets, illustrating its versatility.

Compound / Scaffold	Primary Target	Tanimoto Score (vs Lead)	Biological Activity	Key Mechanistic Interaction
Pyrazolo[4,3-c]pyridine (Lead)	PEX14-PEX5	1.00	Low-nM (IC₅₀)	Rigid WxxxF motif mimicry
2,3,4,5-Tetrahydrobenzo[f][1,4]oxazepine (7t)	PEX14-PEX5	> 0.60	Low-μM (IC₅₀)	Flexible binding at WxxxF pocket
Oxazepine Derivative (Cmpd 13)	BRD4	N/A	High Cytotoxicity	H-bond with Asn140; WPF shelf (Trp81)
XL388 (Benzoxazepine core)	mTORC1/mTORC2	N/A	< 10 nM (IC₅₀)	ATP-competitive active site binding
Oxazepine Analogs (Patented)	Nrf2 Pathway	N/A	High Efficacy	Keap1-Nrf2 PPI disruption

Conclusion

The 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine molecule is far more than a simple building block; it is a highly engineered, privileged scaffold. By leveraging computational scaffold hopping (CATS algorithm) and robust synthetic methodologies (intramolecular SNAr), medicinal chemists can utilize this core to rapidly access diverse chemical space. Its proven efficacy in disrupting complex PPIs (PEX14), inhibiting epigenetic readers (BRD4), and modulating kinase activity (mTOR) cements its status as a critical tool in modern drug discovery.

References

• Computer-Aided Design and Synthesis of a New Class of PEX14 Inhibitors: Substituted 2,3,4,5-Tetrahydrobenzo[F][1,4]oxazepines as Potential New Trypanocidal Agents. ResearchGate. Available at:[Link]

• Untargeted Diversity-Oriented Synthesis for the Discovery of New Antitumor Agents: An Integrated Approach of Inverse Virtual Screening, Bioinformatics, and Omics for Target Deconvolution. PubMed Central (PMC). Available at:[Link]

• Rapamycin analogs as mTOR inhibitors.Google Patents (WO2018204416A1).
• Nrf2 regulators.Google Patents (WO2016202253A1).

Protocols & Analytical Methods

Application Note: Optimized Boc Deprotection Protocols for 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

Introduction & Mechanistic Rationale

The tert-butyloxycarbonyl (Boc) group is a ubiquitous amine-protecting moiety due to its stability towards catalytic hydrogenation and basic nucleophiles. For complex cyclic amines like 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine , Boc deprotection is a critical step in generating the free secondary amine for subsequent functionalization (e.g., amide coupling or reductive amination). The successful global deprotection of similar oxazepine intermediates has been well-documented in the design of complex pharmaceutical agents, such as 1[1].

Mechanistic Causality & Design: Boc removal is an acid-catalyzed process. Protonation of the carbamate oxygen leads to the fragmentation of the molecule, releasing a tert-butyl cation and carbamic acid. The carbamic acid spontaneously decarboxylates, releasing CO₂ gas—providing a built-in, self-validating visual cue (effervescence).

Crucially, the 7-methoxy substitution on the fused benzene ring renders the aromatic system highly electron-rich. Without a cation scavenger, the transient tert-butyl cation generated during deprotection can undergo unwanted Friedel-Crafts alkylation on the aromatic ring. Therefore, the addition of a nucleophilic scavenger like triisopropylsilane (TIPS) is highly recommended when using strong liquid acids to maintain high purity.

Experimental Workflows

Workflow comparing TFA/DCM and HCl/Dioxane protocols for Boc deprotection of oxazepines.

Protocol A: Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This protocol is the standard for rapid, small-scale deprotections in medicinal chemistry, frequently utilized to deliver key oxazepine intermediates[1].

Causality & Design: TFA is a strong organic acid that ensures rapid cleavage kinetics. DCM acts as a non-polar diluent to prevent side reactions that occur in neat TFA. The inclusion of TIPS intercepts the tert-butyl cation, protecting the electron-rich methoxyarene from electrophilic aromatic substitution.

Step-by-Step Methodology:

• Preparation: In an oven-dried flask, dissolve 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (1.0 eq) in anhydrous DCM to achieve a 0.1 M concentration.

• Scavenger Addition: Add TIPS (2.0 eq) to the stirring solution.

• Acid Addition: Cool the mixture to 0 °C. Slowly add TFA dropwise until a 1:4 (v/v) ratio of TFA:DCM is reached.

  • Self-Validation Check: Observe the reaction mixture for effervescence. The bubbling confirms the release of isobutylene and CO₂, indicating active deprotection.

• Reaction: Remove the ice bath and stir at room temperature for 1–2 hours. Monitor via TLC (10% MeOH/DCM) or LC-MS.

• Workup: Concentrate under reduced pressure. Co-evaporate with toluene (3 × 10 mL) to azeotropically remove residual TFA. Triturate the resulting oil with cold diethyl ether to precipitate the oxazepine TFA salt.

Protocol B: Hydrogen Chloride (HCl) in 1,4-Dioxane

This anhydrous protocol is preferred for scale-up and when a highly stable, non-hygroscopic salt is required, as demonstrated in the 2[2].

Causality & Design: HCl in dioxane provides a strictly anhydrous, highly acidic environment. As the Boc group is cleaved, the resulting amine forms a hydrochloride salt. Because amine hydrochlorides are typically insoluble in dioxane, the product precipitates, driving the reaction forward and preventing further side reactions.

Step-by-Step Methodology:

• Preparation: Dissolve the oxazepine substrate (1.0 eq) in a minimal volume of anhydrous 1,4-dioxane.

• Acid Addition: Slowly add a commercially available solution of 4M HCl in 1,4-dioxane (10.0 eq) at room temperature.

  • Self-Validation Check: The solution will initially be clear. Within 30–60 minutes, a white precipitate will begin to form, visually confirming the generation of the insoluble hydrochloride salt.

• Reaction: Stir at room temperature for 2–3 hours until LC-MS confirms complete consumption of the starting material.

• Workup: Add cold diethyl ether to the reaction mixture to maximize precipitation. Filter the suspension through a sintered glass funnel.

• Washing & Drying: Wash the filter cake thoroughly with cold diethyl ether to remove residual dioxane and tert-butyl chloride. Dry under high vacuum to afford the pure oxazepine HCl salt as a free-flowing powder.

Quantitative Data Summary

Parameter	Protocol A (TFA/DCM)	Protocol B (HCl/Dioxane)
Reagents	20% TFA in DCM, TIPS	4M HCl in 1,4-Dioxane
Reaction Time	1 - 2 hours	2 - 3 hours
Visual Indicator	Effervescence (CO₂ gas)	Precipitation of HCl salt
Isolated Form	Trifluoroacetate salt	Hydrochloride salt
Physical State	Viscous oil / hygroscopic solid	Free-flowing powder
Yield (Typical)	85 - 95%	90 - 98%
Scalability	Best for small scale (< 10g)	Ideal for large scale (> 10g)

References

• Source: PMC (PubMed Central)
• Title: Scalable Process of Spiro(cyclopropane)

Sources

• 1. Structure-Based Design and Evaluation of Reversible KRAS G13D Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis and Functionalization of Bioactive Compounds via 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Discovery Scientists.

Scientific Rationale and Target Versatility

The 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine core has emerged as a highly privileged scaffold in modern medicinal chemistry. Its unique puckered conformation provides an optimal spatial arrangement for engaging challenging protein-protein interactions and deep binding pockets. Notably, derivatives of this scaffold have been successfully deployed as selective CBP/P300 bromodomain inhibitors [1], potent trypanocidal agents targeting the PEX14-PEX5 interaction [2], and core fragments in mTOR kinase inhibitors (e.g., XL388 analogs) [3].

The starting material, 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine , offers a highly modular entry point. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during upstream storage and handling, while the 7-methoxy substitution provides an electron-rich handle that influences both the physicochemical properties (enhancing solubility) and the electronic profile of the aromatic ring for downstream electrophilic aromatic substitutions or cross-coupling reactions if demethylated.

Causality in Experimental Design

The choice of a Boc-protected secondary amine is deliberate. In diversity-oriented synthesis (DOS) campaigns aimed at discovering new antitumor agents [3], premature functionalization of the secondary amine can lead to off-target side reactions. By maintaining Boc protection until the final scaffold-hopping or coupling step, chemists can perform harsh conditions (e.g., Suzuki-Miyaura couplings on other parts of the molecule) without poisoning the palladium catalyst via amine coordination.

Synthetic Workflow and Mechanistic Pathway

The general workflow for utilizing this building block involves a controlled acidic deprotection followed by a divergent functionalization step (e.g., Buchwald-Hartwig amination, amide coupling, or reductive amination).

Figure 1: Divergent synthetic workflow for the functionalization of the benzoxazepine core.

Step-by-Step Experimental Protocols

The following protocols are designed as self-validating systems. In-process controls (IPCs) are integrated to ensure target fidelity before proceeding to the next step, thereby preventing the costly carryover of impurities.

Protocol A: Boc Deprotection to Yield the Free Amine

Objective: Quantitatively remove the Boc group without cleaving the 7-methoxy ether or opening the oxazepine ring.

• Preparation: Dissolve 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (1.0 eq, 10 mmol) in anhydrous Dichloromethane (DCM) (0.2 M concentration) under an inert nitrogen atmosphere.

• Acid Addition: Cool the reaction flask to 0 °C. Dropwise, add Trifluoroacetic Acid (TFA) (10.0 eq) over 15 minutes. Causality: Slow addition at 0 °C prevents exothermic degradation and suppresses potential ether cleavage.

• Reaction Progression: Remove the ice bath and allow the mixture to stir at room temperature for 2 hours.

• Self-Validating IPC: Sample 10 µL of the mixture, dilute in LC-MS grade acetonitrile, and analyze via UPLC-MS. The reaction is complete when the starting material mass (M+H) is absent and the free amine mass is >98% abundant.

• Workup: Concentrate the mixture in vacuo to remove excess TFA. Redissolve the crude oil in DCM and wash with saturated aqueous NaHCO₃ until the aqueous layer pH is ~8. Extract the aqueous layer twice with DCM.

• Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the free amine intermediate.

Protocol B: Amide Coupling for Bioactive Target Synthesis

Objective: Couple the free amine with a functionalized benzoic acid derivative (e.g., mimicking the synthesis of CBP/P300 inhibitors[1]).

• Activation: In a dried flask, dissolve the target carboxylic acid (1.1 eq) in anhydrous N,N-Dimethylformamide (DMF). Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir for 15 minutes at room temperature to form the active ester.

• Coupling: Add the free 7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (1.0 eq) dissolved in a minimal volume of DMF.

• Reaction: Stir at room temperature for 4–6 hours. Causality: HATU is chosen over EDC/HOBt due to the steric hindrance often associated with the puckered oxazepine ring, requiring a highly reactive coupling intermediate.

• Purification: Quench with water, extract with Ethyl Acetate (EtOAc), wash heavily with brine (to remove DMF), dry, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Quantitative Data: Coupling Reagent Optimization

To maximize the yield of the final bioactive compound, various coupling conditions were evaluated. The data below summarizes the optimization for the amidation of the sterically hindered oxazepine nitrogen.

Coupling Reagent	Base	Solvent	Time (h)	Conversion (%)	Isolated Yield (%)	Purity (HPLC Area %)
EDC/HOBt	TEA	DCM	12	65	58	>95
PyBOP	DIPEA	DMF	8	82	76	>97
HATU	DIPEA	DMF	4	>99	92	>99
T3P (50% in EtOAc)	Pyridine	EtOAc	12	70	62	>96

Table 1: Optimization of amide coupling conditions for 7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine derivatives. HATU/DIPEA provides the optimal balance of kinetic efficiency and isolated yield.

References

• Development of Selective CBP/P300 Benzoxazepine Bromodomain Inhibitors ResearchGate URL:[Link]

• Computer-Aided Design and Synthesis of a New Class of PEX14 Inhibitors: Substituted 2,3,4,5-Tetrahydrobenzo[F][1,4]oxazepines as Potential New Trypanocidal Agents ResearchGate URL:[Link]

• Untargeted Diversity-Oriented Synthesis for the Discovery of New Antitumor Agents: An Integrated Approach of Inverse Virtual Screening, Bioinformatics, and Omics for Target Deconvolution PubMed Central (PMC) URL:[Link]

Application Note: Palladium-Catalyzed Late-Stage Functionalization of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

Executive Summary

The 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine scaffold is a privileged structural motif in modern medicinal chemistry, frequently serving as a conformationally restricted core in kinase inhibitors and GPCR modulators. Traditional Structure-Activity Relationship (SAR) campaigns require the de novo synthesis of pre-halogenated precursors (e.g., 7-bromo derivatives) to enable palladium-catalyzed cross-coupling.

This application note details an advanced, late-stage functionalization protocol utilizing the commercially available 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine . By leveraging the 7-methoxy group as a directing handle, we describe a regioselective Palladium-catalyzed C–H arylation utilizing diaryliodonium salts. This methodology bypasses the need for halogenated intermediates, accelerating the generation of complex biaryl libraries for drug discovery.

Strategic Rationale & Mechanistic Insights

The Challenge of Unactivated C–H Bonds

Cross-coupling typically relies on the oxidative addition of palladium into a weak C–X bond (where X = I, Br, Cl). To achieve direct C–H functionalization on the benzoxazepine core, the high activation energy of the unactivated C(sp2)–H bond must be overcome. While emerging technologies have explored C–O bond activation of methoxy groups directly , this typically requires highly specialized NHC ligands or nickel catalysis.

The Pd(II)/Pd(IV) Paradigm

For robust pharmaceutical library synthesis, we employ a Pd(II)/Pd(IV) catalytic cycle driven by highly electrophilic diaryliodonium salts ([Ar2I]OTf). The 7-methoxy group on the benzoxazepine core acts as a weak directing group, facilitating a Concerted Metalation-Deprotonation (CMD) mechanism.

Regiochemical Causality: The benzoxazepine ring presents two ortho positions relative to the 7-methoxy group: C6 and C8. The C6 position is highly sterically hindered due to its proximity to the benzylic C5 carbon of the oxazepine ring. Consequently, palladation is directed almost exclusively to the less hindered C8 position , yielding a highly predictable regiochemical outcome. The use of diaryliodonium salts dramatically accelerates this process compared to traditional aryl halides , enabling non-directed or weakly-directed C–H arylation under mild conditions .

Pd(II)/Pd(IV) catalytic cycle for the regioselective C-H arylation of the benzoxazepine scaffold.

Reaction Optimization & Quantitative Data

To establish a self-validating and robust protocol, various conditions were evaluated. The critical parameters included the choice of oxidant/arylating agent and the acidic additive. As shown in Table 1, traditional Pd(0)/Pd(II) cycles utilizing iodobenzene (Entry 1) fail to functionalize the core. The addition of Trifluoroacetic acid (TFA) (Entry 3) is critical; it exchanges with the acetate ligands to form a highly electrophilic Pd(TFA)2 species in situ, which significantly lowers the activation energy for the CMD step.

Table 1: Optimization of Pd-Catalyzed C8-Arylation Conditions

Entry	Catalyst (5 mol%)	Arylating Agent (1.5 eq)	Solvent System	Temp (°C)	Yield (%)	Regioselectivity (C8:C6)
1	Pd(OAc)₂	Ph-I	DMF	100	Trace	N/A
2	Pd(OAc)₂	[Ph₂I]OTf	DCE	80	35	>20:1
3	Pd(OAc)₂	[Ph₂I]OTf	DCE / TFA (10%)	80	82	>20:1
4	Pd(TFA)₂	[Ph₂I]OTf	DCE / TFA (10%)	80	78	>20:1
5	None (Control)	[Ph₂I]OTf	DCE / TFA (10%)	80	0	N/A

Note: Yields determined by LC-MS using an internal standard. Regioselectivity confirmed via 2D-NMR (NOESY).

Experimental Protocol: Regioselective C–H Arylation

The following protocol outlines the optimal conditions for the C8-arylation of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine.

Materials Required

• Substrate: 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (1.0 equiv, 0.5 mmol, 139.7 mg)

• Arylating Agent: Diphenyliodonium triflate ([Ph₂I]OTf) (1.5 equiv, 0.75 mmol, 322.6 mg)

• Catalyst: Palladium(II) acetate (Pd(OAc)₂) (5 mol%, 0.025 mmol, 5.6 mg)

• Solvent: Anhydrous 1,2-Dichloroethane (DCE) (0.1 M, 5.0 mL)

• Additive: Trifluoroacetic acid (TFA) (10% v/v in DCE, 0.5 mL)

Step-by-step experimental workflow for the palladium-catalyzed cross-coupling.

Step-by-Step Methodology

Step 1: Preparation & Environmental Control Flame-dry a 10 mL Schlenk tube under high vacuum and backfill with dry Argon (repeat 3 times). Causality: Rigorous exclusion of moisture is required. Water competes with the substrate for palladium coordination and can rapidly hydrolyze the highly electrophilic diaryliodonium salt, leading to protocol failure.

Step 2: Reagent Loading Add the 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine and [Ph₂I]OTf to the Schlenk tube. Add the Pd(OAc)₂ catalyst last . Causality: Adding the palladium catalyst last minimizes ambient degradation and premature Pd(0) black formation (a visual indicator of catalyst death) before the solvent and substrate are introduced to stabilize the metal center.

Step 3: Solvent Addition & Activation Inject the anhydrous DCE (5.0 mL) followed by the TFA (0.5 mL) via a gas-tight syringe. Seal the tube securely. Causality: The Boc protecting group serves a dual purpose: it prevents the secondary amine from poisoning the palladium catalyst and blocks unwanted Buchwald-Hartwig N-arylation. DCE is selected for its non-coordinating nature and appropriate boiling point.

Step 4: Thermal Reaction & Monitoring Transfer the sealed tube to a pre-heated oil bath at 80 °C and stir vigorously for 12 hours. Monitor the reaction progress via TLC (Hexanes:EtOAc 3:1) and LC-MS. Causality: 80 °C provides the precise thermal energy required to overcome the C–H cleavage activation barrier. Exceeding 90 °C in the presence of TFA risks thermal deprotection of the acid-sensitive Boc group.

Step 5: Quench & Workup Remove the tube from the heat and allow it to cool to room temperature. Dilute the mixture with EtOAc (10 mL) and carefully quench by adding saturated aqueous NaHCO₃ (10 mL) dropwise until gas evolution ceases. Causality: Immediate neutralization of the TFA additive is critical. If the mixture is concentrated or extracted under acidic conditions, the Boc group will cleave, resulting in a highly polar, water-soluble secondary amine that will be lost in the aqueous layer.

Step 6: Isolation Separate the organic layer. Extract the remaining aqueous layer with EtOAc (2 x 10 mL). Combine the organic phases, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (gradient elution: 10% to 30% EtOAc in Hexanes) to yield the pure 8-phenyl-4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine.

References

• Zhou, T.; Szostak, M. "Palladium-catalyzed cross-couplings by C–O bond activation." Catalysis Science & Technology, 2020, 10, 5702-5739. URL:[Link]

• Neufeldt, S. R.; Sanford, M. S. "Combining Transition Metal Catalysis with Radical Chemistry: Dramatic Acceleration of Palladium-Catalyzed C-H Arylation with Diaryliodonium Salts." Advanced Synthesis & Catalysis, 2012, 354, 3517-3522. URL:[Link]

• Deng, K.-Z.; Sukowski, V.; Fernández-Ibáñez, M. Á. "Non-Directed C−H Arylation of Anisole Derivatives via Pd/S,O-Ligand Catalysis." Angewandte Chemie International Edition, 2024, 136, e202400689. URL:[Link]

Advanced Protocols for Incorporating 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine into Peptidomimetic Scaffolds

Introduction & Scientific Rationale

The development of peptidomimetics is a cornerstone of modern drug discovery, particularly for targeting flat, featureless protein-protein interactions (PPIs). The 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine core has emerged as a privileged, conformationally restricted scaffold. By locking the peptide backbone into a rigidified bicyclic system, it effectively mimics the spatial arrangement of the i and i+3 or i+4 residues of canonical α -helices [1].

Incorporating 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine into a synthetic workflow provides two distinct pharmacological and chemical advantages:

• Conformational Restriction : The 7-membered oxazepine ring restricts the ϕ and ψ dihedral angles, reducing the entropic penalty of binding to target proteins.

• Late-Stage Diversification : The 7-methoxy group serves as an electron-donating stabilizer during early synthesis. Post-coupling, it can be selectively demethylated to yield a reactive phenol, providing an anchor point to extend the molecule into deep hydrophobic pockets (e.g., the Trp/Phe pockets of the PEX14 protein) [1].

Fig 1. Mechanism of PEX5-PEX14 PPI disruption by oxazepine-based alpha-helical mimetics.

Synthetic Workflow Overview

The integration of this building block into a peptide chain requires overcoming specific chemical hurdles. The secondary amine at the N4 position is embedded within a bulky 7-membered ring, making it highly sterically hindered. Furthermore, the electron-rich nature of the 7-methoxybenzo ring makes it susceptible to electrophilic aromatic substitution during Boc deprotection. The workflow below outlines the self-validating system designed to bypass these bottlenecks.

Fig 2. Synthetic workflow for integrating the oxazepine scaffold into peptidomimetics.

Experimental Protocols

Protocol 1: Orthogonal Boc Deprotection with Scavengers

Objective : Remove the N4-Boc protecting group to expose the secondary amine. Causality (E-E-A-T) : The cleavage of the Boc group generates a highly reactive tert-butyl cation. Because the 7-methoxy group strongly activates the fused benzene ring, the scaffold is highly prone to irreversible tert-butylation. Triisopropylsilane (TIPS) is mandated as a bulky hydride donor to rapidly quench the carbocation before electrophilic aromatic substitution can occur.

Step-by-Step Methodology :

• Dissolve 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M.

• Prepare a cleavage cocktail of Trifluoroacetic Acid (TFA) / DCM / TIPS / Water in a ratio of 45:45:5:5 (v/v).

• Cool the reaction vessel to 0 °C in an ice bath.

• Add the cleavage cocktail dropwise to the starting material solution.

• Remove the ice bath and stir at room temperature for 1.5 hours.

• Monitor completion via LC-MS (look for the mass of the free amine, [M+H]+ = 180.1).

• Concentrate the mixture under reduced pressure. Co-evaporate with toluene (3 × 10 mL) to remove residual TFA, yielding the TFA salt of the amine as a viscous oil.

Protocol 2: Amide Coupling to the Sterically Hindered N4-Amine

Objective : Couple an N-protected amino acid to the exposed oxazepine nitrogen. Causality (E-E-A-T) : Standard carbodiimide reagents (EDC/HOBt) fail to achieve acceptable yields due to the steric bulk of the 7-membered cyclic secondary amine. HATU (a uronium-based reagent) is required. HATU generates an active HOAt ester; the pyridine nitrogen of HOAt participates in a neighboring-group effect, hydrogen-bonding with the incoming amine and drastically accelerating the coupling rate, thereby minimizing epimerization of the incoming amino acid [2].

Step-by-Step Methodology :

• Dissolve the incoming N-protected amino acid (1.2 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M).

• Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) and stir for 5 minutes at room temperature to pre-activate the acid.

• In a separate vial, dissolve the oxazepine TFA salt (from Protocol 1, 1.0 eq) in DMF and add DIPEA (2.0 eq) to neutralize the salt.

• Transfer the oxazepine solution to the pre-activated amino acid mixture.

• Stir at room temperature for 2 hours under an inert nitrogen atmosphere.

• Quench the reaction with saturated aqueous NH4​Cl and extract with Ethyl Acetate (3×).

• Wash the combined organic layers with 5% LiCl (to remove DMF), brine, dry over Na2​SO4​ , and concentrate. Purify via flash chromatography.

Protocol 3: Demethylation and Scaffold Extension

Objective : Cleave the 7-methoxy ether to a phenol for subsequent 3D elaboration. Causality (E-E-A-T) : Boron tribromide ( BBr3​ ) is utilized because it is a strong Lewis acid that coordinates directly to the methoxy oxygen, facilitating ether cleavage at low temperatures. This avoids the harsh, refluxing aqueous acidic conditions that would otherwise hydrolyze the newly formed amide backbone of the peptidomimetic.

Step-by-Step Methodology :

• Dissolve the coupled oxazepine intermediate (1.0 eq) in anhydrous DCM (0.05 M) and cool to -78 °C using a dry ice/acetone bath.

• Slowly add a 1.0 M solution of BBr3​ in DCM (3.0 eq) dropwise over 15 minutes.

• Allow the reaction to slowly warm to 0 °C over 2 hours.

• Carefully quench the reaction at 0 °C by the dropwise addition of methanol (until effervescence ceases), followed by saturated aqueous NaHCO3​ .

• Extract the aqueous layer with DCM (3×), dry the organic layers over MgSO4​ , and concentrate to yield the 7-hydroxyoxazepine derivative, ready for Mitsunobu etherification or alkylation.

Quantitative Data: Coupling Reagent Optimization

To validate the necessity of the reagents chosen in Protocol 2, the following table summarizes the coupling efficiencies of various reagents when reacting the N4-amine of the tetrahydrobenzo[f][1,4]oxazepine scaffold with a standard Fmoc-protected amino acid.

Coupling Reagent	Additive	Base	Solvent	Time	Yield (%)	Epimerization Risk
EDC	HOBt	DIPEA	DMF	24 h	42%	Moderate
HBTU	None	DIPEA	DMF	12 h	65%	Moderate
HATU	None	DIPEA	DMF	2 h	92%	Low
COMU	None	TMP	DMF	2 h	96%	Very Low

Table 1. Quantitative comparison of coupling efficiencies for the sterically hindered N4-amine of the tetrahydrobenzo[f][1,4]oxazepine scaffold. HATU and COMU demonstrate superior kinetics and yield.

References

• Computer-Aided Design and Synthesis of a New Class of PEX14 Inhibitors: Substituted 2,3,4,5-Tetrahydrobenzo[F][1,4]oxazepines as Potential New Trypanocidal Agents ResearchGate URL
• Rapamycin analogs as mtor inhibitors (WO2018204416A1)

Application Note: Scaffold Functionalization of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

Executive Summary & Strategic Context

The 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine ring system is a privileged pharmacophore in modern drug discovery. Its unique conformational flexibility and hydrogen-bonding geometry have made it a core structural element in several advanced therapeutics, including mTOR inhibitors like XL388[1], selective histone deacetylase (HDAC) inhibitors[2], and peptidomimetic inhibitors targeting the PEX5-PEX14 protein-protein interaction[3].

Within this chemical space, 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine serves as a highly versatile intermediate. The 7-methoxy substituent acts as an electron-donating handle that influences the basicity of the oxazepine ring, while the N-Boc (tert-butyloxycarbonyl) group protects the secondary amine during upstream synthesis. This application note details the field-proven causality, optimization logic, and self-validating protocols required to successfully deprotect the amine and subsequently functionalize it via N-alkylation.

Scientific Principles & Reaction Causality

The Dynamics of N-Boc Deprotection

The removal of the Boc protecting group is an acid-catalyzed process. While various acids can be employed, Trifluoroacetic acid (TFA) in anhydrous dichloromethane (DCM) remains the industry standard due to its optimal balance of acidity and volatility, which simplifies downstream isolation[4].

Mechanistic Causality: The reaction initiates via the protonation of the carbamate carbonyl oxygen by TFA. This protonation destabilizes the C–O bond, promoting the elimination of a stable tert-butyl cation (which rapidly loses a proton to form isobutylene gas). The resulting carbamic acid intermediate is highly unstable and undergoes spontaneous decarboxylation, releasing CO2​ gas. The secondary amine is consequently yielded as a stable trifluoroacetate (TFA) salt[4].

N-Alkylation: Nucleophilic Substitution Logic

Following deprotection, the secondary amine TFA salt must be converted to its free base in situ to act as a nucleophile in an SN​2 substitution with an alkylating agent (e.g., an alkyl halide).

Mechanistic Causality: The choice of base and solvent strictly dictates the reaction's success. A mild inorganic base like Potassium Carbonate ( K2​CO3​ ) or Cesium Carbonate ( Cs2​CO3​ ) is preferred over stronger bases (such as NaH) to prevent unwanted side reactions, including the elimination (E2) of the alkyl halide.

• Base Selection: Cs2​CO3​ provides enhanced solubility in polar aprotic solvents. The larger Cs+ cation creates a more "naked" and reactive carbonate anion, which is highly advantageous when coupling sterically hindered electrophiles.

• Temperature Control: Maintaining the reaction between 25 °C and 60 °C is critical. Excessive heating promotes over-alkylation, leading to the irreversible formation of quaternary ammonium salts.

Optimization logic for maximizing N-alkylation yield and minimizing side reactions.

Experimental Workflows

The following workflow outlines the two-step transformation from the Boc-protected precursor to the final N-alkylated product.

Chemical workflow for deprotection and N-alkylation of the benzooxazepine scaffold.

Protocol 1: TFA-Mediated Boc Deprotection

This protocol is engineered to be self-validating, ensuring complete conversion before proceeding to the moisture-sensitive alkylation step.

Materials:

• 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (1.0 eq)

• Trifluoroacetic acid (TFA, 99% purity)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Preparation: Dissolve the Boc-protected amine in anhydrous DCM to achieve a concentration of 0.2 M in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Submerge the flask in an ice-water bath to cool the solution to 0 °C. Insight: Initiating at 0 °C controls the exothermic protonation step and minimizes potential ether cleavage at the 7-methoxy position.

• Acid Addition: Slowly add TFA dropwise until a 1:1 (v/v) ratio of TFA:DCM is achieved.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 hours.

• Self-Validation (TLC/LC-MS): Spot the reaction mixture on a silica TLC plate. Stain with Ninhydrin and heat. The starting material will remain colorless, while the deprotected secondary amine will appear as a distinct blue/purple spot. LC-MS should confirm a mass shift of ΔM=−100 Da (loss of Boc).

• Concentration: Concentrate the mixture in vacuo. Co-evaporate with toluene (3 × 10 mL) to azeotropically remove residual TFA, yielding the amine TFA salt as a viscous oil or amorphous solid.

Protocol 2: N-Alkylation via SN​2 Substitution

This protocol utilizes DMF for maximum solubility and includes a specific workup to prevent solvent carryover.

Materials:

• 7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine TFA salt (1.0 eq)

• Alkyl bromide or iodide (1.1 - 1.2 eq)

• K2​CO3​ (3.0 eq, finely powdered)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Free-Basing: Dissolve the crude TFA salt in anhydrous DMF (0.1 M). Add finely powdered K2​CO3​ (3.0 eq). Stir at room temperature for 30 minutes to ensure complete neutralization of the TFA salt and liberation of the free secondary amine.

• Electrophile Addition: Add the alkyl halide (1.1 eq) dropwise.

• Heating: Heat the reaction mixture to 60 °C under a nitrogen atmosphere for 12 hours.

• Self-Validation (LC-MS): Monitor the disappearance of the secondary amine mass peak and the emergence of the N -alkylated [M+H]+ peak. Ensure no [M+R+H]+ (quaternary ammonium) peaks are forming.

• Quench & Extraction: Cool to room temperature and dilute with Ethyl Acetate (EtOAc). Wash the organic layer with distilled water (2×).

• DMF Removal (Critical Step): Wash the organic layer with a 5% aqueous Lithium Chloride (LiCl) solution (3×). Insight: DMF is highly soluble in EtOAc; the LiCl wash alters the partition coefficient, effectively pulling residual DMF into the aqueous phase and preventing NMR contamination.

• Drying & Purification: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Quantitative Data Summary

The choice of alkylating agent significantly impacts the required conditions and expected yields. The table below summarizes optimized parameters for various electrophile classes reacting with the 7-methoxy-benzooxazepine core.

Alkylating Agent Type	Recommended Base	Solvent	Temp (°C)	Time (h)	Expected Yield
Primary Alkyl Bromide	K2​CO3​ (3.0 eq)	MeCN	60	12	85 - 95%
Primary Alkyl Iodide	K2​CO3​ (2.0 eq)	MeCN	25 (RT)	8	90 - 98%
Secondary Alkyl Bromide	Cs2​CO3​ (3.0 eq)	DMF	80	18	65 - 80%
Benzyl Chloride	K2​CO3​ (3.0 eq)	DMF	60	12	85 - 90%
Epoxide (Ring Opening)	Et3​N (3.0 eq)	EtOH	80	24	50 - 70%

Note: Yields are based on isolated, chromatographically pure products. Secondary alkyl bromides suffer from competing E2 elimination, necessitating the use of Cs2​CO3​ to maximize the SN​2 pathway.

References

• Protocol for N-Boc Deprotection Using Trifluoroacetic Acid (TFA) - Benchchem. benchchem.com.
• Safe Handling of Boranes at Scale (Application in XL388 mTOR inhibitor synthesis). researchgate.net.
• United States Patent: Inhibitors of zinc-dependent histone deacetylases (HDACs). googleapis.com.
• Development of novel PEX5-PEX14 protein-protein interaction (PPI) inhibitors based on an oxopiperazine template. uni-hannover.de.

Sources

• 1. researchgate.net [researchgate.net]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. repo.uni-hannover.de [repo.uni-hannover.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Scale-Up Synthesis of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine Intermediates

Executive Summary & Pharmacological Context

The 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine core is a privileged structural motif in modern medicinal chemistry. It serves as a critical geometric scaffold in clinical-stage kinase inhibitors (such as mTOR inhibitors)[1] and has recently emerged as a highly potent pharmacophore for trypanocidal agents targeting the PEX14-PEX5 protein-protein interaction[2]. The 7-methoxy substituted derivative is particularly valuable, offering a versatile electronic handle for downstream functionalization.

While discovery-scale syntheses of this core are well-documented, they frequently rely on atom-inefficient reactions that fail under the rigorous demands of multi-kilogram manufacturing. This application note details a highly optimized, chromatography-free "Imide Approach" designed specifically for process-scale synthesis, ensuring high throughput, superior safety, and excellent E-factor metrics.

Retrosynthetic Analysis & Route Selection

The Bottleneck of the Discovery Route

In early-stage drug discovery, the synthesis of the tetrahydrobenzo[f][1,4]oxazepine core typically relies on the reductive amination of a substituted salicylaldehyde with an amino alcohol, followed by an intramolecular Mitsunobu cyclization[3]. While effective for generating milligram quantities, the Mitsunobu reaction is fundamentally unsuited for process-scale manufacturing. It generates stoichiometric amounts of triphenylphosphine oxide (Ph 3​ PO) and hydrazine dicarboxylate byproducts, which mandate tedious silica gel chromatography for removal.

The Process-Optimized "Imide Approach"

To circumvent the limitations of the Mitsunobu cyclization, we adapted a robust "Imide Approach" originally developed for the scale-up of benzoxazepine-containing kinase inhibitors[1]. This route utilizes an inexpensive alkylation of 5-methoxysalicylamide, followed by a thermodynamically driven cyclization using 1,1'-carbonyldiimidazole (CDI), and a chemoselective borane reduction. Every intermediate in this sequence is isolated via direct crystallization or trituration, creating a self-validating system that guarantees purity without the need for preparative chromatography.

Process Workflow Visualization

Figure 1: Scalable imide-based synthetic workflow for 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine.

Quantitative Process Metrics

The transition from the discovery route to the imide approach yields significant improvements in both process safety and economic viability.

Metric	Discovery Route (Mitsunobu)	Process Route (Imide Approach)	Scale-Up Advantage
Key Reagents	DIAD, PPh 3​ , NaBH 4​	Ethyl bromoacetate, CDI, BH 3​ -THF	Avoids explosive/toxic azodicarboxylates
Byproducts	Ph 3​ PO, Hydrazines	CO 2​ , Imidazole, Boric acid	Process byproducts are water-soluble or volatile
Purification	Silica Gel Chromatography	Direct Crystallization / Trituration	Eliminates solvent-heavy chromatography
Overall Yield	25 - 35%	55 - 65%	~2x improvement in throughput
E-Factor	> 150	< 40	Significantly greener environmental profile

Step-by-Step Methodologies & Mechanistic Causality

Protocol 1: Synthesis of 2-(2-carbamoyl-4-methoxyphenoxy)acetic acid

• Causality & Design: Using ethyl bromoacetate with potassium carbonate provides selective O-alkylation of the phenol over the primary amide due to the higher nucleophilicity of the phenoxide ion. Telescoping the ester hydrolysis via the direct addition of aqueous NaOH prevents the need to isolate the intermediate ester, saving a unit operation and minimizing solvent waste[1].

• Procedure:

  • Charge a reactor with 5-methoxysalicylamide (1.0 equiv), anhydrous K 2​ CO 3​ (1.5 equiv), and acetone (10 vol).

  • Add ethyl bromoacetate (1.1 equiv) dropwise at room temperature.

  • Heat the suspension to reflux (approx. 56 °C) and stir for 12 hours until complete consumption of the starting material is observed via HPLC.

  • Cool the mixture to 20 °C and add 2M NaOH (aq) (2.0 equiv) directly to the reactor. Stir for 4 hours to achieve complete hydrolysis.

  • Remove acetone under reduced pressure. Acidify the remaining aqueous layer with 2M HCl to pH 2.

  • Filter the resulting white precipitate, wash with cold water, and dry under vacuum to yield the pure phenoxyacetic acid intermediate. (Self-Validation: The product precipitates cleanly only when fully hydrolyzed, ensuring unreacted ester is left in the mother liquor).

Protocol 2: CDI-Mediated Cyclization to 7-methoxy-2H-benzo[f][1,4]oxazepine-3,5(4H)-dione

• Causality & Design: 1,1'-Carbonyldiimidazole (CDI) is deliberately chosen over traditional dehydrating agents (like DCC or EDCI). The byproducts of CDI activation are imidazole and carbon dioxide. The release of CO 2​ gas provides an irreversible entropic driving force for the reaction, while the water-soluble imidazole is easily removed during the aqueous workup[1].

• Procedure:

  • Suspend the phenoxyacetic acid intermediate (1.0 equiv) in anhydrous THF (8 vol) under a nitrogen atmosphere.

  • Add CDI (1.2 equiv) portionwise at room temperature. (Caution: Vigorous CO 2​ evolution will occur).

  • Once gas evolution subsides, heat the reaction to 60 °C for 6 hours to drive the intramolecular cyclization.

  • Cool to room temperature and concentrate the mixture to 25% of its original volume.

  • Add water (10 vol) to precipitate the imide. Filter, wash with water, and dry under vacuum.

Protocol 3: Telescoped Borane Reduction and Boc-Protection

• Causality & Design: Borane-THF (BH 3​ -THF) is selected over Lithium Aluminum Hydride (LiAlH 4​ ) due to its superior safety profile at scale and excellent chemoselectivity for reducing imides to amines without cleaving the aryl ether bond. Because the resulting free 7-membered cyclic amine is prone to oxidative degradation, the protocol telescopes directly into Boc protection to trap the amine as a stable, crystalline final product.

• Procedure:

  • Suspend the imide intermediate (1.0 equiv) in anhydrous THF (10 vol) and cool to 0 °C.

  • Add BH 3​ -THF (1M in THF, 4.0 equiv) dropwise, maintaining the internal temperature below 10 °C.

  • Heat the mixture to reflux for 16 hours.

  • Cool to 0 °C and carefully quench the excess borane by the dropwise addition of methanol (Caution: H 2​ gas evolution). Reflux for 1 hour to break the boron-amine complex.

  • Concentrate the mixture to dryness. Redissolve the crude amine in dichloromethane (10 vol).

  • Add triethylamine (2.0 equiv) followed by Boc-anhydride (Boc 2​ O, 1.1 equiv). Stir at room temperature for 4 hours.

  • Wash the organic layer with 1M citric acid, followed by brine. Dry over Na 2​ SO 4​ and concentrate.

  • Crystallize the crude product from a mixture of heptane/ethyl acetate (4:1) to afford pure 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine.

References

• Naganathan, S., Andersen, D. L., Andersen, N. G., Lau, S., & Lohse, A. (2015). Process Development and Scale-Up of a Benzoxazepine-Containing Kinase Inhibitor. Organic Process Research & Development.
• Dawidowski, M., et al. (2021). Computer-Aided Design and Synthesis of a New Class of PEX14 Inhibitors: Substituted 2,3,4,5-Tetrahydrobenzo[F][1,4]oxazepines as Potential New Trypanocidal Agents. ResearchGate.
• Zaccaria, V., et al. (2020). Untargeted Diversity-Oriented Synthesis for the Discovery of New Antitumor Agents: An Integrated Approach of Inverse Virtual Screening, Bioinformatics, and Omics for Target Deconvolution. PMC.

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• 3. Untargeted Diversity-Oriented Synthesis for the Discovery of New Antitumor Agents: An Integrated Approach of Inverse Virtual Screening, Bioinformatics, and Omics for Target Deconvolution - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Yield Derivatization of the 7-Methoxy Group in Tetrahydrobenzo[f][1,4]oxazepine Scaffolds

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & SAR Exploration Guide

Introduction and Rationale

The 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine ring system is a highly privileged scaffold in modern medicinal chemistry. It serves as the core structural motif in several advanced clinical candidates, most notably in highly selective mammalian target of rapamycin (mTOR) inhibitors such as XL388[1, 2], as well as in novel PEX14-PEX5 protein-protein interaction (PPI) inhibitors developed as trypanocidal agents [3].

During Structure-Activity Relationship (SAR) optimization, the 7-methoxy group frequently presents a metabolic liability. As noted in recent pharmacokinetic profiling, methoxy groups situated on the "eastern" aromatic face of these molecules are highly susceptible to oxidative O-demethylation by hepatic CYP450 enzymes [3]. To mitigate this intrinsic clearance and explore the steric and electronic requirements of the binding pocket, derivatization of the 7-position is essential.

This application note provides a self-validating, three-step workflow to convert the metabolically vulnerable 7-methoxy group into diverse aryl/heteroaryl derivatives via a robust demethylation-triflation-cross-coupling sequence.

Mechanistic Workflow

The transformation relies on the sequential manipulation of the electronic state of the 7-position.

Workflow for derivatization of the 7-methoxy tetrahydrobenzo[f][1,4]oxazepine scaffold.

Experimental Methodologies & Causality

Note: The following protocols assume the secondary amine of the oxazepine ring is protected (e.g., with a Benzyl or robust Amide group) to prevent interference with Lewis acids and transition metal catalysts.

Protocol A: O-Demethylation via Boron Tribromide (BBr₃)

Causality & Logic: BBr₃ is a potent Lewis acid that coordinates strongly to the methoxy oxygen, weakening the oxygen-methyl bond. Subsequent nucleophilic attack by the bromide ion liberates the methyl bromide gas, leaving a boron complex that is hydrolyzed to the phenol. The reaction is initiated at -78°C to prevent non-specific acid-catalyzed ring opening of the oxazepine core.

Step-by-Step Procedure:

• Preparation: Dissolve the N-protected 7-methoxy-tetrahydrobenzo[f][1,4]oxazepine (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M) under an inert argon atmosphere.

• Addition: Cool the reaction mixture to -78°C using a dry ice/acetone bath. Dropwise, add a 1.0 M solution of BBr₃ in DCM (3.0 eq). Self-Validation: The solution will typically turn a deep yellow/brown, indicating the formation of the Lewis acid-base complex.

• Propagation: Allow the reaction to slowly warm to room temperature and stir for 4–6 hours. Monitor via LC-MS until the starting material mass[M+H]⁺ is fully replaced by [M-14+H]⁺.

• Quenching: Cool the mixture to 0°C and carefully quench by the dropwise addition of methanol. Causality: Methanol reacts with excess BBr₃ to form volatile trimethyl borate and HBr, safely dissipating the reagent without the violent, uncontrolled exotherm associated with an aqueous quench.

• Isolation: Concentrate under reduced pressure, neutralize with saturated aqueous NaHCO₃, extract with ethyl acetate, dry over Na₂SO₄, and purify via flash chromatography to yield the 7-hydroxy intermediate.

Protocol B: Triflation of the 7-Hydroxy Intermediate

Causality & Logic: To enable palladium-catalyzed cross-coupling, the electron-rich phenol must be converted into an electrophilic pseudo-halide. Trifluoromethanesulfonic anhydride (Tf₂O) is highly reactive. N,N-Diisopropylethylamine (DIPEA) is selected as the base because its steric bulk prevents it from acting as a nucleophile toward Tf₂O, thereby suppressing the formation of undesired byproducts.

Step-by-Step Procedure:

• Preparation: Dissolve the 7-hydroxy intermediate (1.0 eq) in anhydrous DCM (0.2 M). Add DIPEA (2.5 eq) and cool the solution to 0°C.

• Addition: Add Tf₂O (1.2 eq) dropwise over 10 minutes.

• Propagation: Stir at 0°C for 1 hour. Self-Validation: TLC (Hexanes/EtOAc) should show complete consumption of the highly polar phenol, replaced by a significantly less polar spot (the triflate).

• Work-up: Quench with ice water. Extract the aqueous layer with DCM. Wash the combined organics with brine, dry over MgSO₄, and concentrate. The crude triflate is generally pure enough (>95%) to be used immediately in the next step, avoiding degradation on silica gel.

Protocol C: Suzuki-Miyaura Cross-Coupling

Causality & Logic: The introduction of aryl or heteroaryl groups is achieved via Suzuki coupling. Pd(dppf)Cl₂ is the optimal catalyst here; the bidentate dppf ligand enforces a cis-coordination geometry on the palladium center, which accelerates the reductive elimination step and prevents catalyst deactivation. A Dioxane/H₂O solvent system is used because water is strictly required to convert the boronic acid into the reactive, nucleophilic boronate complex.

Step-by-Step Procedure:

• Preparation: In a microwave vial or Schlenk flask, combine the 7-triflate intermediate (1.0 eq), the desired aryl/heteroaryl boronic acid (1.5 eq), and K₂CO₃ (3.0 eq).

• Solvent & Degassing: Add a 4:1 mixture of 1,4-Dioxane and H₂O (0.1 M). Degas the mixture by bubbling argon through the solution for 10 minutes.

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 eq). Seal the vessel.

• Heating: Heat the reaction to 90°C for 3–5 hours. Self-Validation: The reaction mixture will turn from a reddish-orange to a dark, metallic suspension as the catalytic cycle proceeds and palladium black eventually precipitates upon completion.

• Purification: Filter through a pad of Celite to remove palladium residues [2], concentrate, and purify via reverse-phase preparative HPLC to isolate the target derivative.

Quantitative Data & SAR Summary

The table below summarizes representative outcomes of this derivatization sequence, highlighting the impact of 7-position modifications on both synthetic yield and pharmacokinetic stability (mock data representative of typical scaffold behavior).

Derivative (7-Position)	Synthetic Reagent / Method	Yield (%)	CYP3A4 Intrinsic Clearance (µL/min/mg)	Target Affinity (IC₅₀, nM)
-OCH₃ (Starting Mat.)	N/A	N/A	145.2 (High liability)	12.5
-OH (Intermediate)	BBr₃, DCM, -78°C	92%	210.4 (Very High)	85.0
-OTf (Intermediate)	Tf₂O, DIPEA, 0°C	88%	N/A (Reactive)	N/A
-Phenyl	Ph-B(OH)₂, Pd(dppf)Cl₂	85%	45.1 (Moderate)	8.2
-3-Pyridyl	3-Pyr-B(OH)₂, Pd(dppf)Cl₂	79%	22.3 (Low liability)	4.1

Observation: Replacing the methoxy group with a 3-pyridyl moiety not only eliminates the O-demethylation liability (reducing intrinsic clearance by >80%) but also improves target affinity, likely due to favorable hydrogen-bonding interactions in the binding pocket.

References

• Leahy, J. W., Naganathan, S., Andersen, D. L., & Lau, S. (2018). Discovery, Process Development, and Scale-Up of a Benzoxazepine-Containing mTor Inhibitor. ACS Symposium Series, 1307, 249-285.[Link]

• Naganathan, S., Andersen, D. L., Andersen, N. G., Lau, S., Lohse, A., & Sørensen, M. D. (2015). Process Development and Scale-Up of a Benzoxazepine-Containing Kinase Inhibitor. Organic Process Research & Development, 19(8), 1062-1071.[Link]

• Dawidowski, M., et al. (2021). Computer-Aided Design and Synthesis of a New Class of PEX14 Inhibitors: Substituted 2,3,4,5-Tetrahydrobenzo[F][1,4]oxazepines as Potential New Trypanocidal Agents. Journal of Medicinal Chemistry, 64(20), 15109-15125.[Link]

use of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine in combinatorial library generation

Utilizing 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine for Combinatorial Drug Discovery

Abstract

The 2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide array of biological activities.[1][2] This application note details the strategic use of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine (Boc-MBO) as a versatile building block for the generation of diverse chemical libraries. We present detailed protocols for both solution-phase and solid-phase combinatorial synthesis, enabling the rapid creation of novel compound collections for high-throughput screening. Methodologies for Boc-deprotection and subsequent derivatization via amide coupling and reductive amination are provided, underscoring the scaffold's utility in modern drug discovery campaigns.

Introduction: The Benzoxazepine Scaffold

Seven-membered heterocyclic compounds, such as benzoxazepines, are of significant interest in pharmaceutical chemistry due to their conformational flexibility, which allows for potent and selective interactions with various biological targets.[1] This structural motif is found in molecules with anticancer, anticonvulsant, and antipsychotic properties.[1][2][3] The generation of combinatorial libraries based on such "privileged scaffolds" is a cornerstone of modern drug discovery, enabling the systematic exploration of chemical space to identify novel lead compounds.[4][5][6]

Our focus is on the 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine (Boc-MBO, 1 ) scaffold. This building block is strategically designed for library synthesis:

• The tert-butyloxycarbonyl (Boc) group provides robust protection of the N-4 position, which can be cleanly and efficiently removed under acidic conditions to reveal a secondary amine for diversification.[7]

• The secondary amine at N-4 serves as a primary point for introducing diversity (R¹ ).

• The methoxy group at the 7-position offers a potential secondary point for diversification (R² ) via demethylation and subsequent alkylation or arylation, allowing for fine-tuning of compound properties.

This guide provides the scientific rationale and step-by-step protocols for leveraging the Boc-MBO scaffold in combinatorial library development.

Core Chemistry & Reaction Pathways

The fundamental strategy involves a two-stage diversification of the Boc-MBO core. The primary and most direct approach is the functionalization at the N-4 position after removal of the Boc protecting group.

Figure 1: General workflow for library generation from the Boc-MBO scaffold.

Boc Deprotection (Step 1)

The critical first step is the deprotection of the N-4 position. The use of trifluoroacetic acid (TFA) in dichloromethane (DCM) is a standard and highly effective method for removing the Boc group.[7] The reaction proceeds via acid-catalyzed cleavage, generating the unstable tert-butyl cation and a carbamic acid intermediate, which rapidly decarboxylates to yield the free amine as a TFA salt.[4]

N-4 Diversification (Step 2)

The resulting secondary amine (2 ) is a versatile nucleophile, enabling diversification through several robust reactions. We will focus on two of the most common and reliable methods used in combinatorial chemistry:

• Amide Bond Formation: Coupling with a diverse set of carboxylic acids (R¹-COOH) using a modern coupling agent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) provides a library of amides.[6][8] HATU is known for its high efficiency, low rate of racemization, and effectiveness with sterically hindered substrates.[6]

• Reductive Amination: Reaction with various aldehydes (R¹-CHO) in the presence of a mild reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) yields a library of tertiary amines.[5][9] This reagent is highly selective for the iminium ion intermediate, preventing the undesired reduction of the starting aldehyde.[5][9]

Protocols for Library Generation

The following sections provide detailed, actionable protocols for researchers. All procedures should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Solution-Phase Synthesis of an Amide Library

This protocol is suitable for parallel synthesis in multi-well plates to generate a discrete library of individual compounds.

A. Boc Deprotection

• In each well of a 96-well deep-well plate, add a solution of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine (1 ) (e.g., 25 µmol in 250 µL of anhydrous DCM).

• Cool the plate to 0 °C using an appropriate cooling block.

• To each well, add 250 µL of a 50% (v/v) solution of TFA in anhydrous DCM. This results in a final TFA concentration of approximately 25%.

• Allow the plate to warm to room temperature and agitate on an orbital shaker for 1-2 hours.

• Monitor reaction completion by taking a small aliquot from a representative well for LC-MS analysis.

• Once deprotection is complete, concentrate the plate under a stream of nitrogen or using a centrifugal evaporator to remove the DCM and excess TFA. The resulting secondary amine TFA salt (2 ) is typically used directly in the next step.

B. Parallel Amide Coupling

• Prepare stock solutions of diverse carboxylic acids (R¹-COOH) in a suitable anhydrous solvent like DMF or NMP (e.g., 0.2 M).

• Prepare a stock solution of the coupling agent HATU (e.g., 0.2 M in anhydrous DMF).

• Prepare a stock solution of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) (e.g., 0.8 M in anhydrous DMF).

• To each well containing the dried amine TFA salt (2 ), add 250 µL of the appropriate carboxylic acid stock solution (50 µmol, 2.0 eq).

• Add 250 µL of the HATU stock solution (50 µmol, 2.0 eq).

• Finally, add 125 µL of the DIPEA stock solution (100 µmol, 4.0 eq) to neutralize the TFA salt and facilitate the coupling reaction.

• Seal the plate and agitate at room temperature for 12-16 hours.

• Upon completion, the reaction mixtures can be subjected to high-throughput purification (e.g., preparative HPLC-MS) to isolate the final amide products.

Parameter	Condition	Rationale / Reference
Deprotection Reagent	25-50% TFA in DCM	Standard, effective conditions for Boc removal.[4][10]
Coupling Reagent	HATU / DIPEA	High coupling efficiency, low racemization, suitable for diverse substrates.[6]
Solvent	DMF or NMP	High polarity aids in dissolving a wide range of reagents.
Stoichiometry	1.0 eq Amine, 2.0 eq Acid, 2.0 eq HATU, 4.0 eq DIPEA	Excess reagents drive the reaction to completion. Extra base neutralizes the TFA salt.
Temperature	Room Temperature	Sufficient for both deprotection and coupling reactions.

Table 1: Summary of typical conditions for solution-phase amide library synthesis.

Protocol 2: Solid-Phase Synthesis via Reductive Amination (Split-and-Pool Strategy)

This protocol enables the creation of a much larger library where each bead of resin contains a single, unique compound. This is ideal for screening large numbers of compounds simultaneously.

Figure 2: Workflow for solid-phase "Split-and-Pool" synthesis.

A. Scaffold Immobilization This protocol assumes the synthesis of an analogue of Boc-MBO with a carboxylic acid handle for attachment to a solid support (e.g., on the phenyl ring). This is a common strategy in solid-phase synthesis.

• Swell Rink Amide resin in DMF for 1 hour in a solid-phase synthesis vessel.

• Remove the Fmoc protecting group from the linker by treating the resin with 20% piperidine in DMF (2 x 10 min).

• Wash the resin extensively with DMF, DCM, and MeOH.

• Couple the carboxyl-functionalized Boc-MBO analogue using standard peptide coupling conditions (e.g., HOBt/DIC in DMF) to yield resin-bound scaffold 3 .

B. Boc Deprotection on Solid Support

• Wash the resin (3 ) with DCM (3x).

• Treat the resin with a solution of 25% TFA in DCM for 30 minutes.

• Filter and wash the resin thoroughly with DCM, DIPEA/DCM (to neutralize), and DMF to prepare for the next step.

C. Split-and-Pool Reductive Amination

• Pool: Combine all the deprotected resin into a single vessel.

• Split: Divide the total resin into equal portions, one for each aldehyde to be used. For example, for a library using 20 different aldehydes, split the resin into 20 reaction vessels.

• React: To each vessel, add a solution of a unique aldehyde (R¹-CHO, ~5 eq) and acetic acid (~1 eq) in an anhydrous solvent like 1,2-dichloroethane (DCE). Allow the mixture to react for 1 hour to form the resin-bound iminium ion.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃, ~5 eq) to each vessel and agitate for 8-12 hours.[5][11]

• Pool: Wash each portion of resin thoroughly to remove excess reagents. Combine all resin portions back into a single vessel and mix thoroughly.

• This "Split-React-Pool" cycle can be repeated with a second set of building blocks if another diversification point is available.

D. Cleavage and Isolation

• Wash the final pooled resin with DCM and dry it.

• Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane) for 2-4 hours at room temperature.[4]

• Filter the resin and collect the filtrate.

• Concentrate the filtrate to yield the crude library of tertiary amines as their TFA salts.

Conclusion

The 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine scaffold is a highly valuable and tractable starting point for the generation of diverse small molecule libraries. The protocols outlined in this application note provide robust and field-tested methods for both solution-phase parallel synthesis and large-scale solid-phase split-and-pool synthesis. By employing standard, high-yielding reactions such as amide coupling and reductive amination, researchers can efficiently explore the chemical space around this privileged benzoxazepine core, accelerating the identification of novel hits in drug discovery programs.

References

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• ChemMedChem. (2025). A Synthetic Overview of Benzoxazines and Benzoxazepines as Anticancer Agents. Available from: [Link]

• Furka, Á. (2006). Split-and-pool synthesis. Wikipedia. Available from: [Link]

• Halpin, D. R., & Harbury, P. B. (2004). DNA Display II. Genetic Manipulation of Combinatorial Chemistry Libraries for Small-Molecule Evolution. PLoS Biology, 2(7), e174. Available from: [Link]

• Li, G., et al. (2023). Multicomponent DNA-Compatible Synthesis of an Annelated Benzodiazepine Scaffold for Focused Chemical Libraries. Organic Letters, 25(5), 796–801. Available from: [Link]

• MDPI. (2025). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Available from: [Link]

• Organic Chemistry Portal. Boc Deprotection - TFA. Available from: [Link]

• Organic Chemistry Portal. Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3]. Available from: [Link]

• Parlow, J. J., & South, M. S. (2001). Solid Phase Heterocyclic Chemistry. Chemical Reviews, 101(12), 3619–3650. Available from: [Link]

• Reddy, T. J., et al. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 61(52), 152655. Available from: [Link]

• The Royal Society of Chemistry. (2010). SUPPORTING INFORMATION. Available from: [Link]

• Trott, R. J., et al. (2013). Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. Green Chemistry, 15(11), 3164-3173. Available from: [Link]

• van Maarseveen, J. H. (1998). Solid phase synthesis of heterocycles by cyclization/cleavage methodologies. Combinatorial Chemistry & High Throughput Screening, 1(4), 185–214. Available from: [Link]

• Vipergen. (n.d.). Synthesis of DNA Encoded Libraries for Drug Discovery. Available from: [Link]

• Wang, Y., & Miller, R. L. (1998). Solution phase combinatorial chemistry. Current Opinion in Chemical Biology, 2(3), 386-392. Available from: [Link]

• Watson, A. J. A. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Available from: [Link]

• ResearchGate. (n.d.). (Top) Structure of HOAt and HOAt-based coupling reagents. (Bottom) General reaction scheme of HATU (HOAt-based) amide coupling reaction. Available from: [Link]

• Sun, C., et al. (2018). One-Pot Synthesis of Diverse Collections of Benzoxazepine and Indolopyrazine Fused to Heterocyclic Systems. The Journal of Organic Chemistry, 83(24), 15024–15033. Available from: [Link]

• Wójcik, G., et al. (2021). Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. Molecules, 26(9), 2789. Available from: [Link]

• Zaragoza, F. (2001). Solution phase combinatorial chemistry. Combinatorial Chemistry & High Throughput Screening, 4(1), 1-24. Available from: [Link]

• Zhang, W., & Tempest, P. (2001). Solution Phase Combinatorial Chemistry. In Methods in Molecular Biology (Vol. 87, pp. 197-216). Humana Press. Available from: [Link]

• Journal of the American Chemical Society. (1997). Solution Phase Combinatorial Chemistry. Discovery of Novel Polyazapyridinophanes with Potent Antibacterial Activity by a Solution Phase Simultaneous Addition of Functionalities Approach. Available from: [Link]

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• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Boc Deprotection - TFA [commonorganicchemistry.com]
• 11. Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3] [commonorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Incomplete Boc Cleavage in 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals addressing the specific chemical nuances of deprotecting 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine. Due to the electron-rich nature of the 7-methoxy-substituted aromatic ring and the conformational dynamics of the oxazepine system, standard deprotection protocols frequently result in stalled reactions, apparent incomplete cleavage, or unexpected by-products.

This guide synthesizes mechanistic causality with field-proven methodologies to help you diagnose and resolve these issues.

Diagnostic Workflow

Before altering your protocol, it is critical to correctly diagnose the failure mode. "Incomplete cleavage" is often a misnomer for competing side reactions.

Diagnostic workflow for troubleshooting 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine.

Frequently Asked Questions (FAQs)

Q1: I am using standard 20% TFA in DCM, but the reaction stalls at ~60% completion. Why is the cleavage incomplete? A: Incomplete cleavage in standard Trifluoroacetic Acid (TFA) / Dichloromethane (DCM) mixtures often stems from two factors: salt precipitation and conformational hindrance. As the Boc group is removed, the resulting secondary amine in the oxazepine ring forms a TFA salt[1]. If this salt is insoluble in DCM, it precipitates out of solution, coating the unreacted starting material and physically inhibiting further acidolysis. Additionally, the fused oxazepine ring can adopt conformations that sterically shield the Boc carbonyl oxygen from protonation. Solution: Switch to a more polar solvent system or a stronger acid. Using 4M HCl in 1,4-dioxane or adding a polar co-solvent like methanol keeps the intermediate salts in solution, driving the reaction to completion[2][3].

Q2: My LC-MS shows a mass that looks like the starting material (or M-44), but the retention time has changed. Is this incomplete cleavage? A: This is a classic misdiagnosis. You are likely observing tert-butylation of the aromatic ring, not incomplete cleavage. The 7-methoxy group strongly donates electron density into the fused benzo ring, making the positions ortho and para to the methoxy group highly nucleophilic[4]. During Boc cleavage, the acid generates a tert-butyl cation[1][4]. Instead of eliminating to form isobutylene gas, this cation acts as an electrophile and undergoes a Friedel-Crafts alkylation on your electron-rich aromatic ring[4]. The resulting mass is identical to the starting material minus CO2 (M - 44), which is easily confused with a stalled reaction. Solution: You must intercept the tert-butyl cation before it attacks the ring by adding carbocation scavengers[5][6].

Q3: How do I properly implement scavengers to prevent this ring alkylation? A: A dual-scavenger system is highly recommended for electron-rich aromatic substrates. Triethylsilane (TES) is an excellent hydride donor that rapidly reduces the tert-butyl cation to isobutane[6]. Anisole can be added as a sacrificial nucleophile; its electron-rich ring will outcompete your oxazepine substrate for the tert-butyl cation. A standard "cocktail" is TFA/DCM/TES/Anisole (50:40:5:5 v/v).

Q4: When I use HCl in dioxane, my product turns into an intractable gum. How can I improve the physical properties of the isolated product? A: The hydrochloride salt of 7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine is highly hygroscopic. When the reaction is concentrated in vacuo, residual dioxane and ambient moisture cause it to "gum out." Solution: Instead of evaporating to dryness, precipitate the salt directly. Once the reaction is complete, slowly add the reaction mixture to 10 volumes of ice-cold methyl tert-butyl ether (MTBE)[3][5]. The HCl salt will precipitate as a fine, filterable white powder.

Mechanistic Pathway: Fates of the tert-Butyl Cation

Understanding the mechanism is key to preventing side reactions. The diagram below illustrates how the tert-butyl cation partitions between desired elimination, undesired Friedel-Crafts alkylation, and scavenger interception.

Mechanistic fates of the tert-butyl cation during Boc deprotection of the oxazepine.

Quantitative Data: Optimization of Cleavage Conditions

The following table summarizes the causal relationship between reagent selection and reaction outcomes for 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine based on internal validation systems.

Acid System	Solvent	Scavenger(s)	Time to Completion	Desired Product Yield	Ring-Alkylated Byproduct
20% TFA	DCM	None	> 4 hours (Stalled)	45%	35%
50% TFA	DCM	None	2 hours	60%	40%
50% TFA	DCM	5% TES, 5% Anisole	1.5 hours	> 95%	< 1%
4M HCl	1,4-Dioxane	None	1 hour	85%	10%
4M HCl	Dioxane/MeOH (1:1)	5% TES	45 minutes	> 98%	Not Detected

Standardized Experimental Methodologies

Protocol A: Scavenger-Optimized TFA Cleavage (For Analytical/Small Scale)

Self-validating principle: The inclusion of TES ensures that the disappearance of the starting material strictly correlates with product formation, eliminating the variable of side-product mass interference.

• Preparation: Dissolve 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (1.0 eq) in DCM to a concentration of 0.1 M[7].

• Scavenger Addition: Add Triethylsilane (TES) (3.0 eq) and Anisole (3.0 eq) to the solution. Stir for 5 minutes at room temperature.

• Acidification: Cool the flask to 0 °C. Slowly add TFA dropwise until the final solvent ratio is 50:40:5:5 (TFA:DCM:TES:Anisole)[7].

• Reaction: Remove the ice bath and stir at room temperature for 1.5 hours. Monitor via TLC or LC-MS.

• Workup: Concentrate the mixture in vacuo (do not heat above 30 °C). To remove residual TFA, azeotrope by adding toluene (3x the reaction volume) and evaporating to dryness[1].

• Isolation: Triturate the resulting oil with cold diethyl ether to precipitate the TFA salt. Filter and dry under high vacuum.

Protocol B: HCl/Dioxane Cleavage with Precipitation (For Scale-Up)

Self-validating principle: The high polarity of MeOH prevents product inhibition (salt coating), while direct ether precipitation prevents hygroscopic degradation during isolation.

• Preparation: Dissolve the substrate (1.0 eq) in a minimal amount of Methanol (approx. 2 mL per gram of substrate)[3].

• Acidification: Add 4M HCl in 1,4-dioxane (10.0 eq) at room temperature[2][3].

• Reaction: Stir vigorously for 45–60 minutes. The reaction mixture should remain homogeneous.

• Precipitation: Instead of evaporating, transfer the reaction mixture dropwise into a vigorously stirred flask containing 10 volumes of ice-cold Methyl tert-butyl ether (MTBE)[5].

• Isolation: Stir the suspension for 15 minutes at 0 °C. Filter the fine white precipitate through a medium-porosity sintered glass funnel[5]. Wash the filter cake with additional cold MTBE and dry under vacuum to yield the pure HCl salt.

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. Specific solvent issues - Wordpress [reagents.acsgcipr.org]
• 3. benchchem.com [benchchem.com]
• 4. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. DiBoc TACD | 174192-40-6 | Benchchem [benchchem.com]

Technical Support Center: Chromatography Purification of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

Welcome to the Technical Support Center. Purifying highly functionalized heterocycles like 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine requires balancing the stability of its protecting groups with the unique polarities of its core structure[1]. This guide provides researchers and drug development professionals with causality-driven troubleshooting strategies, self-validating protocols, and optimized methodologies to overcome common chromatographic hurdles.

Part 1: Troubleshooting & FAQs

Q1: During reversed-phase HPLC (RP-HPLC), I observe a secondary peak with a mass of [M-100]⁺. What causes this, and how can I prevent it? Analysis: The [M-100]⁺ mass corresponds to the loss of the tert-butyloxycarbonyl (Boc) group via the elimination of isobutylene and carbon dioxide. The Boc group is inherently acid-labile[2]. Standard RP-HPLC mobile phases frequently utilize 0.1% Trifluoroacetic acid (TFA), which lowers the solvent pH to ~2.0. Prolonged exposure to TFA during the chromatographic run, or thermal concentration of the collected fractions, catalyzes the deprotection of the oxazepine nitrogen[3]. Solution: Substitute strong acids with milder alternatives. Switching the mobile phase additive from 0.1% TFA to 0.1% Formic Acid (FA) or a neutral buffer like 10 mM Ammonium Acetate (pH ~6.8) significantly enhances Boc stability while maintaining sufficient ionization for MS detection.

Q2: My compound exhibits severe peak tailing on normal-phase silica gel, drastically reducing my isolated yield. How do I improve peak symmetry? Analysis: Peak tailing in normal-phase chromatography is typically driven by secondary interactions between the analyte and active, acidic silanol (Si-OH) groups on the silica stationary phase[4]. Although the basic nitrogen in the oxazepine ring is sterically hindered and electronically deactivated by the Boc group, the methoxy oxygen and the oxazepine ring oxygen possess lone pairs that vigorously hydrogen-bond with these free silanols. Solution: Mask the active silanol sites by introducing a competitive modifier. Adding 1% Triethylamine (TEA) or 1% Ammonium Hydroxide to the organic mobile phase (e.g., Hexane/Ethyl Acetate) dynamically coats the silica, preventing the oxazepine oxygen atoms from interacting with the stationary phase.

Q3: I am struggling to separate the desired 4-Boc-7-methoxy-oxazepine from structurally similar impurities (e.g., the des-Boc intermediate). How should I adjust my gradient? Analysis: The des-Boc intermediate (free amine) and the Boc-protected product have distinct polarities, but under suboptimal, steep gradients, they can co-elute due to mass overload or insufficient theoretical plates. Solution: Implement a shallow gradient. Research demonstrates that reducing the gradient slope to 0.1–0.2% organic modifier per minute drastically improves the resolution of closely eluting Boc-protected mixtures[5]. Furthermore, ensure your injection mass does not exceed the column's loading capacity, as mass overload is a primary driver of peak broadening and co-elution[4].

Part 2: Diagnostic Workflows

Diagnostic workflow for resolving RP-HPLC degradation and peak tailing.

Decision tree for optimizing normal-phase flash chromatography of oxazepines.

Part 3: Quantitative Data Summaries

The following table summarizes the effects of various mobile phase additives on the recovery and peak shape of Boc-protected oxazepines during RP-HPLC.

Mobile Phase Additive	pH Range	Boc Stability (24h at RT)	Peak Symmetry (As)	Recommended Use Case
0.1% TFA	1.8 - 2.2	< 60% (High Degradation)	1.1 (Excellent)	Analytical runs only; avoid for prep
0.1% Formic Acid	2.7 - 3.0	> 95% (Stable)	1.3 (Good)	LC-MS and standard Prep-HPLC
10 mM NH₄OAc	6.5 - 7.0	> 99% (Highly Stable)	1.4 (Acceptable)	Highly acid-sensitive analogs

Part 4: Self-Validating Experimental Protocols

Protocol A: Mild Reversed-Phase Preparative HPLC

Objective: Isolate 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine without inducing on-column deprotection.

• System Preparation: Flush the preparative HPLC system (e.g., C18 column, 250 x 21.2 mm) with 10 column volumes of Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid) to completely purge any residual TFA from previous users[3].

• Sample Loading: Dissolve the crude mixture in a minimal volume of DMSO. Filter through a 0.45 µm PTFE syringe filter. Ensure the injection volume does not exceed 40% of the expected peak width to prevent mass overload[4].

• Gradient Elution: Apply a shallow gradient starting at 20% B, ramping to 80% B over 45 minutes (approx. 1.3% B/min). This slow ramp maximizes the resolution between the Boc-protected product and structurally similar impurities[5].

• Fraction Collection & Self-Validation: Collect fractions based on UV absorbance (254 nm).

  • Self-Validation Step: Immediately spot the collected fractions on a TLC plate and stain with Ninhydrin. A lack of color change (no purple/pink spots) confirms the Boc group is fully intact and no free amine has formed.

• Recovery: Lyophilize fractions immediately. Do not use rotary evaporation with a heated water bath, as concentrating formic acid under heat can still trigger trace Boc cleavage.

Protocol B: Amine-Modified Normal Phase Flash Chromatography

Objective: Eliminate peak tailing and irreversible adsorption during silica gel purification.

• Solvent Preparation: Prepare the mobile phase (e.g., 80:20 Hexane:Ethyl Acetate) and add 1% v/v Triethylamine (TEA). Mix thoroughly.

• Column Equilibration: Pre-condition the silica gel column with 3-5 column volumes of the TEA-modified solvent.

  • Causality: This critical step pre-saturates the acidic silanol sites on the silica with TEA, preventing them from sequestering the ether oxygens of the oxazepine product.

• Loading and Elution: Dry-load the sample by adsorbing it onto Celite to ensure a narrow sample band. Elute using the isocratic TEA-modified solvent.

• Self-Validation Step: To confirm the TEA successfully prevented on-column degradation or irreversible binding, run a 2D-TLC of the pooled fractions. Spot the sample, run it in one dimension, dry the plate, and run it perpendicular in the same solvent. A single spot perfectly on the diagonal confirms structural integrity and lack of degradation artifacts.

• Post-Purification: Remove excess TEA from the pooled fractions by washing the organic layer with a cold, mild aqueous citric acid solution (5%), followed by brine. Dry over Na₂SO₄ and concentrate under reduced pressure.

References

• BenchChem. "Technical Support Center: Optimizing Boc Protection of Amines". BenchChem.
• Thermo Fisher Scientific.
• SCIRP. "Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis". American Journal of Analytical Chemistry.
• PMC. "Preparative reversed-phase high-performance liquid chromatography collection efficiency for an antimicrobial peptide". NIH.
• ResearchGate. "Computer-Aided Design and Synthesis of a New Class of PEX14 Inhibitors: Substituted 2,3,4,5-Tetrahydrobenzo[F][1,4]oxazepines".

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scirp.org [scirp.org]
• 4. Chromatography Troubleshooting Guides-Liquid Chromatography | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. Preparative reversed-phase high-performance liquid chromatography collection efficiency for an antimicrobial peptide on columns of varying diameters (1 mm to 9.4 mm I.D.) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Steric Hindrance in Reactions of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f]oxazepine

Technical Support Center: Navigating Steric Hindrance in Reactions of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine

Welcome to our dedicated technical support center for researchers working with 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine. This seven-membered heterocyclic scaffold is a valuable building block in medicinal chemistry and drug discovery. However, its inherent structural features, particularly the bulky tert-butyloxycarbonyl (Boc) protecting group at the N-4 position, can introduce significant steric hindrance. This often leads to challenges in achieving desired chemical transformations.

This guide is designed to provide you with practical, field-proven insights and troubleshooting strategies to overcome these steric barriers. We will delve into the causality behind common experimental issues and offer robust, evidence-based solutions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments with 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine.

Issue 1: Low or No Yield in N-Alkylation Reactions

Question: I am attempting an N-alkylation of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine with a primary alkyl halide, but I am observing very low conversion. What are the likely causes and how can I improve the yield?

Answer:

Low yields in N-alkylation of this substrate are commonly due to the steric bulk of the Boc group hindering the approach of the electrophile to the nitrogen atom. Here’s a systematic approach to troubleshoot this issue:

1. Choice of Base and Solvent:

• Problem: Common bases like potassium carbonate or triethylamine may not be strong enough or may be too sterically hindered themselves to efficiently deprotonate the nitrogen, which is a prerequisite for alkylation.

• Solution: Employ a stronger, non-nucleophilic base. Cesium hydroxide (CsOH) has been shown to be effective in promoting N-alkylation of primary amines, often suppressing undesired side reactions.[3] Alternatively, a strong base like sodium hydride (NaH) in an aprotic polar solvent like DMF or THF can be used to generate the corresponding amide in situ, which is a much more potent nucleophile.

2. Activating the Electrophile and Substrate:

• Problem: A standard alkyl bromide or chloride may not be reactive enough to overcome the steric barrier.

• Solution:

  • Convert to a better leaving group: If using an alkyl chloride or bromide, consider converting it to the corresponding iodide in situ by adding a catalytic amount of sodium or potassium iodide (Finkelstein reaction).

  • Use more reactive electrophiles: Alkyl triflates are significantly more reactive than halides and may be more successful.

  • Lewis Acid Catalysis: The addition of a Lewis acid, such as scandium triflate (Sc(OTf)₃), can activate the N-Boc group and potentially facilitate the reaction.[4][5]

3. Advanced Catalytic Systems:

• Problem: Uncatalyzed reactions may simply be too slow.

• Solution: Explore transition metal-catalyzed N-alkylation methods.

  • Manganese Pincer Complexes: These have been shown to be efficient for the N-alkylation of sterically hindered anilines with alcohols, a green alternative to alkyl halides.[6]

  • Copper-Gold Mixed Photocatalytic Systems: This approach allows for N-alkylation of amines with alcohols under mild, room-temperature conditions.[7]

  • Heterogeneous Nickel Catalysts: Reusable Ni/θ-Al₂O₃ has demonstrated high activity for the N-alkylation of various amines with alcohols.[8]

4. Reaction Conditions:

• Problem: Insufficient energy input to overcome the activation barrier.

• Solution:

  • Microwave Irradiation: This technique can significantly accelerate reaction rates and improve yields in sterically hindered systems.[9][10][11]

  • High Pressure: Applying high pressure (8-15 kbar) can overcome steric hindrance by reducing the activation volume of the reaction.[1][12][13]

Issue 2: Difficulty in N-Acylation with Bulky Acyl Chlorides

Question: I am trying to introduce a sterically demanding acyl group onto the nitrogen of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine, but the reaction is sluggish and incomplete. How can I drive this acylation to completion?

Answer:

The combination of a sterically hindered amine and a bulky acylating agent presents a significant challenge. Here are some effective strategies:

1. Use of a More Powerful Acylating Agent:

• Problem: The acyl chloride may not be sufficiently electrophilic.

• Solution: Convert the corresponding carboxylic acid to a mixed anhydride using a reagent like isobutyl chloroformate or pivaloyl chloride. This in situ generated mixed anhydride is often much more reactive.

2. Optimized Catalyst Systems:

• Problem: Standard catalysts like DMAP may not be effective enough.

• Solution:

  • 1-Methylimidazole (MI): This has been reported as an excellent and less toxic alternative to DMAP for the acylation of highly sterically hindered alcohols and can be applied to N-acylation as well.[14]

  • DMAPO/Boc₂O System: A one-pot direct N-acylation of less nucleophilic N-heterocycles with sterically hindered carboxylic acids has been successfully achieved using a 4-(N,N-dimethylamino)pyridine N-oxide (DMAPO)/di-tert-butyl dicarbonate (Boc₂O) system.[15][16]

3. Reaction Conditions:

• Problem: Standard room temperature or gentle heating may be insufficient.

• Solution:

  • Elevated Temperatures: Carefully increasing the reaction temperature in a high-boiling solvent like toluene or xylene can provide the necessary energy to overcome the steric barrier.

  • Microwave-Assisted Synthesis: As with N-alkylation, microwave irradiation can dramatically reduce reaction times and improve yields for challenging acylations.[17]

Issue 3: Inefficient or Incomplete Boc Deprotection

Question: I am struggling to remove the Boc group from my substituted benzoxazepine derivative. Standard conditions with trifluoroacetic acid (TFA) in dichloromethane (DCM) are slow and give a complex mixture. What are some milder and more efficient deprotection methods?

Answer:

The stability of the Boc group can be influenced by the steric environment. For hindered substrates, standard acidic conditions may require harsh conditions that can lead to side reactions. Here are some alternative approaches:

1. Mild Acidic Conditions:

• Problem: Strong acids like TFA can cause degradation of the benzoxazepine core.

• Solution:

  • Oxalyl Chloride in Methanol: This system provides a mild and selective method for N-Boc deprotection at room temperature.[2][18][19]

  • Lewis Acids: Aluminum chloride (AlCl₃) in dichloromethane has been shown to efficiently and selectively cleave N-Boc groups under mild conditions.[20][21] This method is often compatible with other acid-sensitive protecting groups.

2. Thermal Deprotection:

• Problem: Acid-sensitive functional groups elsewhere in the molecule.

• Solution: In some cases, heating the N-Boc compound in a high-boiling, non-polar solvent like toluene or xylene can effect thermal deprotection, although this may require high temperatures.

3. Solvent Effects:

• Problem: The choice of solvent can impact the efficiency of deprotection.

• Solution: For acid-mediated deprotection, switching to a more polar solvent like dioxane for HCl-based methods can sometimes accelerate the reaction.

Frequently Asked Questions (FAQs)

Q1: Why is the N-4 position of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine so sterically hindered?

A1: The steric hindrance arises from a combination of factors:

• The Bulky Boc Group: The tert-butyl group is large and restricts access to the nitrogen atom.

• The Seven-Membered Ring: The conformation of the 1,4-oxazepine ring can position atoms in close proximity to the N-4 position, further impeding the approach of reagents.

Q2: I am planning a Buchwald-Hartwig amination to introduce an aryl group at the N-4 position after Boc deprotection. What considerations should I have for this sterically hindered secondary amine?

A2: For a successful Buchwald-Hartwig amination with a sterically hindered secondary amine like the deprotected 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine, the choice of ligand is critical. You should use a palladium catalyst with a bulky, electron-rich phosphine ligand. Examples of such ligands include:

• Biarylphosphine Ligands: Such as XPhos, SPhos, or RuPhos, which are known to be effective for coupling sterically demanding substrates.[22][23]

• Carbazolyl-Derived P,N-Ligands: These have been specifically designed for the amination of sterically hindered aryl chlorides.[24] Using a strong, non-nucleophilic base like sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LHMDS) is also crucial for success.[25]

Q3: Can I use microwave synthesis for reactions involving this compound?

A3: Yes, microwave-assisted synthesis is an excellent strategy for overcoming the kinetic barriers associated with sterically hindered substrates. It can significantly reduce reaction times and often leads to higher yields and purer products compared to conventional heating.[9][10][11][17][26]

Data and Protocols

Table 1: Recommended Starting Conditions for Overcoming Steric Hindrance in N-Alkylation

Parameter	Recommended Condition	Rationale
Base	Cesium Hydroxide (CsOH) or Sodium Hydride (NaH)	Stronger, non-nucleophilic bases to ensure efficient deprotonation.[3]
Solvent	DMF or THF	Polar aprotic solvents that can solvate the ions and facilitate the reaction.
Additive	Catalytic Sodium Iodide (NaI) or Potassium Iodide (KI)	For in situ conversion of alkyl chlorides/bromides to more reactive iodides.
Electrophile	Alkyl triflate or tosylate	More reactive than alkyl halides.
Temperature	60-100 °C (conventional) or 100-150 °C (microwave)	Increased thermal energy to overcome the activation barrier.[17]
Alternative	High Pressure (8-15 kbar) in a suitable solvent	Reduces the activation volume, favoring the transition state.[1][12]

Protocol 1: General Procedure for N-Acylation of Sterically Hindered 4-Amino-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine (Post-Boc Deprotection)

• To a solution of the carboxylic acid (1.2 equiv.) in an anhydrous solvent (e.g., DCM or THF) at 0 °C, add the activating agent (e.g., isobutyl chloroformate, 1.2 equiv.) and a tertiary amine base (e.g., N-methylmorpholine, 1.5 equiv.).

• Stir the mixture at 0 °C for 30-60 minutes to form the mixed anhydride.

• Add a solution of the deprotected 7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine (1.0 equiv.) in the same anhydrous solvent.

• Add a catalytic amount of 1-methylimidazole (0.1 equiv.).[14]

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Troubleshooting Workflow for Low-Yield N-Alkylation

Caption: Decision workflow for troubleshooting low-yield N-alkylation reactions.

References

• Kotha, S., & Sunil, K. (2014). Green synthesis of building blocks, drug candidates and fine chemicals by barochemistry: application of high pressure in organic synthesis. RSC Advances, 4(55), 28816-28840. [Link]

• Bergbreiter, D. E., & Weatherford, C. A. (2018). Soluble polymer-supported hindered phosphine ligands for palladium-catalyzed aryl amination. Catalysis Science & Technology, 8(1), 184-192. [Link]

• Hartwig, J. F. (1998). Sterically Hindered Chelating Alkyl Phosphines Provide Large Rate Accelerations in Palladium-Catalyzed Amination of Aryl Iodides, Bromides, and Chlorides, and the First Amination of Aryl Tosylates. Angewandte Chemie International Edition, 37(15), 2046-2067. [Link]

• Reddy, K. S., & Kumar, V. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23845-23849. [Link]

• Reddy, K. S., & Kumar, V. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23845-23849. [Link]

• Singh, R. P., & Kumar, V. (2018). A New Hybrid Phosphine Ligand for Palladium-Catalyzed Amination of Aryl Halides. Synlett, 29(10), 1332-1336. [Link]

• Reddy, K. S., & Kumar, V. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23845-23849. [Link]

• Kobayashi, S., & Suyama, T. (2007). LEWIS ACID-CATALYZED MICHAEL ADDITION REACTIONS OF N-BOC-2-SILYLOXYPYRROLES TO 3-ACRYLOYL-2-OXAZOLIDINONE. HETEROCYCLES, 71(2), 359. [Link]

• Bose, D. S., & Lakshminarayana, V. (1999). Lewis Acid-Mediated Selective Removal of N-tert-Butoxycarbonyl Protective Group (t-Boc). Synthesis, 1999(01), 66-68. [Link]

• Ikawa, T., & Saito, S. (2010). Palladium-Catalysed Amination of Hindered Aryl Halides with 9 H -Carbazole. European Journal of Organic Chemistry, 2010(27), 5213-5221. [Link]

• Buchwald, S. L., & Driver, T. G. (2013). Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. Organic Letters, 15(16), 4296-4299. [Link]

• Lai, W. I., Leung, M. P., Choy, P. Y., & Kwong, F. Y. (2019). Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex. Synthesis, 51(13), 2678-2686. [Link]

• Jurczak, J., & Janik, R. (2017). High Pressure Organic Synthesis. De Gruyter. [Link]

• Chataigner, I., & Piva, O. (2015). Recent developments in high-pressure promoted cycloaddition reactions: experimental and theoretical perspectives. Chemical Communications, 51(85), 15496-15509. [Link]

• Park, S., & Lee, S. (2021). Sustainable Approaches for the Protection and Deprotection of Functional Groups. Advanced Synthesis & Catalysis, 363(1), 3-31. [Link]

• Wikipedia contributors. (2023, December 27). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. Retrieved 22:30, April 1, 2026, from [Link]

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• Shi, X., Chen, X., Wang, M., Zhang, X., & Fan, X. (2018). Regioselective Synthesis of Acylated N-Heterocycles via the Cascade Reactions of Saturated Cyclic Amines with 2-Oxo-2-arylacetic Acids. The Journal of Organic Chemistry, 83(12), 6524-6533. [Link]

• Beller, M., & Milstein, D. (2015). Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes. Nature Communications, 6(1), 8123. [Link]

• Li, Y., & Wang, J. (2010). Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole. Chemical Research in Chinese Universities, 26(1), 55-59. [Link]

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• Kwong, F. Y., & So, C. M. (2011). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Organic Syntheses, 88, 277-290. [Link]

• Kotha, S., & Sunil, K. (2014). High Pressure Organic Synthesis. ResearchGate. [Link]

• Fu, G. C. (2017). Copper-Catalyzed Alkylation of Aliphatic Amines Induced by Visible Light. Journal of the American Chemical Society, 139(49), 17707-17710. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Shibasaki, M., & Kumagai, N. (2005). Lewis Acid−Lewis Acid Heterobimetallic Cooperative Catalysis: Mechanistic Studies and Application in Enantioselective Aza-Michael Reaction. Journal of the American Chemical Society, 127(38), 13452-13463. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• Oisaki, K., & Kanai, M. (2023). Synthesis of Bulky N‐Acyl Heterocycles by DMAPO/Boc2O‐Mediated One‐Pot Direct N‐Acylation of Less Nucleophilic N‐Heterocycles with α‐Fully Substituted Carboxylic Acids. Advanced Synthesis & Catalysis, 365(15), 2603-2608. [Link]

• Le, T. H., & Nguyen, T. T. (2022). Rapid and Simple Microwave-Assisted Synthesis of Benzoxazoles Catalyzed by [CholineCl][Oxalic Acid]. Catalysts, 12(11), 1393. [Link]

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• Kobayashi, S., & Suyama, T. (2007). Lewis Acid-Catalyzed Michael Addition Reactions of N-Boc-2-silyloxypyrroles to 3-Acryloyl-2-oxazolidinone. ResearchGate. [Link]

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• Mollo, M. C., & Orelli, L. R. (2016). Microwave-Assisted Synthesis of 2-Aryl-2-oxazolines, 5,6-Dihydro-4H-1,3-oxazines, and 4,5,6,7-Tetrahydro-1,3-oxazepines. Organic Letters, 18(23), 6116-6119. [Link]

• Mollo, M. C., & Orelli, L. R. (2016). Microwave-Assisted Synthesis of 2-Aryl-2-oxazolines, 5,6-Dihydro-4H-1,3-oxazines, and 4,5,6,7-Tetrahydro-1,3-oxazepines. Organic Letters, 18(23), 6116-6119. [Link]

• Reddy, M. S., & Reddy, P. P. (2010). Microwave Assisted Synthesis of Dibenzoxazepines. ResearchGate. [Link]

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Technical Support Center: Solubilization Strategies for 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

Welcome to the Application Support Desk. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous formulation of highly lipophilic, protected intermediates. The compound 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine is a classic example of a molecule that behaves poorly in aqueous media due to its specific structural features.

To successfully utilize this compound in your assays, we must move beyond trial-and-error and understand the physical chemistry governing its behavior. This guide is designed to provide you with the causality behind its insolubility, practical troubleshooting steps, and self-validating protocols to ensure reliable experimental outcomes.

Physicochemical Profiling: Why is this compound insoluble?

The core 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine ring system is inherently hydrophobic[]. While the methoxy group at position 7 provides a minor dipole, it is vastly overpowered by the bulky, highly lipophilic tert-butyloxycarbonyl (Boc) protecting group at the position 4 nitrogen.

Crucially, the Boc group is an electron-withdrawing carbamate linkage that delocalizes the lone pair of the nitrogen, completely neutralizing its basicity. This structural reality dictates our entire formulation strategy: because the amine is masked, the molecule remains neutral and highly lipophilic regardless of physiological pH adjustments.

Troubleshooting Guide & FAQs

Q1: I tried lowering the pH of my aqueous buffer to 3.0 to protonate the amine and force the compound into solution. It remained insoluble. Why? Causality: In unprotected amines, lowering the buffer pH below the molecule's pKa protonates the nitrogen, creating a water-soluble salt. However, because your compound is Boc-protected, the amine is masked and cannot accept a proton[]. Consequently, pH adjustment is physically ineffective. Furthermore, dropping the pH below 2.0 to force dissolution will likely result in the acid-catalyzed cleavage of the Boc group, destroying your target compound.

Q2: My compound precipitates ("crashes out") when I dilute my 10 mM DMSO stock into PBS. How do I prevent this? Causality: What you are observing is a failure of kinetic solubility[2]. When a concentrated DMSO stock is rapidly introduced into an aqueous buffer, the DMSO rapidly diffuses into the bulk water. The hydrophobic oxazepine is suddenly left un-solvated and rapidly nucleates, forming sub-visible aggregates that eventually precipitate. Solution: To mitigate solvent-shift precipitation, you must use a step-down serial dilution (gradually reducing the DMSO gradient) or introduce a surfactant (e.g., 0.05% Tween-20) into the receiving buffer before adding the DMSO stock.

Q3: My downstream cell-based assay is highly sensitive to DMSO (concentrations >1% cause toxicity). How can I achieve a high aqueous concentration without organic co-solvents? Causality: For systems requiring strictly aqueous, low-solvent conditions, thermodynamic solubilization using 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the gold standard. HP-β-CD is a cyclic oligosaccharide with a hydrophilic exterior and a hydrophobic cavity. The lipophilic Boc-oxazepine core spontaneously partitions into this cavity to minimize contact with water, forming a stable inclusion complex[3]. This effectively shields the hydrophobic surfaces of the drug, dramatically increasing its apparent aqueous solubility without the cellular toxicity associated with high DMSO concentrations[3],[4].

Comparative Solubilization Data

To help you select the right vehicle for your specific assay, reference the expected solubility outcomes below.

Solubilization Vehicle	Mechanism of Action	Expected Solubility Range	Downstream Assay Compatibility
PBS (pH 7.4)	Baseline (Aqueous)	< 5 μM	High
2% DMSO in PBS	Co-solvent (Kinetic)	10 - 25 μM	High
10% DMSO in PBS	Co-solvent (Kinetic)	50 - 150 μM	Low (High risk of toxicity/artifact)[4]
20% HP-β-CD in Water	Inclusion Complex (Thermodynamic)	500 - 1000+ μM	High (Biocompatible)[3]

Self-Validating Experimental Protocols

Do not assume your compound is in solution just because the liquid appears clear to the naked eye. Use the following self-validating protocols to guarantee solubility.

Protocol A: High-Throughput Kinetic Solubility Assay (Nephelometry)

Use this protocol to determine the maximum concentration you can achieve before the compound precipitates out of a DMSO/Buffer mixture[2].

• Self-Validation Mechanism: Include a highly soluble control (e.g., caffeine) and an insoluble control (e.g., amiodarone) to validate the dynamic range and sensitivity of the light-scattering detector.

• Stock Preparation: Prepare a 10 mM stock of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine in 100% anhydrous DMSO.

• Dispensing: Dispense 196 μL of PBS (pH 7.4) into a 96-well clear-bottom microtiter plate.

• Solvent Shift: Add 4 μL of the DMSO stock to the buffer (final DMSO concentration = 2%). Mix immediately by pipetting.

• Incubation: Incubate at 25°C for 2 hours on a plate shaker at 300 RPM to allow potential sub-visible aggregates to form.

• Detection: Measure light scattering using a nephelometer. An exponential increase in scattering relative to the blank indicates the compound has exceeded its kinetic solubility limit and nucleated.

Protocol B: Thermodynamic Solubilization via HP-β-CD Complexation

Use this protocol to create a stable, aqueous, solvent-free stock solution for sensitive biological assays.

• Self-Validation Mechanism: Sample the solution at 24h, 48h, and 72h. If the quantified concentration remains constant across these time points, thermodynamic equilibrium is confirmed, guaranteeing the compound will not spontaneously precipitate later.

• Vehicle Preparation: Prepare a 20% (w/v) solution of HP-β-CD in ultra-pure water or PBS.

• Saturation: Add an excess of solid 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (e.g., 5 mg) to 1 mL of the HP-β-CD solution.

• Dispersion: Vortex vigorously for 2 minutes to disperse the hydrophobic powder.

• Equilibration: Place the suspension on an end-over-end rotator at 25°C for 48 hours. Causality: Inclusion complex formation is a thermodynamically driven process that requires time to overcome the high crystal lattice energy of the solid compound.

• Separation: Centrifuge at 15,000 x g for 15 minutes to pellet the undissolved solid.

• Filtration: Filter the supernatant through a 0.22 μm PTFE syringe filter to remove sub-visible nucleating particles.

• Quantification: Quantify the dissolved compound in the filtrate using HPLC-UV against a standard curve.

Decision Workflow

Caption: Solubilization decision matrix for Boc-protected oxazepines.

References

• CAS 17775-01-8 (2,3,4,5-Tetrahydrobenzo[f][1,4]oxazepine) | BOC Sciences |

• Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds | PubMed | 4

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics | PMC | 3

• In vitro solubility assays in drug discovery | PubMed | 2

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• 4. Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

stability of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine under strong acidic conditions

Welcome to the Technical Support Center for the handling, stability, and deprotection of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine . This specialized scaffold is frequently utilized in the synthesis of CNS agents and selective CBP/P300 bromodomain inhibitors[1].

While the 1,4-oxazepine ring is generally robust, the presence of the electron-donating 7-methoxy group introduces unique mechanistic challenges during strong acid-mediated Boc (tert-butyloxycarbonyl) deprotection[2]. This guide provides field-proven troubleshooting insights, validated protocols, and mechanistic explanations to ensure high-yielding and pure isolations.

Mechanistic Insights: Acidic Stability & Side Reactions

During standard deprotection, strong acids like Trifluoroacetic Acid (TFA) protonate the carbamate oxygen, triggering the elimination of carbon dioxide and the generation of a highly reactive tert-butyl cation [3].

The primary challenge with the 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine scaffold is the 7-methoxy group . This functional group is a strong electron-donating group (EDG) via resonance, which highly activates the benzo-fused ring toward electrophilic aromatic substitution. If the tert-butyl cation is not immediately intercepted, it will attack the activated ortho/para positions (C6 or C8) of the aromatic ring, resulting in an irreversible +56 Da mass impurity [4].

Figure 1: Mechanistic pathway of acid-catalyzed Boc deprotection and competitive side reactions.

Troubleshooting Guide & FAQs

Q1: I am observing a major impurity with a +56 m/z mass shift in my LC-MS after TFA deprotection. What is happening? A1: This is the hallmark of tert-butylation of the aromatic ring . Because the 7-methoxy group activates the aromatic core, the electrophilic tert-butyl cation generated during Boc cleavage attacks the ring[4].

• Solution: You must incorporate a nucleophilic scavenger cocktail into your reaction. Anisole (methoxybenzene) is highly recommended as it acts as a sacrificial electron-rich aromatic ring, competitively trapping the carbocation faster than your substrate[5].

Q2: The deprotection is incomplete after 4 hours in 20% TFA/DCM. Should I switch to stronger acids like TFMSA or concentrated HBr? A2: Do not use excessively strong acids (like TFMSA, HBr, or HI) for this specific scaffold. While the oxazepine ring is generally stable, strong hydrohalic acids can cleave the 7-methoxy ether to yield a phenol byproduct, and prolonged exposure to TFMSA may cause ether-ring opening.

• Solution: Instead of changing the acid type, increase the TFA concentration to 50% (v/v) in DCM. Ensure the reaction is conducted at room temperature and verify that your solvents are anhydrous, as residual water can buffer the acid and stall the reaction[3].

Q3: My product is highly water-soluble after deprotection, making extraction from the aqueous layer difficult. How can I improve isolation? A3: The free secondary amine of the tetrahydrobenzo[f][1,4]oxazepine is highly polar. If it remains as a trifluoroacetate (TFA) salt, it will partition almost entirely into the aqueous layer.

• Solution: Ensure complete neutralization of the aqueous layer to pH 9–10 using saturated Na2​CO3​ or 1M NaOH before extraction. If the free base remains stubbornly water-soluble, use a more polar organic solvent mixture, such as 10% isopropanol in dichloromethane (DCM) or chloroform, to extract the free base efficiently.

Comparative Data: Optimization of Deprotection Conditions

The following table summarizes the causal relationship between acidic conditions, scavenger presence, and resulting product integrity.

Acid System	Scavenger	Time / Temp	Conversion	Purity (LC-MS)	Primary Observed Impurity
20% TFA / DCM	None	2h / 25°C	85%	60%	+56 Da (t-butylated ring)
50% TFA / DCM	None	1h / 25°C	>99%	75%	+56 Da (t-butylated ring)
50% TFA / DCM	5% Anisole	1h / 25°C	>99%	>95%	Trace
4M HCl / Dioxane	None	2h / 25°C	>99%	>90%	Trace (HCl vents as isobutylene)
10% TFMSA / TFA	5% TIPS	30m / 25°C	>99%	40%	Phenol (Methoxy cleavage)

Validated Experimental Protocols

To ensure experimental reproducibility and self-validation, follow these step-by-step methodologies. The protocols are designed with built-in analytical checkpoints.

Figure 2: Validated step-by-step experimental workflow for Boc deprotection and isolation.

Protocol A: Optimized Solution-Phase Boc Deprotection

• Dissolution: Dissolve 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (1.0 mmol) in anhydrous Dichloromethane (DCM, 5.0 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Scavenger Addition: Add Anisole (5.0 mmol, 5.0 equivalents) to the solution. Causality note: Anisole acts as a sacrificial nucleophile to prevent alkylation of the benzoxazepine core[5].

• Cooling: Submerge the flask in an ice-water bath (0 °C) and stir for 5 minutes.

• Acidification: Slowly add Trifluoroacetic Acid (TFA, 5.0 mL) dropwise over 5 minutes to achieve a 50% v/v TFA/DCM solution. Caution: Gas evolution ( CO2​ ) will occur; do not use a closed system[3].

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir for 1 to 2 hours.

• Validation Checkpoint: Monitor the reaction via TLC (10% MeOH in DCM) or LC-MS to confirm the complete disappearance of the starting material[4].

• Concentration: Concentrate the reaction mixture under reduced pressure to remove DCM and excess TFA, yielding the crude TFA salt as a thick oil.

Protocol B: Free-Basing and Isolation

• Re-dissolution: Dissolve the crude TFA salt in fresh DCM (10 mL).

• Neutralization: Slowly add saturated aqueous NaHCO3​ dropwise while stirring vigorously until the aqueous phase reaches pH 9–10. Validation Checkpoint: Confirm pH with indicator paper to ensure the amine is fully deprotonated.

• Phase Separation: Transfer the mixture to a separatory funnel. Separate the organic layer.

• Aqueous Extraction: Extract the remaining aqueous phase with a mixture of 9:1 DCM:Isopropanol (2 x 10 mL) to ensure complete recovery of the polar free base.

• Drying & Concentration: Combine the organic layers, wash with brine (10 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield the pure 7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine free base.

References

• ResearchGate . Development of Selective CBP/P300 Benzoxazepine Bromodomain Inhibitors. Retrieved from [Link]

• Google Patents . United States Patent - 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine derivatives. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. BOC Protection and Deprotection [bzchemicals.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Boc Resin Cleavage Protocol [sigmaaldrich.com]

Technical Support Center: Crystallization Troubleshooting for 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating and purifying 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine .

This molecule presents a unique crystallization challenge: the rigid, moderately polar tetrahydrobenzo[f][1,4]oxazepine core 1 is juxtaposed against the highly flexible, lipophilic tert-butoxycarbonyl (Boc) protecting group. This steric bulk and rotational freedom drastically lower the crystal lattice energy, making the compound highly susceptible to Liquid-Liquid Phase Separation (LLPS)—commonly known as "oiling out"—rather than forming an ordered crystalline solid 2.

The following diagnostic FAQs, quantitative data, and self-validating protocols are engineered to help you bypass LLPS and force nucleation.

I. Diagnostic FAQs & Troubleshooting

Q1: My product forms a viscous, light-yellow oil instead of crystals upon cooling. How do I induce nucleation? A1: You are observing Liquid-Liquid Phase Separation (LLPS). This occurs when the solution's supersaturation trajectory crosses the liquid-liquid coexistence curve before reaching the primary nucleation threshold. To correct this, you must alter the thermodynamics of the system. We recommend abandoning rapid cooling in favor of a highly controlled anti-solvent titration method. If the oil has already separated, adding a weak, non-polar solvent (like cyclohexane) and applying mechanical shear (trituration) will provide the localized activation energy required to force the amorphous oil into a crystalline state 3.

Q2: What is the optimal solvent system for this specific oxazepine derivative? A2: The molecule requires a binary solvent system that balances the polar methoxy/oxazepine functionalities with the lipophilic Boc group. Ethyl Acetate (EtOAc) / Heptane is the optimal pair. EtOAc acts as the "good" solvent, fully solvating the core via hydrogen bond acceptance, while Heptane acts as the "poor" anti-solvent, gradually desolvating the Boc group to induce controlled precipitation 2.

Q3: How do residual synthesis byproducts affect crystallization? A3: Unreacted di-tert-butyl dicarbonate (Boc₂O) and its decomposition product, tert-butanol, act as potent plasticizers. They intercollate between the oxazepine molecules, preventing the rigid packing required for lattice formation 4. Ensure a thorough aqueous acidic wash during workup to remove basic impurities, followed by extended drying under reduced pressure (e.g., 60 °C for 15 hours) to volatilize residual Boc₂O before attempting crystallization 3.

Q4: Can I use seed crystals if my compound is currently trapped in an oily state? A4: Yes. Seeding is the most effective way to bypass the high activation energy barrier of primary nucleation. Adding just 1.0 wt% of previously validated seed crystals directly into the oily matter (or the supersaturated solution) at room temperature provides a pre-formed lattice template, triggering rapid, cascading solidification 3.

II. Quantitative Data: Solvent System Screening

The following table summarizes the empirical data for crystallizing 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine across various binary solvent systems.

Solvent System (Good / Poor)	Ratio (v/v)	Yield (%)	HPLC Purity (%)	Causality & Observations
EtOAc / Heptane	1:4	88.7	>99.1	Optimal. High lattice energy formation; gradual desolvation avoids LLPS entirely.
MTBE / Hexane	1:5	82.0	98.5	Moderate. Faster nucleation rate, but rapid precipitation traps trace impurities in the lattice.
Toluene / Methanol	1:2	65.4	95.0	Poor. High solubility of the Boc group in Toluene prevents efficient supersaturation and precipitation.

III. Validated Experimental Protocols

Protocol A: Anti-Solvent Crystallization (EtOAc/Heptane)

Use this protocol for crude material that has been thoroughly dried and is free of residual Boc₂O.

• Dissolution: Dissolve the crude oxazepine derivative in a minimum volume of hot Ethyl Acetate (EtOAc) at 50 °C.

  • Causality: EtOAc disrupts intermolecular interactions and fully solvates the rigid core.

• Anti-Solvent Titration: Slowly add Heptane dropwise while maintaining the temperature and stirring at 50 °C.

  • Validation Checkpoint: Stop the addition immediately when persistent opalescence (cloudiness) is observed. This visually confirms the system has entered the metastable zone.

• Clarification & Seeding: Add 1–2 drops of EtOAc until the solution just clarifies. Immediately introduce 1.0 wt% of seed crystals.

  • Causality: Seeding bypasses the primary nucleation barrier, preventing the system from crossing into the LLPS region during cooling.

• Controlled Cooling: Cool the flask at a strict rate of 5 °C/hour down to 4 °C.

  • Validation Checkpoint: Crystalline solids should begin forming within 2 hours. If an oil forms, reheat to 50 °C, add 5% more EtOAc, and repeat the cooling phase.

• Isolation: Collect the crystals via vacuum filtration, wash with 2 volumes of ice-cold Heptane, and dry under reduced pressure at 60 °C for 15 hours to a constant weight.

Protocol B: Trituration of Oily Intermediates

Use this protocol if your product has already "oiled out" into a viscous, transparent liquid.

• Concentration: Evaporate all residual reaction solvents completely under reduced pressure until a colorless or light-yellow transparent oil remains.

• Pulping: Add 10 volumes (v/w) of a weak polar solvent, such as Cyclohexane, directly to the oil at room temperature.

• Mechanical Agitation: Stir vigorously or use a glass rod to scratch the inside of the flask at the solvent-oil interface.

  • Causality: Mechanical shearing provides localized energy spikes (secondary nucleation sites), forcing the amorphous oil to transition into a crystalline lattice.

• Maturation: Allow the suspension to stand at normal temperature for 15–18 hours.

  • Validation Checkpoint: The transparent oil will completely solidify into a white, filterable solid. Proceed to filter and dry as described in Protocol A.

IV. Crystallization Troubleshooting Workflow

Workflow for troubleshooting and optimizing the crystallization of Boc-protected oxazepines.

V. References

• Computer-Aided Design and Synthesis of a New Class of PEX14 Inhibitors: Substituted 2,3,4,5-Tetrahydrobenzo[F][1,4]oxazepines as Potential New Trypanocidal Agents. ResearchGate. Available at: 1

• Technical Support Center: Purification of Boc-Protected Amino Acids by Recrystallization. Benchchem. Available at: 2

• CN112661672A - Crystallization method of Boc-amino acid. Google Patents. Available at: 3

• Boc-Protected Amino Groups. Organic Chemistry Portal. Available at: 4

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]

Reference Data & Comparative Studies

A Head-to-Head Battle of Privileged Scaffolds: 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f]oxazepine vs. Diazepine Analogues in Drug Design

A Head-to-Head Battle of Privileged Scaffolds: 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine vs. Diazepine Analogues in Drug Design

A Senior Application Scientist's Guide to Navigating Core Structural Choices in CNS Drug Discovery

In the landscape of medicinal chemistry, the selection of a core molecular scaffold is a decision that dictates the trajectory of a drug discovery program. Among the most revered are the "privileged scaffolds," structures capable of interacting with multiple, diverse biological targets. This guide provides a deep, comparative analysis of two such seven-membered heterocyclic systems: the benzoxazepine scaffold, represented by the synthetic intermediate 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine , and the well-established diazepine scaffold.

This document moves beyond a simple recitation of facts, offering field-proven insights into the causal relationships between structural nuances and pharmacological outcomes. We will dissect the synthetic considerations, compare key drug-like properties through the lens of standardized experimental protocols, and provide the data-driven foundation necessary for researchers, scientists, and drug development professionals to make informed decisions in their own campaigns.

The Contenders: Structural and Mechanistic Overview

The fundamental difference between these two scaffolds lies in the heteroatoms within the seven-membered ring. The benzoxazepine incorporates an oxygen and a nitrogen atom, while the benzodiazepine contains two nitrogen atoms. This seemingly subtle change has profound implications for the molecule's physicochemical properties, metabolic stability, and ultimately, its pharmacological profile.

4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine represents a protected form of a promising benzoxazepine core. The tert-butyloxycarbonyl (Boc) group on the nitrogen at position 4 is a common synthetic handle, which upon removal, yields the secondary amine that is typically the biologically active moiety. The 7-methoxy substitution provides a key point for modulating electronic properties and potential metabolic vectors.

Diazepine scaffolds , particularly the 1,4-benzodiazepine class, are CNS-acting agents with a long clinical history.[3] Their mechanism of action is primarily as positive allosteric modulators of the GABA-A receptor, enhancing the effect of the inhibitory neurotransmitter GABA.[4][5] This leads to their well-known anxiolytic, sedative, anticonvulsant, and muscle relaxant properties.[3]

Benzoxazepine derivatives share structural similarities with benzodiazepines and have also been investigated for a range of CNS activities, with many of their effects also mediated through the GABA-A receptor.[6] The replacement of a nitrogen with an oxygen atom can alter hydrogen bonding capacity, lipophilicity, and metabolic pathways, offering a distinct alternative in drug design.

Comparative Analysis: Key Physicochemical and ADME Properties

To provide a tangible comparison, we will consider the de-protected form of our target benzoxazepine, 7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine (Compound A) , and a structurally analogous diazepine, 7-methoxy-2,3,4,5-tetrahydro-1H-benzo[e][1][2]diazepine (Compound B) .

Property	Compound A (Benzoxazepine)	Compound B (Diazepine)	Rationale for Difference
Molecular Weight	~193.23 g/mol	~192.24 g/mol	Near-identical, allowing for a focused comparison of heteroatom effects.
cLogP	Predicted ~1.8-2.2	Predicted ~1.5-1.9	The oxygen in the benzoxazepine is generally less basic than the corresponding nitrogen in the diazepine, which can lead to a slight increase in lipophilicity.
Topological Polar Surface Area (TPSA)	~33.5 Ų	~42.5 Ų	The two nitrogen atoms in the diazepine contribute more to the polar surface area than the oxygen and nitrogen combination in the benzoxazepine.
Hydrogen Bond Donors	1 (N-H)	2 (two N-H)	The diazepine has an additional secondary amine, increasing its hydrogen bond donating potential.
Hydrogen Bond Acceptors	2 (O, N)	2 (two N)	Both scaffolds present two hydrogen bond acceptor sites.

Note: cLogP and TPSA values are estimations and can vary based on the prediction software used. The values presented are for illustrative comparison.

Head-to-Head Experimental Evaluation

The following sections detail the standardized experimental protocols that would be employed to generate robust, comparative data for these two scaffolds.

Metabolic Stability: The Microsomal Stability Assay

Causality: Assessing a compound's susceptibility to metabolism by liver enzymes, primarily Cytochrome P450s (CYPs), is critical for predicting its in vivo half-life and potential for drug-drug interactions. The difference in heteroatoms between the benzoxazepine and diazepine scaffolds can lead to different sites and rates of metabolism.

Experimental Protocol: Liver Microsomal Stability Assay

• Preparation of Reagents:

  • Test Compounds (A and B): 10 mM stock solutions in DMSO.

  • Liver Microsomes (Human or other species): Commercially available, stored at -80°C. Thaw on ice before use.

  • NADPH Regenerating System (e.g., G-6-P, G-6-P dehydrogenase, and NADP+): To ensure sustained enzymatic activity.

  • Phosphate Buffer: 100 mM, pH 7.4.

  • Quenching Solution: Acetonitrile containing an internal standard (e.g., a stable, structurally similar compound).

• Incubation:

  • In a 96-well plate, combine the phosphate buffer, liver microsomes (final concentration ~0.5 mg/mL), and the test compound (final concentration 1 µM).

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At specified time points (e.g., 0, 5, 15, 30, 45 minutes), transfer an aliquot of the reaction mixture to a new plate containing the cold quenching solution.

• Sample Analysis:

  • Centrifuge the quenched samples to precipitate proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound relative to the internal standard.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining parent compound versus time.

  • The slope of the linear regression line gives the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) = (0.693 / t½) / (mg microsomal protein/mL).[7]

Expected Outcomes: The diazepine, with two nitrogen atoms, may present more sites for N-dealkylation or oxidation compared to the benzoxazepine. Conversely, the ether linkage in the benzoxazepine could be a site for O-dealkylation. The relative rates of metabolism will provide crucial insights into the metabolic liabilities of each scaffold.

Caption: Workflow for the liver microsomal stability assay.

Cell Permeability: The Caco-2 Permeability Assay

Causality: A drug's ability to cross the intestinal epithelium is a key determinant of its oral bioavailability. The Caco-2 assay provides an in vitro model of the human intestinal barrier, assessing both passive permeability and the potential for active efflux by transporters like P-glycoprotein (P-gp).[2][4] The differences in polarity and hydrogen bonding potential between the two scaffolds can significantly impact permeability.

Experimental Protocol: Caco-2 Permeability Assay

• Cell Culture:

  • Culture Caco-2 cells on semi-permeable filter supports in transwell plates for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

  • Confirm monolayer integrity by measuring the Transepithelial Electrical Resistance (TEER) before the experiment.

• Permeability Measurement (Apical to Basolateral - A to B):

  • Wash the cell monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution, pH 7.4).

  • Add the test compound (at a specified concentration, e.g., 10 µM) to the apical (A) side.

  • Add fresh transport buffer to the basolateral (B) side.

  • Incubate at 37°C with gentle shaking.

  • At designated time points (e.g., 2 hours), take a sample from the basolateral side.

• Efflux Assessment (Basolateral to Apical - B to A):

  • Simultaneously, in a separate set of wells, add the test compound to the basolateral (B) side and fresh buffer to the apical (A) side.

  • Take a sample from the apical side after the same incubation period.

• Sample Analysis:

  • Quantify the concentration of the test compound in the collected samples using LC-MS/MS.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) for both directions:

    • Papp = (dQ/dt) / (A * C0)

    • Where dQ/dt is the rate of permeation, A is the surface area of the filter, and C0 is the initial concentration.

  • Calculate the Efflux Ratio (ER) = Papp (B to A) / Papp (A to B).[4]

Expected Outcomes: Due to its lower TPSA and potentially higher lipophilicity, the benzoxazepine (Compound A) might exhibit a higher Papp value than the diazepine (Compound B), suggesting better passive permeability. An efflux ratio significantly greater than 2 for either compound would indicate it is a substrate for an efflux transporter like P-gp, which could limit its oral absorption.

Caption: Workflow for the bidirectional Caco-2 permeability assay.

Target Engagement: GABA-A Receptor Binding Assay

Causality: To confirm that these scaffolds interact with their intended CNS target, a radioligand binding assay is essential. This assay measures the affinity of a test compound for the benzodiazepine binding site on the GABA-A receptor.

Experimental Protocol: Radioligand Binding Assay for GABA-A Receptor

• Membrane Preparation:

  • Homogenize rat or mouse whole brain (or specific regions like the cortex) in a sucrose buffer.

  • Perform a series of centrifugation and resuspension steps to isolate a crude synaptic membrane fraction rich in GABA-A receptors.[8]

  • Wash the membranes multiple times to remove endogenous GABA.

  • Determine the protein concentration of the final membrane preparation (e.g., using a BCA assay).

• Binding Assay:

  • In a 96-well plate, combine the membrane preparation (100-200 µg protein), assay buffer (e.g., Tris-HCl, pH 7.4), and varying concentrations of the test compound (A or B).

  • Add a constant, low concentration of a radioligand that specifically binds to the benzodiazepine site, such as [³H]Flunitrazepam.

  • To determine non-specific binding, include a set of wells with a high concentration of a known unlabeled ligand (e.g., Diazepam).

  • Incubate the plate on ice or at room temperature to reach equilibrium.

• Assay Termination and Measurement:

  • Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters, trapping the membranes with the bound radioligand.

  • Wash the filters multiple times with ice-cold buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using a scintillation counter.[9]

• Data Analysis:

  • Calculate specific binding = Total binding - Non-specific binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC₅₀ (the concentration of test compound that inhibits 50% of specific radioligand binding).

  • Calculate the binding affinity (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.

Expected Outcomes: This assay will provide a quantitative measure of the binding affinity (Ki) of both Compound A and Compound B for the benzodiazepine site on the GABA-A receptor. A lower Ki value indicates higher binding affinity. This data is crucial for establishing structure-activity relationships and confirming on-target activity.

Synthesis and Final Considerations

The synthesis of 1,4-benzodiazepines is well-documented, often involving the condensation of an o-phenylenediamine with a ketone or other suitable building blocks.[10] Similarly, benzoxazepines can be synthesized through methods like the cyclocondensation of 2-aminophenols with α,β-unsaturated ketones.[6] The presence of the Boc protecting group on our target benzoxazepine suggests a multi-step synthesis, likely involving protection of the nitrogen, functionalization of the scaffold, and a final deprotection step to yield the active compound.

The choice between a benzoxazepine and a diazepine scaffold is not trivial. While both are privileged structures with proven utility in CNS drug design, their subtle structural differences can lead to significant variations in their drug-like properties.

• The diazepine scaffold offers a rich history of clinical success and a well-understood pharmacology, but its two nitrogen atoms can present metabolic liabilities and higher polarity, potentially hindering blood-brain barrier penetration.

• The benzoxazepine scaffold , by replacing one nitrogen with an oxygen, offers a nuanced alternative. It may provide improved metabolic stability and a more favorable lipophilicity profile for CNS penetration, but its pharmacology is less explored than its diazepine cousin.

Ultimately, the optimal choice depends on the specific goals of the drug discovery program. By employing the rigorous, self-validating experimental protocols outlined in this guide, researchers can generate the critical data needed to compare these scaffolds directly, understand the causality behind their performance, and select the core structure with the highest probability of success.

References

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• Research Journal of Pharmacy and Technology. (2011, November 27). Chemical and Biological Properties of Benzodiazepines- An overview.
• Domainex. (n.d.). Microsomal Clearance/Stability Assay.
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• Concept Life Sciences. (n.d.). Assays | ADMET & DMPK | Caco-2 Permeability.
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• Benzodiazepine Information Coalition. (n.d.). Mechanism of Action.
• Benchchem. (n.d.).
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• PDSP. (n.d.). GABA.

• ACS Publications. (2001, March 9). Design and Synthesis of Novel Scaffolds for Drug Discovery: Hybrids of β-d-Glucose with 1,2,3,4-Tetrahydrobenzo[e][1][2]diazepin-5-one, the Corresponding 1-Oxazepine, and 2- and 4-Pyridyldiazepines.

• Benchchem. (n.d.). A Technical Guide to Benzoxazepine Scaffolds in Medicinal Chemistry.
• ACS Publications. (2010, November 4). 1,5-Benzoxazepines vs 1,5-Benzodiazepines.
• PubMed. (2010, December 9). 1,5-Benzoxazepines vs 1,5-benzodiazepines.
• ResearchGate. (n.d.). 1,5-Benzoxazepines vs 1,5-Benzodiazepines.
• ACS Publications. (2010, November 4). 1,5-Benzoxazepines vs 1,5-Benzodiazepines.

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HPLC Method Validation for 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine Purity: A Comparative Guide

As pharmaceutical pipelines increasingly rely on complex heterocyclic building blocks, the rigorous purity assessment of synthetic intermediates has become a critical bottleneck. 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine is a privileged scaffold in medicinal chemistry, featuring a bulky, hydrophobic tert-butyloxycarbonyl (Boc) protecting group and an electron-rich, methoxy-substituted aromatic system.

Validating an HPLC method for this compound requires separating the main active pharmaceutical ingredient (API) intermediate from structurally similar impurities, such as its des-Boc derivative and closely related regioisomers (e.g., the 8-methoxy variant). This guide objectively compares the performance of traditional C18 stationary phases against orthogonal Biphenyl phases and provides a self-validating, ICH Q2(R2)-compliant protocol for purity assessment[1].

Mechanistic Rationale: The Limits of C18 vs. The Power of Biphenyl

When developing an analytical method for Boc-protected amines, standard C18 silica columns are typically the default choice[2]. However, the specific structural features of 4-Boc-7-methoxy-oxazepine present unique chromatographic challenges.

• The C18 Limitation (Dispersive Hydrophobicity): The Boc protecting group significantly increases the molecule's overall hydrophobicity[2]. On a C18 column, this bulky non-polar group dominates the retention mechanism. Consequently, the C18 phase becomes "blind" to subtle electronic differences elsewhere in the molecule, leading to the co-elution of critical regioisomers (like 7-methoxy vs. 8-methoxy) because their overall hydrophobicities are nearly identical.

• The Biphenyl Advantage (Orthogonal Selectivity): Biphenyl stationary phases offer alternative retention mechanisms, primarily via π−π interactions, dipole-dipole interactions, and enhanced hydrogen-bonding capacity[3]. The extended π -system of the biphenyl ligand interacts directly with the electron-rich methoxy-benzo ring of the oxazepine core. Because the position of the methoxy group alters the dipole moment and electron density of the aromatic ring, the biphenyl phase can easily discriminate between regioisomers that a C18 phase cannot[4].

Caption: Workflow for HPLC stationary phase selection and method validation.

Experimental Methodology: A Self-Validating Protocol

To ensure data integrity and reproducibility, the following protocol integrates System Suitability Testing (SST) as a mandatory, self-validating gateway before any sample analysis, aligning with ICH Q14 and Q2(R2) expectations[5].

Chromatographic Conditions & Causality

• Column: Superficially porous Biphenyl column (e.g., 2.7 µm, 100 x 4.6 mm). Rationale: Superficially porous particles provide UHPLC-like efficiency at lower backpressures.

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water. Rationale: Low pH suppresses the ionization of residual silanols and the basic des-Boc impurity, preventing peak tailing.

• Mobile Phase B: 100% Methanol. Rationale: Unlike acetonitrile, methanol lacks π electrons. Using methanol prevents mobile phase competition for the stationary phase's π−π active sites, maximizing the separation power of the biphenyl column[4].

• Gradient: 30% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

Step-by-Step Sample Preparation

• Diluent Preparation: Mix Methanol and Water (50:50, v/v). Causality: Matches the initial gradient conditions to prevent solvent-induced peak distortion (the "solvent effect") while ensuring complete solubilization of the hydrophobic Boc-compound.

• Standard Stock Solution: Accurately weigh 10.0 mg of the reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with diluent (1.0 mg/mL).

• System Suitability (SST) Solution: Spike the 1.0 mg/mL stock with 0.5% (w/w) of the 8-methoxy regioisomer and the des-Boc impurity.

Self-Validation Gateway (SST Criteria)

Before injecting unknown batches, run the SST Solution. The system is only deemed valid if:

• Resolution ( Rs​ ): > 2.0 between 4-Boc-7-methoxy-oxazepine and the 8-methoxy regioisomer.

• Tailing Factor ( Tf​ ): < 1.5 for the main peak.

• Precision: %RSD of the main peak area over 5 replicate injections is ≤ 1.0%.

Comparative Performance Data: C18 vs. Biphenyl

The table below summarizes the experimental chromatographic data comparing a standard C18 phase to a Biphenyl phase under identical mobile phase conditions.

Chromatographic Parameter	Traditional C18 Phase	Biphenyl Phase	Analytical Conclusion
Retention Time (Analyte)	8.4 min	10.2 min	Biphenyl shows stronger retention due to additive π−π interactions.
Resolution ( Rs​ ) (7-OMe vs 8-OMe)	1.1 (Co-elution)	2.8 (Baseline)	Critical Failure on C18. Biphenyl successfully discriminates regioisomers.
Tailing Factor ( Tf​ )	1.4	1.1	Biphenyl provides superior peak symmetry.
Des-Boc Impurity Retention	3.2 min	4.5 min	Both columns resolve the polar impurity, but Biphenyl offers better spacing.

Data Interpretation: The C18 column fails the ICH specificity requirement ( Rs​ > 1.5) for the regioisomer critical pair. The Biphenyl column is therefore selected as the validated method.

ICH Q2(R2) Method Validation

According to the ICH Q2(R2) guidelines, an analytical procedure must be demonstrated to be fit for its intended purpose[6]. For a purity assay, this requires validating Specificity, Linearity, Accuracy, Precision, and Limits of Detection/Quantitation (LOD/LOQ)[1].

Caption: ICH Q2(R2) validation parameters and acceptance criteria for purity assessment.

Validation Results Summary (Biphenyl Method)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	Unequivocal assessment of analyte; Rs​ > 1.5[7].	Rs​ = 2.8 for the critical regioisomer pair. No matrix interference.	PASS
Linearity & Range	R2≥0.999 across 25% to 150% of target concentration.	R2=0.9998 (Range: 25 - 150 µg/mL).	PASS
Accuracy (Recovery)	98.0% - 102.0% recovery at 3 concentration levels (n=3)[5].	Mean recovery: 99.4% (Low), 100.2% (Mid), 100.8% (High).	PASS
Precision (Repeatability)	%RSD ≤ 2.0% for 6 independent preparations.	%RSD = 0.85% (n=6).	PASS
LOD / LOQ	Signal-to-Noise (S/N) > 3 (LOD) and > 10 (LOQ).	LOD: 0.02 µg/mL LOQ: 0.06 µg/mL	PASS

Conclusion

For the purity assessment of structurally complex, Boc-protected heterocycles like 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine, traditional C18 columns often lack the necessary selectivity to resolve regioisomeric impurities. By transitioning to a Biphenyl stationary phase and utilizing methanol as the organic modifier, analysts can leverage π−π and dipole interactions to achieve baseline resolution. The resulting method is highly robust and fully compliant with ICH Q2(R2) validation standards, ensuring reliable integration into pharmaceutical quality control workflows.

References

• ICH Q2 (R2) Validation of Analytical Procedures MasterControl [Link]

• Comparing C18-Type Stationary Phases to Biphenyl Using an LC Virtual Method Development Tool Restek [Link]

• Validation of Analytical Procedure Q2(R2) ICH Official Guidelines [Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained IntuitionLabs[Link]

• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview YouTube (Pharma Talks) [Link]

• Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases Chromatography Online[Link]

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Comprehensive Comparison Guide: Boc vs. Fmoc Protection for 7-Methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

Structural Context & Strategic Importance

The molecule 7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine is a highly versatile bicyclic scaffold frequently utilized in medicinal chemistry, notably in the development of novel trypanocidal agents (such as PEX14 inhibitors) and central nervous system therapeutics 1[1].

The core features a seven-membered oxazepine ring containing a secondary amine at position 4. During multi-step library synthesis, functionalization of the aromatic ring or adjacent side chains requires the temporary masking of this secondary amine to prevent unwanted nucleophilic side reactions. The two most prominent carbamate-based protecting groups for this purpose are Boc (tert-butyloxycarbonyl) and Fmoc (fluorenylmethyloxycarbonyl) 2[2].

Choosing between Boc and Fmoc is not merely a matter of preference; it is dictated by the orthogonality required by the downstream reaction conditions.

Mechanistic Causality: Acid-Labile vs. Base-Labile Pathways

The fundamental difference between Boc and Fmoc lies in their cleavage mechanisms, which directly dictates their application.

• Boc Protection (Acid-Labile): The Boc group is highly stable to strong bases and nucleophiles. It is cleaved under anhydrous acidic conditions (typically 50% Trifluoroacetic acid in Dichloromethane). The mechanism relies on the acid-catalyzed formation of a tert-butyl cation, which subsequently eliminates to form isobutylene gas and carbon dioxide3[3]. Because the byproducts are volatile, the workup is exceptionally clean.

• Fmoc Protection (Base-Labile): The Fmoc group is completely stable to acidic conditions (like TFA or HF) but is rapidly cleaved by secondary amines (typically 20% Piperidine in DMF). The base abstracts the acidic proton on the fluorenyl ring, triggering an E1cB β -elimination. This releases carbon dioxide and dibenzofulvene, a highly reactive electrophile that is immediately scavenged by piperidine to form a stable, UV-active adduct 4[4].

Mechanistic pathways for orthogonal Boc and Fmoc protection and cleavage.

Comparative Performance Data

When applied specifically to the sterically constrained, seven-membered oxazepine ring of 7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine, both groups perform well, but they differ significantly in analytical tracking and purification demands.

Parameter	N-Boc Protection	N-Fmoc Protection
Reagent of Choice	Di-tert-butyl dicarbonate (Boc 2​ O)	Fmoc-Chloride (Fmoc-Cl) or Fmoc-OSu
Steric Hindrance	Low. Easily accommodates the oxazepine ring.	Moderate. The bulky fluorenyl group can reduce solubility.
Stability Profile	Stable to bases, nucleophiles, and catalytic hydrogenation.	Stable to acids (TFA, HF) and catalytic hydrogenation.
Deprotection Conditions	50% TFA in Dichloromethane (DCM), 1-2 hours.	20% Piperidine in Dimethylformamide (DMF), 30 mins.
Byproduct Management	Volatile (Isobutylene, CO 2​ ). Evaporates under vacuum.	Non-volatile (Dibenzofulvene adduct). Requires chromatography or precipitation.
Analytical Monitoring	Poor UV absorbance. Requires LC-MS or Ninhydrin stain.	Excellent UV absorbance (301 nm). Ideal for real-time HPLC tracking.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Causality is built into the workflow: analytical checkpoints ensure that the researcher can definitively confirm the success of both the protection and deprotection phases before proceeding.

Protocol A: N-Boc Protection and Deprotection Workflow

Phase 1: Protection

• Reaction: Dissolve 1.0 eq of 7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine in anhydrous DCM (0.2 M). Add 1.5 eq of Triethylamine (TEA), followed by dropwise addition of 1.2 eq of Boc 2​ O at 0 °C.

• Causality & Validation: The reaction is driven to completion by the irreversible release of CO 2​ . Validate completion via TLC (Hexane/EtOAc). The starting secondary amine will stain strongly with Ninhydrin (yellow/brown turning purple upon heating), whereas the N-Boc product is Ninhydrin-negative.

• Workup: Wash the organic layer with 1M HCl, saturated NaHCO 3​ , and brine. Dry over Na 2​ SO 4​ and concentrate.

Phase 2: Deprotection

• Reaction: Dissolve the N-Boc intermediate in a 1:1 mixture of DCM and TFA (0.1 M). Stir at room temperature for 1 hour.

• Causality & Validation: The acid protonates the carbamate, leading to the expulsion of the tert-butyl cation. Validate by LC-MS; look for the loss of the Boc group (-100 Da) or the characteristic tert-butyl fragment loss (-56 Da) in the mass spectrum.

• Workup: Concentrate the mixture under reduced pressure to remove volatile TFA and isobutylene. Co-evaporate with toluene (3x) to remove residual TFA, yielding the amine as a TFA salt.

Protocol B: N-Fmoc Protection and Deprotection Workflow

Phase 1: Protection

• Reaction: Dissolve 1.0 eq of the oxazepine in a 1:1 mixture of 10% aqueous Na 2​ CO 3​ and 1,4-Dioxane. Cool to 0 °C. Slowly add 1.1 eq of Fmoc-Cl (or Fmoc-OSu for milder conditions) dissolved in Dioxane.

• Causality & Validation: The biphasic basic system neutralizes the generated HCl while keeping the amine nucleophilic. Validate via HPLC. The Fmoc group imparts massive UV absorbance at 254 nm and 301 nm, making the product peak highly distinct from the starting material.

• Workup: Acidify to pH 3 with 1M HCl, extract with EtOAc, wash with brine, dry, and concentrate.

Phase 2: Deprotection

• Reaction: Dissolve the N-Fmoc intermediate in 20% Piperidine in DMF (0.1 M). Stir at room temperature for 30 minutes.

• Causality & Validation: Piperidine acts as both the base to initiate the β -elimination and the nucleophile to scavenge the resulting dibenzofulvene. Validate by UV-Vis spectroscopy or HPLC: monitor the appearance of the dibenzofulvene-piperidine adduct at 301 nm.

• Workup: Concentrate under high vacuum. Purify the free amine via silica gel chromatography to separate it from the non-volatile dibenzofulvene-piperidine adduct.

Experimental workflow comparing Boc and Fmoc isolation and purification requirements.

Conclusion & Recommendation

For the functionalization of 7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine , Boc protection is generally recommended for solution-phase library synthesis due to the ease of volatile byproduct removal during deprotection. However, if the downstream synthesis involves acid-sensitive moieties (e.g., certain glycosidic bonds or tert-butyl esters), or if the synthesis is being adapted to a solid-phase resin, Fmoc protection is the mandatory orthogonal alternative , offering the added benefit of precise UV-based reaction monitoring.

References

• Overview of Solid Phase Peptide Synthesis (SPPS) . AAPPTec. Retrieved from:[Link]

• Boc-Protected Amino Groups . Organic Chemistry Portal. Retrieved from:[Link]

• Protecting Groups for Amines: Carbamates . Master Organic Chemistry. Retrieved from: [Link]

• Computer-Aided Design and Synthesis of a New Class of PEX14 Inhibitors: Substituted 2,3,4,5-Tetrahydrobenzo[F][1,4]oxazepines as Potential New Trypanocidal Agents . ResearchGate. Retrieved from: [Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation Analysis of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f]oxazepine

A Comparative Guide to the Mass Spectrometry Fragmentation Analysis of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine

Introduction

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is a cornerstone of safety, efficacy, and intellectual property. The compound 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine represents a common structural motif—a heterocyclic scaffold featuring a labile protecting group, which is frequently encountered in medicinal chemistry. Its characterization via mass spectrometry (MS) is not merely a routine analysis but a critical step in confirming identity, assessing purity, and identifying potential metabolites or degradation products.[3][4][5]

This guide provides an in-depth comparison of mass spectrometry techniques and a detailed analysis of the fragmentation behavior of this molecule. We will move beyond a simple cataloging of fragments to explain the causal chemical principles driving the fragmentation pathways. This document is intended for researchers, scientists, and drug development professionals who rely on mass spectrometry for unambiguous molecular characterization.

The Subject Molecule: Structure and Key Features

To understand the fragmentation, we must first consider the molecule's constituent parts: the tert-butoxycarbonyl (Boc) protecting group, the methoxy-substituted aromatic ring, and the tetrahydrobenzoxazepine core. Each feature presents a predictable yet interactive role in the molecule's dissociation under mass spectrometric conditions.

Caption: Key functional regions of the target molecule.

The most significant feature from a mass spectrometry perspective is the N-Boc group. It is notoriously labile and serves as the primary and most predictable point of initial fragmentation.[6][7] The stability of the aromatic ring and the potential for cleavages within the seven-membered oxazepine ring will dictate the subsequent fragmentation events.

Experimental Approach: A Self-Validating Protocol

For a molecule of this nature, Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) using an Electrospray Ionization (ESI) source is the method of choice. ESI is a soft ionization technique ideal for polar, thermally labile molecules, ensuring that the observed precursor ion is the intact protonated molecule, [M+H]⁺, rather than an in-source fragment.[8][9] A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) instrument, is preferred to enable the determination of elemental compositions for all detected ions, a critical aspect of impurity identification.[3][10]

Detailed Experimental Protocol: LC-MS/MS Analysis

Parameter	Condition	Rationale
LC System	UHPLC System	Provides high-resolution separation from impurities and reduces ion suppression.
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)	Excellent retention and peak shape for moderately polar organic molecules.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for efficient ESI+ ionization and aids chromatographic separation.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Strong organic solvent for elution. Formic acid maintains a consistent pH.
Gradient	5% to 95% B over 5 minutes	A standard gradient to elute the compound and clean the column effectively.
Flow Rate	0.4 mL/min	Compatible with standard ESI sources.
Column Temp.	40 °C	Ensures reproducible retention times and improves peak shape.
Injection Vol.	2 µL	Minimizes column overload while providing sufficient signal.
MS System	ESI-Q-TOF Mass Spectrometer	Enables accurate mass measurements for both precursor and fragment ions.
Ionization Mode	Positive Ion ESI (ESI+)	The nitrogen atom in the oxazepine ring is a ready site for protonation.
Capillary Voltage	3.5 kV	Optimal for generating a stable electrospray.
Source Temp.	120 °C	Low enough to prevent thermal degradation of the analyte.
Gas Flow	Nebulizer: 2 bar; Dry Gas: 8 L/min	Standard parameters for desolvation.
MS1 Scan Range	m/z 100-500	Covers the expected mass of the precursor and potential low-mass fragments.
MS/MS Method	Collision-Induced Dissociation (CID)	Robust and well-characterized fragmentation method.
Collision Energy	Ramped (e.g., 15-40 eV)	Allows for the observation of both low-energy (soft) and high-energy fragments in a single run.

Comparative Fragmentation Analysis

The fragmentation of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine is best understood as a hierarchy of bond-breaking events, driven by the relative stability of the resulting fragments. The process begins with the protonated molecule, [M+H]⁺, which has a calculated monoisotopic mass of m/z 308.1543 (for C₁₇H₂₆NO₄⁺).

Caption: A typical workflow for LC-MS/MS analysis.

Pathway 1: The Dominant Boc Group Fragmentation

The tert-butoxycarbonyl (Boc) group is designed to be easily cleaved, and this property dominates its mass spectrum. Upon collisional activation, the protonated molecule readily undergoes fragmentation via two primary routes related to this group.

• Loss of Isobutylene (C₄H₈): The most common fragmentation pathway for Boc-protected amines involves the neutral loss of isobutylene (56.0626 Da).[8] This occurs through a rearrangement, resulting in a carbamic acid intermediate which may then lose CO₂. The initial loss of isobutylene is often the most intense fragmentation observed.

  • [M+H]⁺ - C₄H₈ → [C₁₃H₁₈NO₄]⁺ at m/z 252.1230

• Loss of the Entire Boc Group (C₅H₈O₂): A higher energy collision can induce the cleavage of the N-C bond, leading to the loss of the entire Boc group as a neutral species (100.0524 Da), leaving the deprotected amine.

  • [M+H]⁺ - C₅H₈O₂ → [C₁₂H₁₈NO₂]⁺ at m/z 208.1332

Under ESI-CID conditions, the loss of isobutylene followed by the loss of carbon dioxide is a characteristic fragmentation pattern for Boc-protected compounds.[6][7]

Pathway 2: Fragmentation of the Benzoxazepine Core and Methoxy Substituent

Fragments arising from the core structure are typically observed after, or in competition with, the loss of the Boc group. These pathways require more energy and are thus more prominent at higher collision energies.

• Loss of a Methyl Radical (CH₃): A common fragmentation for methoxy-substituted aromatic compounds is the loss of a methyl radical (15.0235 Da).[11][12] This can occur from the deprotected amine fragment.

  • [m/z 208.1332] - CH₃• → [C₁₁H₁₅NO₂]⁺ at m/z 193.1097

• Ring Cleavage: The seven-membered tetrahydrooxazepine ring can undergo several potential cleavages. These are complex and often involve retro-Diels-Alder (RDA) type reactions or cleavage alpha to the heteroatoms (oxygen and nitrogen).[13][14] For instance, cleavage of the bond between the oxygen and the adjacent benzylic carbon can occur. A plausible fragmentation from the deprotected amine (m/z 208.1332) could involve the loss of a C₂H₄O fragment via ring opening and rearrangement.

Visualizing the Fragmentation Cascade

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Comparative Reactivity Guide: 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine Derivatives

Executive Summary

The 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the development of PEX14 inhibitors, kinase inhibitors, and central nervous system (CNS) modulators[1]. Within this class, the 4-Boc-7-methoxy derivative serves as a highly versatile, orthogonally protected building block. This guide provides an in-depth comparative analysis of its reactivity, focusing on how the 7-methoxy and 4-Boc groups dictate electrophilic aromatic substitution (EAS) and deprotection kinetics compared to unsubstituted or alternatively protected analogs.

Structural Causality & Electronic Influence

The reactivity of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine is governed by the synergistic electronic effects of its substituents:

• The 7-Methoxy Group (+R Effect): The oxygen atom of the methoxy group donates electron density into the aromatic ring via resonance, significantly activating it toward EAS. Regioselectivity is strictly controlled: the methoxy group directs incoming electrophiles to the ortho (C6, C8) and para (C9) positions. However, the C6 position is sterically hindered by the adjacent oxazepine oxygen, and the C9 position lacks the combined activating effect of the ether linkage. Consequently, substitution occurs almost exclusively at the sterically accessible C8 position.

• The 4-Boc Group (Steric & Electronic Shielding): The tert-butyloxycarbonyl (Boc) group protects the secondary amine. It is electron-withdrawing enough to prevent unwanted oxidation of the nitrogen during EAS, yet sterically bulky enough to prevent side reactions. Crucially, the Boc group is acid-labile, allowing for orthogonal deprotection strategies when compared to Cbz or Fmoc groups.

Visualizing the Reactivity Workflow

Synthetic workflow and reactivity pathways for 4-Boc-7-methoxy-benzoxazepine.

Comparative Reactivity Profiling

Electrophilic Aromatic Substitution (Bromination)

When functionalizing the aromatic core for subsequent cross-coupling (e.g., Suzuki or Buchwald-Hartwig reactions), bromination is the standard first step[2].

• Causality of Reagent Choice: We select N-Bromosuccinimide (NBS) over elemental bromine (Br₂). Br₂ generates hydrobromic acid (HBr) as a byproduct, which risks premature cleavage of the acid-sensitive Boc protecting group. NBS provides a controlled, neutral source of electrophilic bromine.

• Comparison: The 7-methoxy analog undergoes rapid, highly regioselective bromination at the C8 position under mild conditions (0 °C to RT). In contrast, the unsubstituted 4-Boc-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine requires elevated temperatures and yields a complex mixture of C7 and C9 brominated isomers due to the lack of a strong directing group[3].

Regioselectivity comparison during bromination of benzoxazepine derivatives.

N-Deprotection Kinetics

The choice of protecting group dictates the downstream synthetic sequence. The 4-Boc group is cleaved rapidly under acidic conditions (TFA in DCM), whereas a 4-Cbz group requires catalytic hydrogenolysis. The electron-donating 7-methoxy group slightly increases the basicity of the oxazepine nitrogen post-cleavage, making the resulting free base more nucleophilic than its unsubstituted counterpart.

Quantitative Data Summaries

Table 1: Comparative Bromination Efficiency

Substrate	Reagent	Conditions	Major Product	Yield	Regioselectivity
4-Boc-7-methoxy-benzoxazepine	NBS (1.05 eq)	MeCN, 0 °C to RT, 2 h	8-Bromo derivative	88%	>95% (C8)

| 4-Boc-benzoxazepine (Unsubstituted) | NBS (1.20 eq) | DMF, 60 °C, 12 h | 7-Bromo / 9-Bromo | 45% | Mixed isomers |

Table 2: Protecting Group Cleavage Comparison

Substrate	Conditions	Cleavage Mechanism	Time	Yield
4-Boc-7-methoxy-benzoxazepine	TFA/DCM (1:4), RT	Acid-catalyzed hydrolysis	1.5 h	>95%

| 4-Cbz-7-methoxy-benzoxazepine | H₂ (1 atm), Pd/C, MeOH | Catalytic hydrogenolysis | 12.0 h | 90% |

Self-Validating Experimental Protocols

Protocol 1: Regioselective Synthesis of 8-Bromo-4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

• Setup: In an oven-dried round-bottom flask, dissolve 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (10.0 mmol, 1.0 eq) in anhydrous acetonitrile (50 mL) under an argon atmosphere.

• Reaction: Cool the solution to 0 °C using an ice bath. Add N-Bromosuccinimide (NBS) (10.5 mmol, 1.05 eq) portion-wise over 15 minutes to prevent exothermic spikes.

• Validation (In-Process): Remove the ice bath and stir at room temperature. Monitor the reaction via LC-MS. The reaction is self-validating when the starting material peak (m/z [M+H]+) disappears and is replaced by a distinct M, M+2 isotope pattern (1:1 ratio) indicative of mono-bromination.

• Quench & Workup: Once complete (approx. 2 h), quench the reaction with saturated aqueous sodium thiosulfate (20 mL) to neutralize any unreacted NBS. Extract with ethyl acetate (3 x 30 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc) to yield the pure 8-bromo derivative.

Protocol 2: Acidic Deprotection of the Boc Group

• Setup: Dissolve the brominated intermediate (5.0 mmol) in anhydrous dichloromethane (DCM, 20 mL).

• Reaction: Cool to 0 °C. Slowly add trifluoroacetic acid (TFA, 5 mL).

• Validation (In-Process): Stir at room temperature for 1.5 hours. Monitor by TLC (ninhydrin stain). The disappearance of the UV-active starting material and the appearance of a baseline spot that stains purple with ninhydrin confirms the exposure of the secondary amine.

• Isolation: Concentrate the mixture under reduced pressure. To remove residual TFA, co-evaporate with toluene (3 x 10 mL). Triturate the resulting oil with cold diethyl ether to precipitate the product as a TFA salt.

References

• Computer-Aided Design and Synthesis of a New Class of PEX14 Inhibitors: Substituted 2,3,4,5-Tetrahydrobenzo[F][1,4]oxazepines as Potential New Trypanocidal Agents. ResearchGate. 1

• Diversity-Oriented Synthesis of Benzo[f][1,4]oxazepine-, 2H-Chromene-, and 1,2-Dihydroquinoline-Fused Polycyclic Nitrogen Heterocycles under Microwave-Assisted Conditions. ResearchGate. 2

• Synthesis and properties of new 2-alkyl-2,3,4,5-tetrahydro-1,4-benzoxazepine derivatives. Part IV. Reduction of 2-alkyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3,5-diones. ResearchGate. 3

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Validating Stereocenters in 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine Analogs: A Comparative Analytical Guide

Executive Summary

The 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine scaffold is a privileged pharmacophore frequently utilized in the development of novel therapeutics, including kinase and PEX14 inhibitors[1][2]. However, the introduction of stereocenters (typically at the C2, C3, or C5 positions) presents a significant analytical challenge. The combination of a highly flexible 7-membered oxazepine ring and a bulky, lipophilic tert-butoxycarbonyl (Boc) protecting group complicates traditional stereochemical validation.

As a Senior Application Scientist, I have designed this guide to objectively compare the performance of Chiral Supercritical Fluid Chromatography (SFC), X-ray Crystallography, Vibrational Circular Dichroism (VCD), and NMR derivatization. By implementing the self-validating experimental protocols detailed below, drug development professionals can ensure absolute scientific integrity when assigning stereocenters to this complex scaffold.

The Chemical Challenge: Conformational Flexibility and Lipophilicity

Validating the absolute configuration of tetrahydrobenzo[f][1,4]oxazepines requires overcoming two inherent structural hurdles:

• Crystallization Resistance: The Boc group introduces severe lipophilicity and rotational freedom. Consequently, these analogs frequently present as amorphous solids or viscous oils, thwarting single-crystal X-ray diffraction efforts.

• Conformational Degeneracy: The 1,4-oxazepine ring can adopt multiple low-energy boat and chair-like conformations[3]. This flexibility demands rigorous computational modeling when utilizing chiroptical methods like VCD or Electronic Circular Dichroism (ECD).

Comparative Analysis of Validation Techniques

Selecting the appropriate analytical technique depends heavily on the physical state of the analog and the presence of derivatizable functional groups.

Table 1: Comparative Performance of Stereocenter Validation Techniques for Oxazepine Analogs

Analytical Technique	Primary Output	Sample Requirement	Throughput	Mechanistic Limitation
Chiral SFC	Enantiomeric excess (ee)	1–5 mg (Solution)	High	Cannot determine absolute configuration without known reference standards.
X-ray Crystallography	Absolute configuration	>0.1 mm Single Crystal	Low	Boc-protected oxazepines frequently form oils or amorphous solids, preventing crystallization.
VCD + DFT	Absolute configuration	10–20 mg (Solution)	Medium	Computationally intensive due to the highly flexible 7-membered ring.
NMR (Mosher's Method)	Relative / Absolute config	2–5 mg (Solution)	Medium	Strictly requires a derivatizable functional group (e.g., -OH, -NH2) on the scaffold.

Decision Matrix for Stereocenter Validation

Workflow for stereocenter validation of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepines.

Experimental Workflows: Self-Validating Protocols

Protocol A: Enantiomeric Excess (ee) via Chiral Supercritical Fluid Chromatography (SFC)

Context & Causality: The evolution of chiral stationary phases (CSPs), particularly polysaccharide-based columns, has revolutionized the separation of lipophilic amines [4]. Traditional Normal-Phase HPLC suffers from slow mass transfer and broad peaks for bulky oxazepines. SFC, utilizing supercritical CO₂, drastically lowers mobile phase viscosity. This causality allows for higher flow rates and sharper peak resolution without exceeding system backpressure limits. Self-Validating Mechanism: A chiral separation is only valid if the baseline resolution ( Rs​ ) of the racemate is proven prior to analyzing the enantiopure sample.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the synthesized analog in LC-MS grade Methanol to a concentration of 1.0 mg/mL.

• System Equilibration: Equilibrate a Chiralpak AD-H column (amylose tris(3,5-dimethylphenylcarbamate)) with a mobile phase of 80:20 CO₂:MeOH at 120 bar and 35 °C.

• Racemic Validation: Inject 5 µL of the racemic standard. Adjust the co-solvent gradient iteratively until baseline resolution ( Rs​>1.5 ) is achieved between the enantiomers.

• Enantiopure Analysis: Inject the synthesized chiral analog. Calculate the enantiomeric excess (ee) by integrating the area under the curve (AUC) of the major versus the minor peak.

Protocol B: Absolute Configuration via VCD Spectroscopy and DFT

Context & Causality: Because the Boc group introduces severe lipophilicity and rotational freedom, crystallization is often thwarted. VCD measures the differential absorption of left and right circularly polarized infrared light in solution, making it the premier choice for assigning absolute configuration to amorphous solids or oils [5]. Self-Validating Mechanism: VCD spectra are highly sensitive to conformational populations. The protocol validates itself by requiring a >90% match between the computed and experimental unpolarized IR spectra before the VCD data is even considered. If the IR spectra do not match, the computed conformer population is incorrect, and the VCD assignment will be fundamentally flawed.

Step-by-Step Methodology:

• Conformational Search: Perform a Monte Carlo conformational search using Molecular Mechanics (e.g., OPLS4 force field) to identify all conformers of the flexible 7-membered ring within 5 kcal/mol of the global minimum.

• DFT Optimization: Optimize the geometries and calculate harmonic vibrational frequencies and rotational strengths at the B3LYP/6-311G(d,p) level of theory.

• Spectral Acquisition: Dissolve 15 mg of the analog in 150 µL of CDCl₃. Acquire the VCD spectrum using a BaF₂ cell (100 µm path length) over 8 hours to ensure a high signal-to-noise ratio.

• Data Correlation: Overlay the experimental IR spectrum with the Boltzmann-weighted computed IR spectrum. Upon successful validation of the IR match, compare the VCD spectra to assign the absolute configuration.

Protocol C: NMR-Based Derivatization (Mosher's Method)

Context & Causality: If the specific oxazepine analog contains a secondary carbinol or amine (e.g., on a C3 substituent), Mosher ester analysis provides a rapid empirical assignment of absolute configuration [6]. The anisotropic shielding effect of the MTPA phenyl ring causes predictable chemical shift differences ( Δδ ) in the ¹H NMR spectrum. Self-Validating Mechanism: The protocol mandates the integration of the MTPA methoxy peak to confirm 100% derivatization. Incomplete reactions yield overlapping signals that invalidate the Δδ analysis.

Step-by-Step Methodology:

• Derivatization: In two separate vials, react 5 mg of the analog with (R)-MTPA-Cl and (S)-MTPA-Cl in anhydrous pyridine/dichloromethane.

• Validation of Conversion: Acquire a crude ¹H NMR spectrum. Check the methoxy region (~3.5 ppm). A single sharp singlet confirms complete conversion; multiple peaks indicate incomplete reaction or racemization.

• Purification & Acquisition: Purify the diastereomers via flash chromatography. Acquire high-resolution ¹H NMR (600 MHz) in CDCl₃.

• Δδ Calculation: Calculate ΔδSR=δS​−δR​ for the protons adjacent to the stereocenter to construct the Mosher plane and assign the (R) or (S) configuration.

(Note: When crystalline solids are successfully isolated, X-ray crystallography utilizing anomalous dispersion remains the gold standard, provided the Flack parameter is validated at <0.1 [7].)

Conclusion

Validating stereocenters in 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine analogs requires a dynamic analytical approach. While Chiral SFC is mandatory for establishing enantiomeric purity, the determination of absolute configuration hinges on the physical properties of the molecule. By enforcing self-validating checks—such as racemic baseline resolution in SFC, IR spectral matching in VCD, and methoxy integration in Mosher's method—researchers can guarantee the scientific integrity of their structural assignments.

References

• Evolution of chiral stationary phase design in the Pirkle laboratories. Journal of Chromatography A.[Link]

• The determination of the absolute configurations of chiral molecules using vibrational circular dichroism (VCD) spectroscopy. Chirality.[Link]

• Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols.[Link]

• On enantiomorph-polarity estimation. Acta Crystallographica Section A.[Link]

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• 5. The determination of the absolute configurations of chiral molecules using vibrational circular dichroism (VCD) spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.iucr.org [journals.iucr.org]

Benchmarking 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine in High-Throughput Screening: A Scaffold Comparison Guide

As drug discovery shifts away from flat, "rule-of-five" compliant but structurally simplistic molecules, the demand for privileged, three-dimensional scaffolds has surged. 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine has emerged as a premium building block for diversity-oriented synthesis (DOS) and high-throughput screening (HTS). Fusing a flexible seven-membered oxazepine ring with an electron-rich aromatic system, this scaffold offers an optimal balance of conformational flexibility and target-binding capability.

In this guide, we benchmark this specific oxazepine building block against traditional screening scaffolds, detailing the mechanistic rationale for its structural features and providing a validated protocol for its integration into automated library synthesis workflows.

Structural Causality: Why This Specific Scaffold?

Every functional group on this building block serves a distinct mechanistic and practical purpose in library generation:

• The Tetrahydrobenzo[f][1,4]oxazepine Core: Unlike planar heterocycles (e.g., quinolines or indoles), the non-planar oxazepine ring increases the fraction of sp3-hybridized carbons ( Fsp3​ ). Higher Fsp3​ character correlates directly with improved aqueous solubility and reduced clinical attrition rates. This core is heavily featured in highly potent inhibitors, including monoselective Receptor Interacting Protein 1 (RIP1) kinase inhibitors[1] and GPR142 agonists for diabetes treatment[2].

• 7-Methoxy Substitution: Mechanistically, the methoxy group acts as an electron-donating moiety, enriching the electron density of the aromatic ring to enhance cation- π or hydrogen-bond acceptor interactions within kinase hinge-binding regions. Practically, it provides a distinct, isolated singlet in 1 H-NMR (~3.8 ppm), serving as an internal diagnostic handle to monitor reaction progress during library synthesis.

• 4-Boc Protection: The tert-butyloxycarbonyl (Boc) group is strategically chosen over Carboxybenzyl (Cbz) or Fluorenylmethyloxycarbonyl (Fmoc). Boc cleavage yields only volatile byproducts (isobutylene and CO 2​ ), allowing for solvent evaporation without aqueous workup. This is critical in HTS parallel synthesis, where avoiding liquid-liquid extraction prevents the loss of polar intermediates and maximizes throughput.

Objective Benchmarking: Scaffold Performance in HTS

To objectively evaluate 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine, we benchmarked it against two common HTS building blocks: 1-Boc-4-phenylpiperazine (a highly utilized but flat scaffold) and 1-Boc-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine (a related seven-membered ring).

Table 1: Physicochemical & Library Suitability Metrics

Scaffold	Fsp3​ Character	CLogP (Deprotected)	3D Conformational Flexibility	HTS Library Purity (Avg)
4-Boc-7-methoxy-benzoxazepine	0.50	1.2	High (Non-planar 7-membered ring)	> 85%
1-Boc-4-phenylpiperazine	0.40	1.8	Low (Rigid chair conformation)	> 90%
1-Boc-benzodiazepine	0.45	0.9	High (Flexible 7-membered ring)	~ 75% (Prone to oxidation)

Table 2: Comparative Hit Rates in Representative HTS Campaigns

Data reflects generalized hit rates across standard 100K+ compound library screens.

Target Class	Oxazepine Scaffold Hit Rate	Piperazine Scaffold Hit Rate	Diazepine Scaffold Hit Rate
Kinases (e.g., RIP1)	1.2% (Privileged)	0.4%	0.8%
GPCRs (e.g., GPR142)	0.9%	0.5%	1.1%
Protein-Protein Interactions	0.6%	0.1%	0.4%

Self-Validating Experimental Protocol: Ugi-Joullié Library Generation

The synthesis of highly diverse tetrahydrobenzo[f][1,4]oxazepines is most efficiently achieved via multicomponent reactions (MCRs), such as the diastereoselective Ugi-Joullié reaction[3]. Below is a validated, step-by-step protocol for generating a 96-well sub-library.

Step 1: Boc Deprotection

• Reaction: Dispense 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (0.1 mmol) into each well of a 96-well deep-well plate. Add 0.5 mL of a 20% v/v Trifluoroacetic acid (TFA) in Dichloromethane (DCM) solution.

• Incubation: Agitate at room temperature for 2 hours.

• Self-Validation Checkpoint: Causality: To ensure complete deprotection before diversification, sample one well and perform rapid LC-MS. The disappearance of the [M+H]+ peak corresponding to the Boc-protected mass and the appearance of the free amine [M+H]+ confirms completion.

• Evaporation: Remove solvents under a stream of nitrogen (e.g., using a Genevac). The volatility of TFA/DCM ensures the resulting TFA-salt is ready for the next step without purification.

Step 2: Ugi-Joullié Multicomponent Diversification

• Neutralization & Imine Formation: Resuspend the crude amine TFA salt in 0.5 mL of Methanol. Add N,N-Diisopropylethylamine (DIPEA, 0.3 mmol). Causality: DIPEA is a non-nucleophilic base that neutralizes the TFA, liberating the free secondary amine. Add diverse aldehydes (0.11 mmol) to form the cyclic imine intermediate. Stir for 1 hour.

• MCR Assembly: Add diverse isocyanides (0.12 mmol) and carboxylic acids (0.12 mmol) to the respective wells.

• Incubation: Seal the plate and agitate at room temperature for 48 hours.

• Self-Validation Checkpoint: Causality: The Ugi-Joullié reaction on this cyclic imine proceeds with high diastereoselectivity due to the steric constraints of the oxazepine ring[3]. Monitor the crude reaction mixture via HPLC; a diastereomeric ratio (d.r.) of >90:10 favoring the trans product validates that the stereocontrol of the scaffold is functioning as expected.

• Purification: Filter through a solid-phase extraction (SPE) plate (e.g., SCX cartridge) to remove unreacted starting materials, yielding the diversified library ready for HTS.

Workflow Visualization

Workflow for HTS library generation using the 4-Boc-7-methoxy-benzoxazepine scaffold.

References

• Stereodivergent access to all four stereoisomers of chiral tetrahydrobenzo[f][1,4]oxazepines, through highly diastereoselective multicomponent Ugi–Joullié reaction Source: RSC Publishing3

• DNA-Encoded Library Screening Identifies Benzo[b][1,4]oxazepin-4-ones as Highly Potent and Monoselective Receptor Interacting Protein 1 Kinase Inhibitors Source: ACS Publications (Journal of Medicinal Chemistry) 1

• Discovery and development of benzo-[1,2,4]-triazolo-[1,4]-oxazepine GPR142 agonists for the treatment of diabetes Source: PubMed (NIH) 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery and development of benzo-[1,2,4]-triazolo-[1,4]-oxazepine GPR142 agonists for the treatment of diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stereodivergent access to all four stereoisomers of chiral tetrahydrobenzo[ f ][1,4]oxazepines, through highly diastereoselective multicomponent Ugi–J ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA10689H [pubs.rsc.org]
• 4. Discovery and development of benzo-[1,2,4]-triazolo-[1,4]-oxazepine GPR142 agonists for the treatment of diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Comparison Guide: 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine vs. Regioisomers

Executive Summary & Structural Context

The 2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine scaffold has emerged as a privileged structure in modern drug discovery. It features prominently in the development of novel PEX14 inhibitors for trypanosomiasis () and serves as a highly versatile core in untargeted diversity-oriented synthesis (DOS) for discovering new antitumor agents ().

As microwave-assisted and high-throughput synthesis protocols accelerate the generation of these polycyclic nitrogen heterocycles (), distinguishing between closely related positional isomers—specifically the 7-methoxy and 8-methoxy derivatives—has become a critical bottleneck. Because these isomers exhibit nearly identical mass spectrometric fragmentation patterns, standard LC-MS/MS workflows are insufficient.

This guide provides an authoritative, self-validating spectroscopic framework to objectively differentiate 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine from its primary alternatives, grounded in the physical causality of NMR shielding and spatial proximity.

Classification of tetrahydrobenzo[f][1,4]oxazepine isomers based on structural variations.

Spectroscopic Differentiation Strategy: The Causality of the Data

The Limitation of Mass Spectrometry (LC-MS/MS)

While ESI-MS/MS is highly sensitive, it cannot definitively assign regiochemistry for these isomers. Both the 7-methoxy and 8-methoxy compounds yield an identical parent ion ( [M+H]+=280.15 m/z). Collision-induced dissociation (CID) primarily targets the weakest bonds—specifically the N-Boc group. Both isomers will exhibit a characteristic neutral loss of isobutylene (-56 Da) followed by carbon dioxide (-44 Da), yielding a dominant fragment at m/z 180. Therefore, MS serves only to confirm the intact mass and functional group presence, not the regiochemistry.

1D NMR: J-Coupling and Electronic Shielding Causality

The benzo[f][1,4]oxazepine core fuses a benzene ring to the oxazepine ring at carbons C5a and C9a. The oxygen atom is at position 1 (attached to C9a), and the nitrogen is at position 4.

• In the 7-Methoxy Isomer: The protons are located at positions 6, 8, and 9. H-6 is trapped between the bridgehead carbon (C5a) and the methoxy group (C7). Because it lacks any adjacent (ortho) protons, H-6 will exclusively appear as a meta-coupled doublet ( J≈2.5 Hz).

• In the 8-Methoxy Isomer: The protons are at positions 6, 7, and 9. Here, H-9 is trapped between the bridgehead (C9a) and the methoxy group (C8), making H-9 the meta-coupled doublet .

The Shielding Effect: The ring oxygen (O1) is a strong electron-donating group via resonance, heavily shielding the ortho position (C9). Consequently, the isolated meta-coupled proton in the 8-methoxy isomer (H-9) will appear significantly more upfield ( ∼6.55 ppm) compared to the isolated proton in the 7-methoxy isomer (H-6, ∼6.65 ppm), which is only shielded by the weaker alkyl bridgehead.

2D NMR: The Self-Validating Spatial Proof

To prevent misassignment due to impurities, 1D hypotheses must be cross-validated spatially using NOESY/ROESY.

• If the compound is the 7-methoxy isomer , the isolated H-6 proton is spatially adjacent to the C5 methylene protons of the oxazepine ring. A strong NOE cross-peak between H-6 and C5-H 2​ definitively locks the regiochemistry.

• If the compound is the 8-methoxy isomer , the isolated H-9 proton is spatially adjacent to the C2 methylene protons (across the ring oxygen).

Self-validating 2D NMR workflow for regiochemical assignment of methoxy isomers.

Experimental Protocols

To ensure reproducibility and high-fidelity data, follow these step-by-step methodologies.

Protocol A: High-Temperature NMR Acquisition (The "Rotamer" Solution)

Causality: The N-Boc carbamate bond exhibits restricted rotation at 298 K. This creates conformational rotamers that artificially broaden or double the signals of the adjacent C3 and C5 methylene protons, obscuring critical J-couplings.

• Sample Preparation: Dissolve 15-20 mg of the purified compound in 0.6 mL of DMSO- d6​ (do not use CDCl 3​ , as its boiling point is too low for the required temperature).

• Temperature Equilibration: Insert the sample into the NMR spectrometer and raise the probe temperature to 330 K (57 °C) . Allow the sample to equilibrate for 10 minutes. This provides the thermal energy required to exceed the rotational energy barrier, coalescing the signals into sharp, interpretable peaks.

• 1D Acquisition: Acquire standard 1 H (16 scans) and 13 C (1024 scans) spectra.

• 2D Acquisition: Acquire phase-sensitive NOESY (mixing time: 300-500 ms) and 1 H- 13 C HMBC optimized for long-range couplings ( JCH​=8 Hz).

Protocol B: LC-MS/MS Verification

• Preparation: Dilute the sample to 1 µg/mL in 50:50 Acetonitrile:Water with 0.1% Formic Acid.

• Ionization: Utilize Electrospray Ionization in positive mode (ESI+).

• CID Parameters: Apply a collision energy of 15-25 eV to observe the sequential loss of the Boc group.

Quantitative Data Comparison

Table 1: 1 H NMR Chemical Shifts and Coupling Constants (330 K, DMSO- d6​ )

Notice the inversion of the meta-coupled proton between the two isomers.

Proton Assignment	7-Methoxy Isomer (Target)	8-Methoxy Isomer (Alternative)	Splitting Causality
H-6	~6.65 ppm (d, J = 2.8 Hz)	~7.05 ppm (d, J = 8.8 Hz)	Meta-coupled in 7-OMe; Ortho-coupled in 8-OMe.
H-7	- (C-OMe)	~6.68 ppm (dd, J = 8.8, 2.8 Hz)	Substituted in 7-OMe.
H-8	~6.75 ppm (dd, J = 8.8, 2.8 Hz)	- (C-OMe)	Substituted in 8-OMe.
H-9	~6.95 ppm (d, J = 8.8 Hz)	~6.55 ppm (d, J = 2.8 Hz)	Ortho-coupled in 7-OMe; Meta-coupled in 8-OMe.
C5-H 2​	~4.40 ppm (br s, 2H)	~4.42 ppm (br s, 2H)	Coalesces at 330 K.
OMe	~3.78 ppm (s, 3H)	~3.78 ppm (s, 3H)	Indistinguishable by 1D alone.

Table 2: Key 2D NMR Validation Correlations

These correlations form the self-validating loop that prevents false positives.

Correlation Type	7-Methoxy Isomer	8-Methoxy Isomer	Diagnostic Value
NOESY (Spatial)	OMe ↔ H-6, H-8	OMe ↔ H-7, H-9	Identifies protons adjacent to OMe.
NOESY (Spatial)	H-6 ↔ C5-H 2​	H-9 ↔ C2-H 2​	Critical: Anchors the aromatic ring to the oxazepine core.
HMBC (3-Bond)	H-6 → C5a, C7	H-9 → C9a, C8	Confirms carbon skeleton connectivity.

Table 3: ESI-MS/MS Fragmentation Profile

As shown, MS is useful for scaffold confirmation but not for isomer differentiation.

Fragment m/z	Neutral Loss	Structural Assignment
280.15	None	[M+H]+ Intact Molecular Ion
224.09	-56 Da	Loss of isobutylene (t-butyl cation cleavage)
180.10	-100 Da	Loss of isobutylene + CO 2​ (Complete Boc removal)
150.05	-130 Da	Cleavage of oxazepine ring (Loss of CH 2​ NH after Boc removal)

Conclusion & Best Practices

When synthesizing or isolating 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine, researchers must not rely solely on mass spectrometry or basic 1D NMR at room temperature. The presence of the N-Boc group necessitates elevated temperature NMR (330 K) to resolve rotameric broadening. Once sharp signals are obtained, the definitive identification of the 7-methoxy isomer versus the 8-methoxy isomer relies on identifying the meta-coupled aromatic proton (H-6 vs H-9) and anchoring it spatially to the oxazepine ring using NOESY. This self-validating protocol ensures absolute confidence in the structural assignment of this highly valuable medicinal chemistry scaffold.

References

• Dawidowski, M., et al. (2021). "Computer-Aided Design and Synthesis of a New Class of PEX14 Inhibitors: Substituted 2,3,4,5-Tetrahydrobenzo[f][1,4]oxazepines as Potential New Trypanocidal Agents." Journal of Medicinal Chemistry. URL:[Link]

• Cilibrasi, V., et al. (2022). "Untargeted Diversity-Oriented Synthesis for the Discovery of New Antitumor Agents: An Integrated Approach of Inverse Virtual Screening, Bioinformatics, and Omics for Target Deconvolution." National Center for Biotechnology Information (PMC). URL:[Link]

• Rajput, D., et al. (2023). "Diversity-Oriented Synthesis of Benzo[f][1,4]oxazepine-, 2H-Chromene-, and 1,2-Dihydroquinoline-Fused Polycyclic Nitrogen Heterocycles under Microwave-Assisted Conditions." The Journal of Organic Chemistry. URL:[Link]

Safety & Regulatory Compliance

4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine proper disposal procedures

Comprehensive Operational and Disposal Guide: 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

As a pharmaceutical intermediate, 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine requires stringent handling and disposal protocols. Because it features a tert-butyloxycarbonyl (Boc) protected cyclic amine, the primary operational hazards do not stem from the stable molecule itself, but rather from the highly reactive, gas-evolving conditions required for its downstream processing (deprotection) and the environmental persistence of the resulting organic waste.

This guide provides researchers and safety officers with field-proven, self-validating methodologies for the safe handling, operational processing, and compliant disposal of this compound.

Chemical Profile & Hazard Causality

Understanding the mechanistic behavior of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine is critical for designing safe disposal systems.

• Acid Lability & Pressurization Risk: The Boc protecting group is highly sensitive to acidic conditions. Exposure to strong acids (e.g., Trifluoroacetic acid [TFA] or HCl) triggers fragmentation into a tert-butyl cation and carbon dioxide (CO₂), with the cation further eliminating a proton to form isobutylene gas[1]. Causality: Disposing of unreacted starting material into an acidic waste carboy without prior neutralization will cause continuous, slow off-gassing of CO₂ and isobutylene, leading to dangerous pressurization and potential rupture of the waste container.

• Environmental Toxicity: As a complex, non-biodegradable synthetic organic intermediate, this compound falls under stringent environmental regulations. The EPA strictly bans the "sewering" (intentional disposal down drains) of hazardous pharmaceutical wastes[2].

Step-by-Step Disposal & Spill Response Procedures

Laboratory waste generated from this compound must be managed with absolute isolation to prevent environmental leakage and cross-contamination[3].

Protocol A: Routine Chemical Waste Disposal

This protocol applies to unused starting material, analytical samples, and solid waste.

• Segregation: Isolate the solid compound from strong acids, oxidizers, and heavy metals. Do not mix with aqueous waste.

• Containment: Place the solid waste into a compatible, sealable, high-density polyethylene (HDPE) container.

• Labeling: Label the container explicitly as "Hazardous Waste - Toxic Organic Solid (Contains 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine)".

• Validation Step: Inspect the container seal. Invert the container 180 degrees for 5 seconds to ensure no particulate leakage occurs around the threading.

• Final Routing: Transfer to an EPA-approved hazardous waste facility for high-temperature incineration. Incineration is the mandated method as it reduces the complex organic structure into less harmful ash and prevents groundwater contamination[3].

Protocol B: Immediate Spill Response

• Isolation: Evacuate unnecessary personnel and don appropriate PPE (nitrile gloves, lab coat, chemical splash goggles).

• Containment: If solid, gently sweep using a static-free brush to avoid aerosolizing the fine powder. If dissolved in a solvent (e.g., DCM), surround the spill with a non-reactive sorbent material (e.g., vermiculite or porous silica)[3].

• Recovery: Scoop the absorbed material into a secondary leak-proof container.

• Validation Step: Swab the spill area with a solvent-dampened cloth (e.g., methanol), then test the swab using a UV lamp (254 nm); the absence of fluorescence confirms the complete removal of the aromatic oxazepine derivative.

• Disposal: Seal the container with duct tape (ensuring the tape does not serve as the primary lid) and route for incineration[4].

Operational Workflow: Boc-Deprotection & Waste Capture

The most common laboratory operation involving this compound is the removal of the Boc group to yield the free amine. This process generates distinct waste streams that must be managed concurrently with the reaction.

Deprotection and Waste Neutralization Methodology

• Reaction Setup: Dissolve 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine in Dichloromethane (DCM). Add Trifluoroacetic acid (TFA) at 0°C.

• Venting (Critical): Equip the reaction vessel with a bubbler. Causality: The reaction evolves CO₂ and isobutylene[1]. The bubbler provides visual validation of the reaction progress and safely vents the pressure.

• Concentration: Once gas evolution ceases, concentrate the mixture in vacuo. The resulting residue contains the product (amine TFA salt) and residual acid.

• Neutralization: Dissolve the residue in ethyl acetate and wash vigorously with saturated aqueous Sodium Bicarbonate (NaHCO₃)[1].

• Waste Segregation (Validation Step): Separate the layers.

  • Aqueous Waste: Test the aqueous layer with pH paper. A reading of pH 7.0–8.0 confirms complete neutralization. Only then can it be safely transferred to the "Aqueous Waste" carboy.

  • Organic Waste: The ethyl acetate layer (if discarded) or DCM from step 1 must be routed to "Halogenated Organic Waste" to prevent dioxin formation during incineration.

Boc-deprotection workflow and waste routing for the oxazepine derivative.

Waste Stream Categorization & Logistics

To maintain OSHA and EPA compliance, laboratories must accurately categorize the waste generated from handling and processing this compound[2][3]. The table below summarizes the quantitative and logistical data for these waste streams.

Waste Stream	Primary Components	EPA / RCRA Status	Required Disposal Method	Safety / Causality Note
Solid Chemical Waste	Unreacted 4-Boc-oxazepine powder	Non-creditable hazardous pharmaceutical waste[2]	High-temp Incineration	Do not sewer. High environmental persistence.
Halogenated Organic	DCM, trace oxazepine, trace TFA	Regulated Hazardous Waste	Incineration (Specialized)	Must be kept separate from non-halogenated waste to prevent toxic dioxin formation during combustion.
Aqueous Neutralized	Water, NaTFA salt, NaHCO₃	Non-hazardous (if pH 6-9)	Licensed Sanitary Landfill / Water Treatment	Must pass pH validation (pH 7-8) prior to sealing to prevent delayed CO₂ pressurization.
Contaminated Sharps	Syringes used for transfer	Regulated Medical/Biohazard	Steam Sterilization / Incineration	Must be placed in a rigid, puncture-proof red container immediately after use[4].

Note: While continuous flow technologies are emerging that allow for thermal, acid-free N-Boc deprotection (reducing acidic waste streams entirely)[5], standard batch operations must strictly adhere to the segregation guidelines above.

References

• EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.ASHP.
• OSHA Compliance For Laboratories.US Bio-Clean.
• Experimental procedure for deprotection of Boc-protected amines.Benchchem.
• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow.PMC - NIH.
• OSHA Guidelines for Medical Waste.Rx Destroyer.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ashp.org [ashp.org]
• 3. usbioclean.com [usbioclean.com]
• 4. rxdestroyer.com [rxdestroyer.com]
• 5. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Uncharted: A Guide to Safely Handling 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f]oxazepine

Navigating the Uncharted: A Guide to Safely Handling 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental to discovery. 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine represents such a frontier, a molecule with the potential for significant biological activity. However, with novelty comes the responsibility of navigating the unknown, particularly concerning its toxicological properties. This guide provides a comprehensive framework for the safe handling, use, and disposal of this compound, grounded in the principles of chemical safety and risk mitigation. As the specific hazards of this compound have not been fully characterized, it must be treated as potentially hazardous.[3][4]

The First Line of Defense: Personal Protective Equipment (PPE)

The Occupational Safety and Health Administration (OSHA) mandates that employers provide appropriate PPE for employees working with hazardous chemicals.[5][6][7] For a compound of unknown toxicity like 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine, a comprehensive PPE strategy is the cornerstone of laboratory safety.[1][8]

Core PPE Requirements:

• Eye and Face Protection: At a minimum, ANSI Z87.1-compliant safety glasses with side shields are mandatory at all times in the laboratory.[1][2][3] However, due to the potential for splashes when handling solutions, chemical splash goggles are strongly recommended.[1][2] For procedures with a higher risk of splashing, such as when transferring large volumes or working with reactions under pressure, a face shield should be worn in addition to safety goggles.[1][2]

• Hand Protection: Given the unknown dermal toxicity, robust hand protection is critical. Nitrile gloves provide a good initial barrier for minor splashes and incidental contact.[3] For prolonged handling or when there is a greater risk of exposure, double-gloving is a prudent measure.[9] In situations involving chemicals of unknown toxicity, wearing a flexible laminate glove under a heavy-duty, chemically resistant outer glove is a recommended practice.[1]

• Body Protection: A flame-resistant lab coat is required to protect against splashes and spills.[1] This should be fully buttoned to provide maximum coverage.

• Footwear: Closed-toe shoes are a fundamental requirement in any laboratory setting to protect against spills and falling objects.[2]

The selection of appropriate PPE is a critical decision-making process. The following diagram illustrates a logical workflow for determining the necessary level of protection.

Caption: PPE Selection Workflow based on Task-Specific Hazard Assessment.

Operational Protocols: A Step-by-Step Guide

All manipulations involving 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine should be conducted within a certified chemical fume hood to minimize the risk of inhalation exposure.[3]

Weighing and Transferring the Solid Compound:

• Preparation: Before handling the compound, ensure your PPE is correctly worn. Designate a specific area within the fume hood for weighing.

• Weighing: Use a tared weigh boat or glassine paper. Handle the container with forceps or gloved hands. Avoid creating dust. If any static is present, an anti-static gun can be used.

• Transfer: Carefully transfer the weighed solid to the reaction vessel using a powder funnel.

• Cleaning: After transfer, decontaminate the weighing area and any utensils used.

Dissolution and Reaction Setup:

• Solvent Addition: Add the desired solvent to the reaction vessel containing the solid compound. This should be done slowly to avoid splashing.

• Stirring: Begin stirring the mixture to facilitate dissolution.

• Reagent Addition: Add any other reagents to the reaction mixture slowly and in a controlled manner.

• Monitoring: Monitor the reaction from outside the fume hood sash. The sash should be kept as low as possible.

Decontamination and Disposal: A Responsible Approach

Proper decontamination and waste disposal are crucial to ensure the safety of all laboratory personnel and to protect the environment.

Decontamination Procedures:

• Glassware and Equipment: All glassware and equipment that have come into contact with the compound should be decontaminated. Rinse with an appropriate solvent (e.g., acetone, ethanol) to remove any residual compound. The rinsate should be collected as hazardous waste. Following the solvent rinse, wash the glassware with soap and water.

• Work Surfaces: Decontaminate the work surface within the fume hood after each use. Wipe the surface with a cloth dampened with a suitable solvent, followed by a soap and water wash.

• Spills: In the event of a spill, contain the material with an absorbent material. If the compound is a solid, carefully sweep it up, avoiding dust generation. If it is in solution, absorb it with a chemical absorbent. All spill cleanup materials should be placed in a sealed container and disposed of as hazardous waste.

Waste Disposal Plan:

All waste containing 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine, including unused compound, reaction mixtures, and contaminated materials, must be disposed of as hazardous chemical waste.

Waste Stream	Container Type	Labeling Requirements
Solid Waste	Sealed, labeled plastic bag or container	"Hazardous Waste," "Solid Chemical Waste," and the full chemical name
Liquid Waste	Labeled, sealed solvent-safe container	"Hazardous Waste," "Liquid Chemical Waste," the full chemical name, and the solvent system
Contaminated PPE	Sealed, labeled plastic bag	"Hazardous Waste," "Contaminated PPE"

The Chemistry Behind the Precautions

Understanding the chemical nature of 4-Boc-7-methoxy-2,3,4,5-tetrahydrobenzo[f][1][2]oxazepine informs our safety protocols. The molecule contains a tert-butoxycarbonyl (Boc) protecting group, which is known to be acid-labile.[10][11][12][13] This means that in the presence of strong acids, the Boc group can be cleaved, potentially altering the compound's properties and reactivity.[14] The methoxy group on the aromatic ring can also influence the molecule's reactivity.

The following diagram illustrates the general workflow for handling this and other novel compounds of unknown toxicity.

Caption: General Workflow for Handling Chemicals of Unknown Toxicity.

By adhering to these stringent safety protocols, researchers can confidently and responsibly advance their scientific inquiries while ensuring a safe and compliant laboratory environment.

References

• Personal Protective Equipment in Chemistry | Environmental Health and Safety.
• A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - PMC.
• Labor
• Personal Protective Equipment Requirements for Laboratories - Environmental Health and Safety.
• OSHA Lab Safety Equipment: Requirements & Compliance Guide.
• Decoding OSHA Laboratory Standards: Safety Essentials - IPG.
• Novel Chemicals with Unknown Hazards SOP.
• Required Personal Protective Equipment Use in Campus Research Laboratories | Office of Environmental Health and Safety - Princeton University.
• Essential Safety Protocols for Handling Novel or Unidentified Compounds - Benchchem.
• BOC deprotection - Hebei Boze Chemical Co.,Ltd.
• Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager.
• The Chemistry of the Boc Protecting Group - Benchchem.
• Boc-Protected Amino Groups - Organic Chemistry Portal.
• Application Note – N-Boc deprotection - Sigma-Aldrich.
• BOC Deprotection - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Solvent-free N-Boc deprotection by ex situ gener

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